Sodium thiosulfate

• CAS: 7772-98-7

Core Science & Biosynthesis

Sodium Thiosulfate Pentahydrate (Na₂S₂O₃·5H₂O): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core chemical properties of sodium thiosulfate (B1220275) pentahydrate. It includes quantitative physical and chemical data, detailed experimental protocols for common analytical procedures, and visualizations of key chemical reactions and workflows.

Physicochemical Properties

Sodium thiosulfate pentahydrate (CAS: 10102-17-7) is an inorganic salt, commonly known as "hypo".[1] It presents as odorless, colorless, and translucent monoclinic crystals or a white crystalline powder.[2][3] The pentahydrate form is efflorescent in warm, dry air and slightly deliquescent in moist air.[4] It is a crucial reagent in analytical chemistry, particularly in iodometry, and serves various roles in the pharmaceutical industry as an antioxidant, antifungal agent, and an antidote for cyanide poisoning.[2][5]

Quantitative Physical Data

The fundamental physical properties of sodium thiosulfate pentahydrate are summarized in the table below.

Property	Value
Molecular Formula	Na₂S₂O₃·5H₂O[6]
Molar Mass	248.18 g/mol [1][5]
Appearance	Colorless monoclinic crystals or white powder[7]
Odor	Odorless[1]
Density	1.715 - 1.729 g/cm³ at 20°C[2][7]
Melting Point	48.3 °C (decomposes)[1][8]
Boiling Point	100 °C (decomposes, losing water of hydration)[1][7]
pH of Aqueous Solution	6.0 - 8.5 (for a 100 g/L solution at 20°C)[2][8]

Solubility Profile

Sodium thiosulfate pentahydrate is highly soluble in water and practically insoluble in ethanol.[1][7] Its aqueous solubility increases significantly with temperature.

Temperature (°C)	Solubility (g / 100 g H₂O)
0	50.2[7]
10	59.7[7]
20	70.1[1][7]
35	91.2[7]
45	123.9[7]
60	191.3[7]
100	231 - 245[1][7]

Crystal Structure

Sodium thiosulfate pentahydrate crystallizes in the monoclinic system with the space group P2₁/c.[9] The thiosulfate anion (S₂O₃²⁻) has a tetrahedral geometry, derived from a sulfate (B86663) anion where one oxygen atom is replaced by a sulfur atom.[1] The S-S distance is approximately 1.97 Å, indicative of a single bond, while the average S-O distance is 1.48 Å.[9] Each sodium atom is octahedrally coordinated by oxygen atoms from water molecules and thiosulfate groups, forming chains that are linked by hydrogen bonding.[9]

Parameter	Value
Crystal System	Monoclinic[9]
Space Group	P2₁/c[9]
Unit Cell Dimensions	a = 5.94 Å, b = 21.57 Å, c = 7.53 Å, β = 103.97°[9]
Formula Units (Z)	4[9]

Chemical Reactivity and Key Reactions

Sodium thiosulfate is a moderately strong reducing agent, a property that underpins many of its applications.[10] It is generally stable under standard conditions but is incompatible with strong acids, strong oxidizing agents (like iodine and bromine), and salts of heavy metals such as lead, mercury, and silver.[2][11]

Decomposition Reactions

Thermal Decomposition: Upon heating, sodium thiosulfate pentahydrate first loses its water of crystallization around 100°C.[1][7] At higher temperatures (around 300°C), the anhydrous salt decomposes into sodium sulfate and sodium polysulfide.[1]

4 Na₂S₂O₃(s) → 3 Na₂SO₄(s) + Na₂S₅(s)

Acid-Catalyzed Decomposition: Thiosulfate salts characteristically decompose in the presence of strong acids.[1] The reaction with an acid like hydrochloric acid (HCl) results in the formation of elemental sulfur as a colloidal precipitate (which makes the solution opaque), sulfur dioxide gas, and water.[12][13]

Na₂S₂O₃(aq) + 2 HCl(aq) → 2 NaCl(aq) + S(s) + SO₂(g) + H₂O(l) [14]

Caption: Acid-catalyzed decomposition of sodium thiosulfate.

Redox Reaction with Iodine (Iodometry)

The quantitative reaction between thiosulfate and iodine is fundamental to iodometric titrations. In this reaction, thiosulfate is oxidized to the tetrathionate (B1226582) ion (S₄O₆²⁻), while iodine (I₂) is reduced to iodide ions (I⁻).[1][15]

2 S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2 I⁻(aq) [15][16]

This reaction is rapid and stoichiometric, making sodium thiosulfate an excellent titrant for determining the concentration of iodine.[1]

Caption: Redox reaction between thiosulfate and iodine.

Experimental Protocols

Assay by Iodometric Titration

Iodometric titration is a standard method for determining the purity of sodium thiosulfate or for using a standardized solution of it to quantify oxidizing agents.[17][18]

Principle: An analyte (or a primary standard like potassium dichromate) oxidizes iodide (I⁻) to iodine (I₂).[19] The liberated iodine is then titrated with a standard sodium thiosulfate solution. The endpoint is detected by the disappearance of the blue color formed by the reaction of iodine with a starch indicator.[15][17]

Reagents and Preparation:

• Sodium Thiosulfate Solution (approx. 0.1 N): Dissolve approximately 25 g of sodium thiosulfate pentahydrate in 1000 mL of recently boiled and cooled deionized water.[20] Add ~0.2 g of sodium carbonate to stabilize the solution against bacterial decomposition.[20] Store in a well-stoppered, dark glass bottle.

• Potassium Dichromate (K₂Cr₂O₇) Primary Standard: Accurately weigh ~0.2 g of previously dried K₂Cr₂O₇.

• Potassium Iodide (KI): Analytical grade.

• Hydrochloric Acid (HCl): Concentrated.

• Starch Indicator Solution: Mix 1 g of soluble starch with 10 mg of mercuric iodide (as a preservative) and a small amount of cold water to make a paste. Add this paste to 200 mL of boiling water and stir until dissolved.

Standardization Protocol:

• Accurately weigh the primary standard potassium dichromate and dissolve it in 100 mL of deionized water in a 500 mL conical flask.[20]

• Add 3 g of potassium iodide (KI) and 5 mL of concentrated HCl to the flask.[20]

• Immediately stopper the flask and allow the reaction to proceed in the dark for 10 minutes. This liberates a stoichiometric amount of iodine. Cr₂O₇²⁻ + 6 I⁻ + 14 H⁺ → 2 Cr³⁺ + 3 I₂ + 7 H₂O [19]

• Titrate the liberated iodine with the prepared sodium thiosulfate solution. The brownish-yellow iodine color will fade.[15]

• When the solution becomes a pale yellow, add 2 mL of starch indicator. The solution will turn a deep blue-black color.[15][17]

• Continue titrating dropwise, with constant swirling, until the blue color disappears completely, leaving a clear, pale green solution (from the Cr³⁺ ions).[15][19]

• Record the volume of titrant used and repeat the procedure for a total of three concordant titres.

• Calculate the precise normality of the sodium thiosulfate solution.

Caption: Experimental workflow for standardizing sodium thiosulfate.

Applications in Drug Development and Research

• Antidote: Sodium thiosulfate is a well-established antidote for cyanide poisoning. It acts as a sulfur donor for the enzyme rhodanese, which detoxifies cyanide (CN⁻) by converting it to the much less toxic thiocyanate (B1210189) (SCN⁻), which is then excreted.[5][21]

• Nephroprotective Agent: It is used to mitigate the nephrotoxicity associated with certain platinum-based chemotherapy agents like cisplatin.[5]

• Antioxidant & Preservative: In pharmaceutical formulations, it can act as an antioxidant to protect active pharmaceutical ingredients (APIs) from oxidative degradation.[10]

• Analytical Reagent: Its role in iodometry allows for the precise quantification of various oxidizing agents, including residual chlorine, hydrogen peroxide, and other substances relevant in drug synthesis and quality control.[2][17]

References

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• 3. Physical and chemical properties of sodium thiosulphate pentahydrate [spchemicals.in]
• 4. Sodium Thiosulfate Pentahydrate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. Sodium Thiosulfate Pentahydrate | H10Na2O8S2 | CID 61475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 7. sodium thiosulfate pentahydrate [chemister.ru]
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• 11. ineos.com [ineos.com]
• 12. chemicals.co.uk [chemicals.co.uk]
• 13. quora.com [quora.com]
• 14. mechanism kinetics hydrochloric acid sodium thiosulfate reaction rate expression orders of reaction explained oxidation state changes of sulfur disproportionation redox reaction Doc Brown's advanced level revision notes [docbrown.info]
• 15. mccscience.yolasite.com [mccscience.yolasite.com]
• 16. homework.study.com [homework.study.com]
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• 19. researchgate.net [researchgate.net]
• 20. zenodo.org [zenodo.org]
• 21. Sodium Thiosulfate | Na2O3S2 | CID 24477 - PubChem [pubchem.ncbi.nlm.nih.gov]

Sodium thiosulfate as a reducing agent in aqueous solutions

An In-depth Technical Guide to Sodium Thiosulfate (B1220275) as a Reducing Agent in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium thiosulfate (Na₂S₂O₃) is a versatile and cost-effective reducing agent with significant applications across analytical chemistry, medicine, and the pharmaceutical sciences.[1][2] Its ability to donate electrons underpins its utility in processes ranging from quantitative analysis to detoxification and as a protective agent in chemotherapy.[1][3][4] This technical guide provides a comprehensive overview of the core chemical principles of sodium thiosulfate in aqueous solutions, detailing its redox chemistry, reaction kinetics, and stability. It presents quantitative data in structured tables, outlines detailed experimental protocols for key applications, and visualizes complex mechanisms and workflows to support researchers, scientists, and drug development professionals in leveraging this important chemical compound.

Core Chemical and Physical Properties

Sodium thiosulfate is an inorganic salt typically available as a colorless, crystalline pentahydrate (Na₂S₂O₃·5H₂O).[5] It is highly soluble in water but practically insoluble in ethanol.[2][6] The thiosulfate anion (S₂O₃²⁻) is structurally a sulfate (B86663) ion with one oxygen atom replaced by a sulfur atom, leading to two sulfur atoms with distinct oxidation states (+5 for the central atom and -1 for the terminal atom).[7] This structure is key to its reducing properties.

Stability of Aqueous Solutions

Aqueous solutions of sodium thiosulfate are susceptible to decomposition over time, which can affect the accuracy of analytical procedures. The primary routes of degradation include:

• Acid-catalyzed decomposition: In acidic conditions (pH < 5), thiosulfate disproportionates into sulfur dioxide, elemental sulfur, and water.[5][8]

• Bacterial action: Certain microorganisms can metabolize thiosulfate, leading to a decrease in its concentration.[8][9]

• Oxidation by dissolved oxygen: Though a slower process, dissolved air can oxidize thiosulfate.

To enhance stability, especially for standard solutions used in titrimetry, the following measures are recommended:

• Use purified, recently boiled water to minimize dissolved oxygen and destroy bacteria.[10]

• Store solutions in tightly sealed, dark glass or plastic (Teflon) bottles to prevent photo-decomposition and contamination.[10]

• Add a preservative, such as a small amount of sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃), to maintain a slightly alkaline pH (9-10) and inhibit bacterial growth.[11]

Studies have shown that a 0.5 mol/kg⁻¹ thiosulfate solution can be stable for at least one month without preservatives if prepared with pure, boiled water and stored properly.[10] Weaker solutions (0.01-0.025 N) have also demonstrated long-term stability.[12]

Redox Chemistry and Reaction Mechanisms

The primary role of sodium thiosulfate is as a reducing agent. The thiosulfate ion is oxidized to the tetrathionate (B1226582) ion (S₄O₆²⁻) in most of its characteristic redox reactions.

Half-Reaction: 2S₂O₃²⁻(aq) → S₄O₆²⁻(aq) + 2e⁻

Quantitative Data: Reduction Potentials and Reaction Stoichiometry

The reducing power of sodium thiosulfate and its reaction products is quantified by their standard reduction potentials. This data is crucial for predicting the spontaneity and direction of redox reactions.

Redox Couple	Reaction	Standard Reduction Potential (E°)	Reference(s)
Tetrathionate/Thiosulfate	S₄O₆²⁻ + 2e⁻ ⇌ 2S₂O₃²⁻	+0.198 V (vs. SHE)	[13][14]
Iodine/Iodide	I₂ + 2e⁻ ⇌ 2I⁻	+0.536 V
Permanganate/Manganese(II) (Acidic)	MnO₄⁻ + 8H⁺ + 5e⁻ ⇌ Mn²⁺ + 4H₂O	+1.51 V	[4]
Permanganate/Manganese Dioxide (Neutral/Alkaline)	MnO₄⁻ + 2H₂O + 3e⁻ ⇌ MnO₂ + 4OH⁻	+0.59 V	[15]
Hypochlorite/Chloride	ClO⁻ + H₂O + 2e⁻ ⇌ Cl⁻ + 2OH⁻	+0.89 V	[5]

Table 1: Standard Reduction Potentials of Key Redox Couples.

The stoichiometry of sodium thiosulfate's reactions with common oxidizing agents is fundamental to its application in analytical chemistry.

Oxidizing Agent	Medium	Stoichiometric Reaction	Reference(s)
Iodine (I₂)	Neutral/Slightly Acidic	2Na₂S₂O₃ + I₂ → Na₂S₄O₆ + 2NaI	[16]
Potassium Permanganate (KMnO₄)	Acidic	8KMnO₄ + 5Na₂S₂O₃ + 7H₂SO₄ → 8MnSO₄ + 5Na₂SO₄ + 4K₂SO₄ + 7H₂O	[4][17]
Potassium Permanganate (KMnO₄)	Neutral/Alkaline	8KMnO₄ + 3Na₂S₂O₃ + H₂O → 8MnO₂ + 3Na₂SO₄ + 3K₂SO₄ + 2KOH	[15]
Hydrogen Peroxide (H₂O₂)	pH-dependent	2Na₂S₂O₃ + H₂O₂ → Na₂S₄O₆ + 2NaOH (low pH) or Na₂S₂O₃ + 4H₂O₂ + 2NaOH → 2Na₂SO₄ + 5H₂O (high pH)	[18][19]
Sodium Hypochlorite (NaClO)	Alkaline	4NaClO + Na₂S₂O₃ + 2NaOH → 4NaCl + 2Na₂SO₄ + H₂O	[5]

Table 2: Stoichiometry of Common Redox Reactions.

Applications in Research and Drug Development

Analytical Chemistry: Iodometry

The reaction between iodine and thiosulfate is a cornerstone of iodometric titrations, a method used to determine the concentration of various oxidizing agents.[20] The process typically involves the liberation of iodine from an analyte's reaction with excess iodide, followed by titration of the liberated iodine with a standardized sodium thiosulfate solution.[21]

This protocol details the standardization of a sodium thiosulfate solution using potassium dichromate as a primary standard.

Materials:

• Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

• Anhydrous sodium carbonate (Na₂CO₃)

• Primary standard grade potassium dichromate (K₂Cr₂O₇), dried at 120°C

• Potassium iodide (KI)

• Concentrated hydrochloric acid (HCl)

• Sodium Bicarbonate (NaHCO₃)

• Starch indicator solution (1%)

• Deionized water, recently boiled and cooled

Procedure:

• Preparation of ~0.1 M Sodium Thiosulfate Solution:

  • Dissolve approximately 25 g of Na₂S₂O₃·5H₂O and 0.2 g of Na₂CO₃ in 1 liter of freshly boiled and cooled deionized water.[11]

  • Store the solution in a well-stoppered, dark bottle for at least one hour before standardization.[11]

• Standardization:

  • Accurately weigh about 0.2 g of dried primary standard K₂Cr₂O₇ into a 500 mL glass-stoppered conical flask.[11]

  • Dissolve the K₂Cr₂O₇ in 100 mL of deionized water.

  • Carefully add 3 g of KI, 2 g of NaHCO₃, and 5 mL of concentrated HCl.[11]

  • Immediately stopper the flask, swirl gently to mix, and let it stand in the dark for exactly 10 minutes to allow for the complete liberation of iodine. The reaction is: Cr₂O₇²⁻ + 6I⁻ + 14H⁺ → 2Cr³⁺ + 3I₂ + 7H₂O

  • Rinse the stopper and inner walls of the flask with deionized water.

  • Titrate the liberated iodine with the prepared sodium thiosulfate solution. The solution will change from a dark brown/red to a yellowish-green color.[11]

  • When the solution reaches a pale yellow color, add 2-3 mL of starch indicator solution. The solution will turn a deep blue-black.[16]

  • Continue the titration dropwise, with constant swirling, until the blue color is completely discharged, leaving a clear or pale green solution (from the Cr³⁺ ions).[11]

  • Record the volume of sodium thiosulfate solution used.

  • Perform a blank determination to account for any oxidizing impurities.

  • Repeat the titration at least twice more to obtain concordant results.

• Calculation:

  • The molarity (M) of the sodium thiosulfate solution is calculated using the stoichiometry that 1 mole of K₂Cr₂O₇ reacts to produce 3 moles of I₂, which in turn react with 6 moles of Na₂S₂O₃.

  • Molarity (Na₂S₂O₃) = (mass of K₂Cr₂O₇ / Molar Mass of K₂Cr₂O₇) × 6 / (Volume of Na₂S₂O₃ in L)

Caption: Workflow for determining an oxidizing agent's concentration via iodometric titration.

Pharmaceutical and Clinical Applications

Sodium thiosulfate's reducing and nucleophilic properties are exploited in several critical medical and pharmaceutical contexts.[3]

Sodium thiosulfate is a key component of the cyanide antidote kit. It acts as a sulfur donor for the mitochondrial enzyme rhodanese (thiosulfate sulfurtransferase).[22][23] This enzyme catalyzes the conversion of the highly toxic cyanide ion (CN⁻) into the much less toxic thiocyanate (B1210189) ion (SCN⁻), which is then safely excreted in the urine.[23][24]

Reaction: CN⁻ + S₂O₃²⁻ ---(Rhodanese)--> SCN⁻ + SO₃²⁻

Caption: Mechanism of cyanide detoxification by rhodanese, using sodium thiosulfate.

Cisplatin (B142131) is a potent chemotherapeutic agent, but its use is often limited by severe side effects, including nephrotoxicity and ototoxicity. Sodium thiosulfate is administered as a chemoprotective agent to mitigate this damage.[25] Its mechanism is twofold:

• Direct Inactivation: As a strong nucleophile, thiosulfate rapidly forms inactive, non-toxic complexes with cisplatin in the bloodstream, which are then excreted.[3][26] This reduces the amount of free cisplatin available to damage healthy tissues like the kidneys and inner ear.

• Antioxidant Activity: Cisplatin induces cellular damage by generating reactive oxygen species (ROS). Sodium thiosulfate acts as an antioxidant, quenching ROS and increasing intracellular levels of glutathione, a key endogenous antioxidant, thereby protecting cells from oxidative stress.[27][28]

Caption: Dual mechanism of sodium thiosulfate in protecting against cisplatin toxicity.

Organic Synthesis

In organic chemistry, sodium thiosulfate is used to prepare S-alkylthiosulfates, commonly known as Bunte salts, through the alkylation of the thiosulfate ion.[5] These Bunte salts are stable, odorless intermediates that can be hydrolyzed to yield thiols, providing a useful pathway for synthesizing sulfur-containing organic molecules.

Reaction: R-X + Na₂S₂O₃ → R-S₂O₃Na + NaX R-S₂O₃Na + H₂O → R-SH + NaHSO₄

Conclusion

Sodium thiosulfate is a powerful and versatile reducing agent with well-established roles in analytical, clinical, and pharmaceutical sciences. Its predictable redox chemistry, particularly its reaction with iodine, forms the basis of essential quantitative analytical techniques. In the realm of drug development and medicine, its ability to act as a sulfur donor and an antioxidant provides life-saving detoxification from cyanide poisoning and crucial protection against the toxic side effects of platinum-based chemotherapy. A thorough understanding of its properties, reaction mechanisms, and stability is paramount for its effective and reliable application by researchers and scientists.

References

• 1. What is the mechanism of Sodium Thiosulfate? [synapse.patsnap.com]
• 2. scienceinfo.com [scienceinfo.com]
• 3. Progress in the Development of Preventative Drugs for Cisplatin-Induced Hearing Loss: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. quora.com [quora.com]
• 5. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 7. Stability of Sodium Nitroprusside and Sodium Thiosulfate 1:10 Intravenous Admixture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 9. Reddit - The heart of the internet [reddit.com]
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• 11. Preparation and Standardization of 0.1 M Sodium Thiosulphate | Pharmaguideline [pharmaguideline.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Catalytic Protein Film Electrochemistry Provides a Direct Measure of the Tetrathionate/Thiosulfate Reduction Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. mccscience.yolasite.com [mccscience.yolasite.com]
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• 18. Catalysing the reaction of sodium thiosulfate and hydrogen peroxide | Demonstration | RSC Education [edu.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. savemyexams.com [savemyexams.com]
• 22. Thiosulfate-Cyanide Sulfurtransferase a Mitochondrial Essential Enzyme: From Cell Metabolism to the Biotechnological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Rhodanese - Wikipedia [en.wikipedia.org]
• 24. Cyanide poisoning - Wikipedia [en.wikipedia.org]
• 25. Chemoprotective Mechanism of Sodium Thiosulfate Against Cisplatin-Induced Nephrotoxicity Is via Renal Hydrogen Sulfide, Arginine/cAMP and NO/cGMP Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
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• 28. Chemoprotective Mechanism of Sodium Thiosulfate Against Cisplatin-Induced Nephrotoxicity Is via Renal Hydrogen Sulfide, Arginine/cAMP and NO/cGMP Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis and Structural Analysis of Sodium Thiosulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and structural analysis of sodium thiosulfate (B1220275) (Na₂S₂O₃), a compound of significant interest in various scientific and pharmaceutical applications. The document details common synthetic routes, including laboratory and industrial-scale processes, and explores the intricacies of its molecular structure through crystallographic and spectroscopic techniques.

Synthesis of Sodium Thiosulfate

Sodium thiosulfate is primarily synthesized through the reaction of a sulfur source with a sodium salt. The most common laboratory and industrial methods involve the use of sodium sulfite (B76179) or sodium hydroxide (B78521).

Laboratory Synthesis Methods

Two primary methods are prevalent in a laboratory setting: the reaction of sodium sulfite with sulfur and the reaction of sodium hydroxide with sulfur.

1.1.1. Reaction of Sodium Sulfite with Sulfur

This is a widely used and reliable method for producing sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O). The reaction proceeds by heating an aqueous solution of sodium sulfite with elemental sulfur.[1]

Chemical Equation: Na₂SO₃ + S → Na₂S₂O₃

1.1.2. Reaction of Sodium hydroxide with Sulfur

An alternative laboratory synthesis involves boiling elemental sulfur in an aqueous solution of sodium hydroxide. This reaction produces sodium thiosulfate and sodium sulfide.[2][3]

Chemical Equation: 6NaOH + 4S → 2Na₂S + Na₂S₂O₃ + 3H₂O

Industrial Production Methods

On an industrial scale, sodium thiosulfate is often produced from waste streams of other chemical processes or through the reaction of soda ash and sulfur dioxide.

1.2.1. From Soda Ash and Sulfur Dioxide

In this process, a solution of soda ash (sodium carbonate) is treated with sulfur dioxide to form sodium sulfite, which then reacts with sulfur to produce sodium thiosulfate.[4][5][6]

1.2.2. From Sodium Sulfide Waste Streams

Sodium thiosulfate can be synthesized from the liquid waste generated in the manufacture of sulfur dyes, which contains sodium sulfide.[5]

Quantitative Data for Synthesis

The following table summarizes the key quantitative parameters for the laboratory synthesis of sodium thiosulfate pentahydrate.

Parameter	Sodium Sulfite + Sulfur Method	Sodium Hydroxide + Sulfur Method
Reactants	Sodium Sulfite (Na₂SO₃), Sulfur (S)	Sodium Hydroxide (NaOH), Sulfur (S)
Solvent	Water	Water
Temperature	Boiling (near 100 °C)	Boiling (near 100 °C)
Reaction Time	1 - 1.5 hours	30 minutes
Key Steps	Dissolving Na₂SO₃, adding S, boiling, filtration, concentration, crystallization	Dissolving NaOH, adding S, boiling, filtration, evaporation, crystallization
Purification	Recrystallization	Fractional crystallization

Synthesis Pathway Diagram

Caption: Laboratory synthesis pathways for sodium thiosulfate pentahydrate.

Structural Analysis of Sodium Thiosulfate

The structural properties of sodium thiosulfate have been extensively studied, primarily through X-ray crystallography and various spectroscopic methods.

Crystal Structure

Sodium thiosulfate typically crystallizes as a pentahydrate (Na₂S₂O₃·5H₂O) or a dihydrate (Na₂S₂O₃·2H₂O). The thiosulfate anion (S₂O₃²⁻) has a tetrahedral geometry. In the solid state, the sodium cations are coordinated by the thiosulfate anions and water molecules.[4] The crystal structure is stabilized by a network of hydrogen bonds between the water molecules and the thiosulfate anions.[4]

Bond Lengths and Angles

X-ray diffraction studies have provided precise measurements of the bond lengths and angles within the thiosulfate anion.

Parameter	Value (Dihydrate at 100K)
S-S Bond Length	2.0047(2) Å and 2.0078(2) Å
S-O Bond Length	1.4722(4) Å to 1.4841(4) Å
Average O-S-O Angle	110.30°
Average S-S-O Angle	108.63°

Data sourced from a study on sodium thiosulfate dihydrate.

Experimental Protocols for Structural Analysis

2.3.1. Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid.

Experimental Protocol:

• Crystal Growth and Selection: High-quality single crystals of sodium thiosulfate are grown, often by slow evaporation of an aqueous solution. A suitable crystal (ideally 0.1-0.3 mm in all dimensions) is selected under a microscope.

• Mounting: The selected crystal is mounted on a goniometer head, often using a cryoprotectant oil, and cooled to a low temperature (e.g., 100 K or 200 K) to minimize thermal vibrations.[4]

• Data Collection: The crystal is placed in an X-ray diffractometer. Monochromatic X-ray radiation (e.g., Mo Kα or Cu Kα) is directed at the crystal.[1] The crystal is rotated, and the diffraction pattern is recorded by a detector (e.g., a CCD or CMOS detector). A full sphere or hemisphere of data is collected by performing a series of scans (e.g., ω-scans) over a range of 2θ angles.[1][5]

• Data Reduction: The raw diffraction data is processed to correct for various factors, including background scattering, Lorentz factor, and polarization. Absorption corrections are also applied.

• Structure Solution and Refinement: The processed data is used to solve the crystal structure, often using direct methods or Patterson methods. The initial structural model is then refined using least-squares methods to obtain the final atomic coordinates, bond lengths, and bond angles. Software such as SHELXS, SHELXL, or Olex2 are commonly used for this purpose.[1]

2.3.2. Raman Spectroscopy

Raman spectroscopy is a non-destructive technique that provides information about the vibrational modes of molecules, offering a fingerprint of the compound's structure.

Experimental Protocol:

• Sample Preparation: A solid sample of sodium thiosulfate can be analyzed as a crystalline powder or a pressed pellet. Aqueous solutions can also be analyzed directly.

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., Nd:YAG laser at 1064 nm) is used.

• Data Acquisition: The laser beam is focused onto the sample. The scattered light is collected and passed through a filter to remove the intense Rayleigh scattering. The remaining Raman scattered light is dispersed by a grating and detected.

• Spectrum Analysis: The resulting Raman spectrum shows peaks corresponding to the different vibrational modes of the thiosulfate ion. These peaks can be assigned to specific bond stretching and bending vibrations.

Structural Analysis Workflow

Caption: Workflow for the structural analysis of sodium thiosulfate.

References

• 1. rsc.org [rsc.org]
• 2. 2024.sci-hub.red [2024.sci-hub.red]
• 3. geo.umass.edu [geo.umass.edu]
• 4. Crystal structure of sodium thio­sulfate dihydrate and comparison to the penta­hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 6. fiveable.me [fiveable.me]

Sodium Thiosulfate as a Sulfur Donor for Hydrogen Sulfide Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydrogen sulfide (B99878) (H₂S) is an endogenous gasotransmitter with significant roles in vasorelaxation, cytoprotection, and anti-inflammatory processes. The therapeutic potential of H₂S has spurred interest in developing reliable donor molecules. Sodium thiosulfate (B1220275) (Na₂S₂O₃), a clinically approved drug, has emerged as a promising H₂S donor. This technical guide provides an in-depth overview of the mechanisms by which sodium thiosulfate serves as a sulfur donor for H₂S production, focusing on the enzymatic pathways and their implications for research and drug development. We present a compilation of quantitative data, detailed experimental protocols, and visual representations of the core signaling pathways and workflows to facilitate further investigation into this compound.

Introduction

Hydrogen sulfide is endogenously produced in mammalian cells primarily through the enzymatic activity of cystathionine (B15957) β-synthase (CBS), cystathionine γ-lyase (CSE), and 3-mercaptopyruvate (B1229277) sulfurtransferase (3-MST), utilizing L-cysteine as a substrate.[1][2] Due to its therapeutic potential, there is a growing need for safe and effective H₂S donor compounds.[2] Sodium thiosulfate (STS), an FDA-approved drug for treating cyanide poisoning and calciphylaxis, is a stable, water-soluble compound that can generate H₂S through both enzymatic and non-enzymatic pathways.[2][3][4] This guide explores the biochemical basis of STS as an H₂S donor, providing researchers with the necessary information to utilize it in experimental settings.

Biochemical Pathways of H₂S Production from Sodium Thiosulfate

The conversion of thiosulfate to H₂S is a complex process primarily mediated by mitochondrial enzymes. The two key enzymes involved are rhodanese (thiosulfate sulfurtransferase, TST) and 3-mercaptopyruvate sulfurtransferase (3-MST).

The Role of Rhodanese (Thiosulfate Sulfurtransferase, TST)

Rhodanese is a mitochondrial enzyme that catalyzes the transfer of a sulfur atom from a donor to a thiophilic acceptor.[5][6] In the context of H₂S production from thiosulfate, rhodanese facilitates a reaction involving glutathione (B108866) (GSH), a key cellular antioxidant.[1] The process can be summarized as a glutathione-dependent reduction.[1] It has been demonstrated that thiosulfate reductase activity, which consumes two GSH molecules, leads to the generation of sulfite, oxidized glutathione (GSSG), and H₂S.[1]

The reaction catalyzed by rhodanese is a double displacement mechanism. The enzyme's active site cysteine residue accepts a sulfur atom from a persulfide intermediate, which is then transferred to an acceptor.[1] While rhodanese is highly efficient at producing thiosulfate from H₂S oxidation products, the reverse reaction to generate H₂S is also physiologically relevant.[5]

The Role of 3-Mercaptopyruvate Sulfurtransferase (3-MST)

3-MST, another mitochondrial and cytoplasmic enzyme, is also capable of producing H₂S.[7] While its primary substrate is 3-mercaptopyruvate, it can also utilize thiosulfate, especially under hypoxic conditions, in a reaction involving dihydrolipoic acid (DHLA).[7][8] 3-MST contains a rhodanese-like domain and catalyzes sulfur transfer reactions similar to rhodanese.[7][9]

The following diagram illustrates the central role of these enzymes in converting sodium thiosulfate to hydrogen sulfide.

References

• 1. mdpi.com [mdpi.com]
• 2. Role of thiosulfate in hydrogen sulfide-dependent redox signaling in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sodium thiosulfate, a source of hydrogen sulfide, stimulates endothelial cell proliferation and neovascularization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sodium thiosulfate acts as a hydrogen sulfide mimetic to prevent intimal hyperplasia via inhibition of tubulin polymerisation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Rhodanese - Wikipedia [en.wikipedia.org]
• 7. Role of 3-Mercaptopyruvate Sulfurtransferase (3-MST) in Physiology and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Rhodanese PspE Converts Thiosulfate to Cellular Sulfane Sulfur in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]

A Technical Guide to the Discovery and History of Sodium Thiosulfate in Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium thiosulfate (B1220275) (Na₂S₂O₃), a compound of significant historical and contemporary importance in chemistry and medicine, has a rich history spanning over two centuries. Initially synthesized in the late 18th century, its unique properties remained largely unexplored until its pivotal role in the advent of photography was discovered. This technical guide provides an in-depth exploration of the discovery, synthesis, and evolving understanding of sodium thiosulfate, from its early preparations to its establishment as a crucial chemical reagent and therapeutic agent. The document details the seminal experiments that defined its chemical identity, the development of analytical techniques for its quantification, and the elucidation of its mechanism of action in key applications.

The Dawn of a New Salt: Discovery and Early Synthesis

The journey of sodium thiosulfate began in the late 18th century, a period of fervent discovery in the field of chemistry. The first documented synthesis of the salt, then known as "hyposulfite de soude," is credited to French chemists François Chaussier and Louis Nicolas Vauquelin around 1799. Their pioneering work involved the reaction of sulfur with sodium sulfite (B76179).

Experimental Protocol: The Chaussier-Vauquelin Method (circa 1799)

Na₂SO₃ + S → Na₂S₂O₃

The general procedure involved heating an aqueous solution of sodium sulfite with elemental sulfur. This process, revolutionary for its time, yielded a new salt with distinct properties.

Diagram of the Early Synthesis of Sodium Thiosulfate

An In-depth Technical Guide to the Solubility and Stability of Sodium Thiosulfate Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of sodium thiosulfate (B1220275), focusing on its solubility and the stability of its aqueous solutions. The information presented herein is intended to support research, development, and formulation activities where sodium thiosulfate is utilized.

Introduction

Sodium thiosulfate (Na₂S₂O₃), commonly available as the pentahydrate (Na₂S₂O₃·5H₂O), is a vital inorganic salt with numerous applications in analytical chemistry, medicine, and industrial processes.[1][2] In pharmaceutical sciences, it serves as an antioxidant, a neutralizing agent for chlorine, and a therapeutic agent in the treatment of cyanide poisoning and certain side effects of chemotherapy.[1][3] A thorough understanding of its solubility and stability is critical for developing robust formulations, ensuring accurate analytical measurements, and maintaining therapeutic efficacy.

This document details the solubility of sodium thiosulfate in various solvents and examines the critical factors that influence the stability of its solutions, including pH, temperature, light, and microbial contamination. It also provides standardized experimental protocols for solubility determination and stability assessment.

Physicochemical Properties

Sodium thiosulfate is an odorless, crystalline compound. The anhydrous form has a molar mass of 158.11 g/mol , while the more common pentahydrate has a molar mass of 248.18 g/mol .[1][4] The pentahydrate crystals are monoclinic and readily dissolve in their own water of crystallization, with a melting point of approximately 48.3 °C.[2][4]

Solubility of Sodium Thiosulfate

Sodium thiosulfate exhibits high solubility in water, which increases significantly with temperature. It is generally insoluble or only negligibly soluble in alcohols.[2][4][5]

Data Presentation: Solubility

The solubility data for both anhydrous and pentahydrate forms of sodium thiosulfate are summarized in the tables below for easy comparison.

Table 1: Solubility of Sodium Thiosulfate Pentahydrate (Na₂S₂O₃·5H₂O) in Water

Temperature (°C)	Solubility (g / 100 g H₂O)
0	50.2[6]
10	59.7[6]
20	70.1[1][2][6]
25	75.9[6]
35	91.2[6]
45	123.9[6]
60	191.3[6]
100	245[6]

Table 2: Solubility of Anhydrous Sodium Thiosulfate (Na₂S₂O₃) in Water

Temperature (°C)	Solubility (g / 100 g H₂O)
0	49.7[7]
20	69.5[7]
40	104.1[7]
60	192.4[7]
100	231[1][2]

Table 3: Solubility of Sodium Thiosulfate in Other Solvents

Solvent	Form	Temperature (°C)	Solubility (g / 100 g Solvent)
Ethanol (B145695)	Anhydrous	20	0.0025[7]
Ethanol	Pentahydrate	20	0.0034[6]
Liquid Ammonia	Anhydrous	25	0.17[7]
Dimethylformamide	Anhydrous	25	0.08[7]

Stability of Sodium Thiosulfate Solutions

Sodium thiosulfate solutions are susceptible to chemical and bacterial decomposition.[8] Their stability is influenced by several factors, which must be controlled to ensure the solution's integrity over time.

Factors Influencing Stability

Table 4: Key Factors Affecting the Stability of Sodium Thiosulfate Solutions

Factor	Effect on Stability	Recommendations for Maximizing Stability
pH	Solutions are most stable in the neutral to slightly alkaline range (pH 6.5 - 9.0).[8][9] Acidification (pH < 5) causes rapid decomposition into elemental sulfur (precipitate) and sulfur dioxide gas.[2][8][10]	Maintain pH between 6.5 and 9.0. Buffering may be necessary for long-term storage. Avoid contact with acids.[9][10]
Microbial Growth	Bacteria, particularly sulfur-oxidizing species, can metabolize thiosulfate, leading to a decrease in concentration.[8]	Prepare solutions using freshly boiled and cooled distilled water to ensure sterility.[11][12] Store in sterilized containers. The addition of preservatives like chloroform (B151607) or mercuric iodide can be effective, though their use may be limited by the intended application.[13]
Temperature	Elevated temperatures accelerate the rate of chemical decomposition.[10] Solutions stored in hot weather (e.g., 40°C) show a faster decline in normality.[13]	Store solutions in a cool, dark place.[12] Recommended storage temperature is typically between 15-25°C.[14]
Dissolved Gases	Dissolved carbon dioxide from the air can form carbonic acid, lowering the pH and initiating acid-catalyzed decomposition.[8] Oxygen can slowly oxidize thiosulfate to sulfate (B86663).[12]	Use freshly boiled and cooled water to minimize dissolved gases.[11] Store solutions in tightly sealed containers to limit exposure to air.[9][11]
Light Exposure	Storing solutions in the dark is recommended, suggesting that light may catalyze decomposition reactions.[12]	Store stock solutions in amber or opaque bottles, protected from direct light.
Trace Metal Impurities	Minute traces of impurities, such as copper ions, can catalyze the decomposition of thiosulfate.[12]	Use high-quality distilled or deionized water and analytical grade sodium thiosulfate. Avoid using copper containers or utensils.[12]
Concentration	Dilute solutions tend to decompose more rapidly than more concentrated ones.[8] However, studies have shown that even weak solutions (0.01 N) can be stable for long periods if prepared correctly.[15]	For long-term storage, it is often preferable to store a concentrated stock solution and dilute as needed.

Degradation Pathways

The decomposition of sodium thiosulfate can proceed through several pathways, primarily dependent on the ambient conditions.

• Acid-Catalyzed Decomposition: In acidic environments, thiosulfuric acid (H₂S₂O₃) is formed as an unstable intermediate, which rapidly decomposes.[2] Na₂S₂O₃ + 2 HCl → 2 NaCl + H₂S₂O₃ H₂S₂O₃ → S (s) + SO₂ (g) + H₂O (l)[2][4]

• Thermal Decomposition: Upon heating to high temperatures (e.g., 300°C), anhydrous sodium thiosulfate decomposes into sodium sulfate and sodium polysulfide.[2][4] 4 Na₂S₂O₃ → 3 Na₂SO₄ + Na₂S₅

• Oxidative Decomposition: Thiosulfate can be oxidized by various agents, including atmospheric oxygen, to form sulfate.[12] 2 Na₂S₂O₃ + O₂ → 2 Na₂SO₄

• Microbial Decomposition: Thiobacteria can facilitate the oxidation of thiosulfate, ultimately leading to the formation of sulfate and a decrease in pH.

The following diagram illustrates the primary factors leading to the degradation of sodium thiosulfate in an aqueous solution.

Factors leading to sodium thiosulfate solution decomposition.

Experimental Protocols

Protocol for Determining Aqueous Solubility

Objective: To determine the concentration of a saturated sodium thiosulfate solution at a specific temperature.

Methodology:

• Equilibration: Add an excess amount of sodium thiosulfate pentahydrate crystals to a known volume of deionized water in a jacketed glass vessel connected to a temperature-controlled water bath.

• Stirring: Stir the suspension vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. Maintain a constant temperature throughout.

• Sample Collection: Cease stirring and allow the excess solid to settle. Carefully withdraw a sample of the clear supernatant using a pre-heated or pre-cooled pipette (to match the experimental temperature) to prevent precipitation or dissolution during transfer. Use a filter tip to avoid transferring any solid particles.

• Gravimetric Analysis: Accurately weigh the collected sample. Evaporate the water in a drying oven set to a temperature that ensures water removal without decomposing the salt (e.g., 105°C). Weigh the remaining dry sodium thiosulfate.

• Calculation: The solubility is calculated as grams of anhydrous sodium thiosulfate per 100 g of water.

Protocol for Assessing Solution Stability via Iodometric Titration

Objective: To monitor the concentration (normality) of a sodium thiosulfate solution over time to assess its stability.

Methodology:

• Solution Preparation: Prepare an approximately 0.1 N sodium thiosulfate solution by dissolving ~25 g of Na₂S₂O₃·5H₂O in 1 liter of freshly boiled and cooled deionized water.[16] Store the solution in a tightly capped, dark glass bottle in a cool place.

• Primary Standard Preparation: Accurately weigh a precise amount of a primary standard, such as potassium iodate (B108269) (KIO₃) or potassium dichromate (K₂Cr₂O₇), and dissolve it in a volumetric flask to create a standard solution of known normality.[16][17]

• Initial Standardization (Time = 0): a. Pipette a known volume (e.g., 25.00 mL) of the primary standard solution into an Erlenmeyer flask. b. Add an excess of potassium iodide (KI) and acidify the solution (e.g., with sulfuric acid).[16][18] This liberates a stoichiometric amount of iodine (I₂). IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O c. Immediately titrate the liberated iodine with the prepared sodium thiosulfate solution from a burette. I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻ d. As the yellow-brown color of the iodine fades to a pale straw color, add a few drops of starch indicator solution. The solution will turn a deep blue-black.[19] e. Continue the titration dropwise until the blue color disappears, indicating the endpoint. f. Record the volume of thiosulfate solution used and calculate its exact normality. Perform this in triplicate.

• Stability Monitoring: Store the thiosulfate solution under the desired conditions (e.g., specific temperature, light exposure). Repeat the standardization procedure (Step 3) at regular intervals (e.g., weekly, monthly).

• Data Analysis: Plot the normality of the sodium thiosulfate solution as a function of time. A significant decrease in normality indicates decomposition.

The workflow for this stability assessment is visualized below.

Workflow for assessing sodium thiosulfate solution stability.

Summary and Recommendations

The utility of sodium thiosulfate in scientific and pharmaceutical applications is directly linked to its solubility and the stability of its solutions.

• Solubility: Sodium thiosulfate is highly soluble in water, a property that is strongly dependent on temperature. Its solubility in common organic solvents like ethanol is negligible.

• Stability: Aqueous solutions are prone to degradation from acid catalysis, microbial action, and oxidation. To ensure maximum stability, it is imperative to:

  • Prepare solutions with purified, boiled water to remove microbes and dissolved CO₂.

  • Maintain a neutral to slightly alkaline pH (6.5-9.0).

  • Store solutions in tightly sealed, sterile, light-resistant containers.

  • Keep solutions in a cool environment (15-25°C).

For critical applications, frequent restandardization of sodium thiosulfate solutions is the most reliable practice to ensure accurate concentration.

References

• 1. byjus.com [byjus.com]
• 2. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 3. allanchem.com [allanchem.com]
• 4. Sodium thiosulfate - Sciencemadness Wiki [sciencemadness.org]
• 5. Sodium thiosulfate | 7772-98-7 [chemicalbook.com]
• 6. sodium thiosulfate pentahydrate [chemister.ru]
• 7. sodium thiosulfate [chemister.ru]
• 8. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 9. chemsupply.com.au [chemsupply.com.au]
• 10. health.state.mn.us [health.state.mn.us]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. carlroth.com:443 [carlroth.com:443]
• 15. pubs.acs.org [pubs.acs.org]
• 16. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 17. preparation and standardization of sodium thiosulfate.pptx [slideshare.net]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. youtube.com [youtube.com]

Molecular formula and weight of anhydrous sodium thiosulfate

This document provides the fundamental molecular properties of anhydrous sodium thiosulfate (B1220275), a compound of significant interest in various scientific and pharmaceutical applications. The following data has been compiled to serve as a quick reference for researchers, scientists, and professionals in drug development.

Core Molecular Data

The essential physicochemical characteristics of anhydrous sodium thiosulfate are summarized in the table below. This information is critical for accurate stoichiometric calculations, solution preparation, and experimental design.

Parameter	Value
Molecular Formula	Na₂S₂O₃[1][2][3][4]
Molecular Weight	158.11 g/mol [1][2][4]
CAS Number	7772-98-7[1][2][4][5]

Anhydrous sodium thiosulfate is an inorganic salt that is commercially available as a white, crystalline powder.[1][3] It is readily soluble in water.[1] The compound is also available in its pentahydrate form (Na₂S₂O₃·5H₂O), which has a higher molecular weight of 248.18 g/mol due to the presence of water molecules.[1][5]

References

• 1. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 2. Sodium Thiosulfate | Na2O3S2 | CID 24477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. oxfordlabchem.com [oxfordlabchem.com]
• 4. Sodium thiosulfate anhydrous – Quarko [quarkochem.com]
• 5. halogenspharmachem.com [halogenspharmachem.com]

An In-depth Technical Guide to the Interactions of Sodium Thiosulfate with Strong Oxidizing Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium thiosulfate (B1220275) (Na₂S₂O₃), a versatile inorganic salt, is a potent reducing agent and has significant applications in medicine, chemistry, and industry.[1] Its ability to neutralize strong oxidizing agents forms the basis of many of its therapeutic and practical uses, including as an antidote for cyanide poisoning, in the treatment of calciphylaxis, and as a chlorine remover in water treatment.[1] This technical guide provides a comprehensive overview of the core chemical interactions between sodium thiosulfate and several strong oxidizing agents, namely hydrogen peroxide, potassium permanganate (B83412), sodium hypochlorite (B82951), and iodine. The document details the reaction mechanisms, thermodynamics, and kinetics, and provides established experimental protocols for their study. Furthermore, it explores the biological significance of these interactions, particularly in the context of sodium thiosulfate's role as an antioxidant and a hydrogen sulfide (B99878) donor.

Core Chemical Interactions

The reactivity of sodium thiosulfate is centered around the sulfur atoms, which can exist in different oxidation states. This allows thiosulfate to act as a reducing agent, donating electrons to oxidizing agents and undergoing oxidation itself. The nature of the oxidation products is highly dependent on the strength of the oxidizing agent and the reaction conditions, such as pH and temperature.

Interaction with Hydrogen Peroxide (H₂O₂)

Hydrogen peroxide oxidizes sodium thiosulfate to sulfate (B86663).[2] The reaction is exothermic and its rate is dependent on temperature and the presence of catalysts.

Reaction Stoichiometry and Products:

The overall balanced chemical equation for the reaction is:

Na₂S₂O₃(aq) + 4H₂O₂(aq) → Na₂SO₄(aq) + H₂SO₄(aq) + 3H₂O(l)[3]

In this reaction, the thiosulfate ion (S₂O₃²⁻) is oxidized to the sulfate ion (SO₄²⁻), while hydrogen peroxide is reduced to water. The production of sulfuric acid leads to a decrease in the pH of the solution.[3]

Kinetics and Thermodynamics:

The reaction between sodium thiosulfate and hydrogen peroxide is reported to be first order with respect to the thiosulfate ion.[4] The spontaneity of the reaction can be influenced by temperature and reactant concentrations; it is not spontaneous under standard conditions (ΔG > 0) but can be driven forward by increasing these parameters.[2] The reaction enthalpy has been determined to be -594.3 ± 0.7 kJ/mol.[4]

Interaction with Potassium Permanganate (KMnO₄)

Potassium permanganate is a strong oxidizing agent, and its reaction with sodium thiosulfate is a classic redox reaction. The products of this reaction are dependent on the pH of the solution.

Reaction Stoichiometry and Products:

• In Acidic Medium: Permanganate (MnO₄⁻) is reduced to the colorless manganese(II) ion (Mn²⁺), while thiosulfate is oxidized to sulfate (SO₄²⁻).[5][6] The balanced net ionic equation is:

  8MnO₄⁻(aq) + 5S₂O₃²⁻(aq) + 14H⁺(aq) → 8Mn²⁺(aq) + 10SO₄²⁻(aq) + 7H₂O(l)[6]

• In Neutral or Alkaline Medium: The reaction yields manganese dioxide (MnO₂), a brown precipitate, and sulfate.

Thermodynamics:

The reaction in an aqueous solution is highly exergonic, with a standard Gibbs free energy change (ΔrG) of -4037.6 kJ/mol, indicating a very spontaneous process.[7]

Interaction with Sodium Hypochlorite (NaClO)

Sodium thiosulfate is an effective neutralizing agent for sodium hypochlorite (the active ingredient in bleach).[1] This reaction is utilized in various applications, including water dechlorination and as a safety measure in laboratories.

Reaction Stoichiometry and Products:

In an alkaline solution, the reaction proceeds as follows:

4NaClO(aq) + Na₂S₂O₃(aq) + 2NaOH(aq) → 4NaCl(aq) + 2Na₂SO₄(aq) + H₂O(l)[8]

In this reaction, hypochlorite (ClO⁻) is reduced to chloride (Cl⁻), and thiosulfate is oxidized to sulfate. The reaction can cause a significant decrease in pH, which in turn can lead to the formation of bisulfite ions.[9]

Interaction with Iodine (I₂)

The reaction between sodium thiosulfate and iodine is a well-known and quantitative reaction that forms the basis of iodometric titrations.

Reaction Stoichiometry and Products:

Iodine oxidizes the thiosulfate ion to the tetrathionate (B1226582) ion (S₄O₆²⁻).[10]

2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq)[10]

In this reaction, the average oxidation state of sulfur changes from +2 in thiosulfate to +2.5 in tetrathionate.

Quantitative Data Summary

Oxidizing Agent	Reaction Products (Major)	Stoichiometry (Thiosulfate:Oxidant)	Standard Redox Potential (E°)	Thermodynamic Data
Hydrogen Peroxide (H₂O₂) **	Sulfate (SO₄²⁻), Water (H₂O)	1:4	-	ΔrH° = -594.3 kJ/mol[4]
Potassium Permanganate (KMnO₄) (Acidic)	Sulfate (SO₄²⁻), Mn²⁺	5:8	E°(MnO₄⁻/Mn²⁺) = +1.51 V	ΔrG° = -4037.6 kJ/mol[7]
Sodium Hypochlorite (NaClO) (Alkaline)	Sulfate (SO₄²⁻), Chloride (Cl⁻)	1:4	-	-
Iodine (I₂) **	Tetrathionate (S₄O₆²⁻), Iodide (I⁻)	2:1	E°(S₄O₆²⁻/S₂O₃²⁻) = +0.08 V[11]	-

Biological Significance and Signaling Pathways

Beyond its direct chemical interactions, sodium thiosulfate plays a crucial role in biological systems, primarily through its antioxidant properties and its function as a hydrogen sulfide (H₂S) donor.

Antioxidant Mechanism

Sodium thiosulfate is an effective antioxidant capable of scavenging reactive oxygen species (ROS) such as hydrogen peroxide.[12][13] This activity helps to mitigate oxidative stress, which is implicated in a variety of diseases. The antioxidant mechanism involves the direct inactivation of ROS, thereby protecting cells and tissues from oxidative damage.[12][14]

Caption: Antioxidant action of sodium thiosulfate against ROS.

Hydrogen Sulfide Donor Pathway

Sodium thiosulfate can serve as a precursor for the endogenous production of hydrogen sulfide (H₂S), a critical signaling molecule with vasodilatory, anti-inflammatory, and cytoprotective effects. This conversion can occur through enzymatic pathways within the body. The released H₂S can then participate in various signaling cascades.

Caption: Sodium thiosulfate as a hydrogen sulfide donor.

Experimental Protocols

Kinetic Analysis of the Sodium Thiosulfate and Hydrogen Peroxide Reaction

Objective: To determine the rate constant and reaction order of the reaction between sodium thiosulfate and hydrogen peroxide.

Methodology: Spectrophotometry

• Reagent Preparation:

  • Prepare a standard stock solution of sodium thiosulfate (e.g., 0.1 M).

  • Prepare a standard stock solution of hydrogen peroxide (e.g., 0.1 M).

  • Prepare a series of dilutions of the sodium thiosulfate solution of known concentrations.

• Experimental Setup:

  • Use a UV-Vis spectrophotometer set to a wavelength where a reaction product or reactant absorbs light (e.g., monitoring the disappearance of a colored indicator that reacts with the acid produced).

  • Maintain a constant temperature using a water bath.

• Procedure:

  • Pipette a known volume of a specific concentration of sodium thiosulfate solution into a cuvette.

  • Add a known volume of hydrogen peroxide solution to the cuvette, start the timer immediately, and mix thoroughly.

  • Record the absorbance at regular time intervals until the reaction is complete.

  • Repeat the experiment with different initial concentrations of sodium thiosulfate.

• Data Analysis:

  • Plot absorbance versus time. The initial rate of reaction can be determined from the initial slope of this curve.

  • Plot the logarithm of the initial rate versus the logarithm of the initial concentration of sodium thiosulfate. The slope of this line will give the order of the reaction with respect to sodium thiosulfate.

  • The rate constant (k) can be calculated from the rate law equation.

Quantification of Thiosulfate and its Oxidation Products by HPLC

Objective: To separate and quantify sodium thiosulfate, tetrathionate, and sulfate in a reaction mixture.

Methodology: High-Performance Liquid Chromatography (HPLC)

• Instrumentation:

  • An HPLC system equipped with a UV detector or a conductivity detector.

  • An appropriate anion-exchange column (e.g., for separating anions).[15][16]

• Mobile Phase Preparation:

  • Prepare a suitable mobile phase, which will depend on the column used. For anion exchange, a buffered aqueous solution is typically used (e.g., a phosphate (B84403) buffer).[17]

• Standard Preparation:

  • Prepare standard solutions of sodium thiosulfate, sodium tetrathionate, and sodium sulfate of known concentrations.

• Sample Preparation:

  • Dilute the reaction mixture with the mobile phase to a concentration within the linear range of the detector.

  • Filter the sample through a 0.45 µm filter before injection.

• Chromatographic Conditions:

  • Set the flow rate (e.g., 1.0 mL/min).[17]

  • Set the column temperature (e.g., 25°C).[17]

  • Set the detector wavelength (e.g., 210 nm for UV detection).[17]

• Data Analysis:

  • Inject the standards to obtain a calibration curve for each analyte.

  • Inject the sample and determine the concentration of each component by comparing its peak area to the calibration curve.

Monitoring Hydrogen Sulfide Release from Sodium Thiosulfate

Objective: To measure the release of H₂S from sodium thiosulfate in a biological system.

Methodology: Sulfide-Selective Electrode

• Equipment:

  • A sulfide-selective electrode.

  • A pH/ion meter.

  • A reaction vessel with a magnetic stirrer.

• Reagent Preparation:

  • Prepare a sulfide antioxidant buffer (SAOB) to maintain a constant ionic strength and pH, and to prevent the oxidation of sulfide.

  • Prepare standard solutions of sodium sulfide (Na₂S) for calibration.

• Procedure:

  • Calibrate the sulfide-selective electrode using the sodium sulfide standards.

  • Place the biological sample (e.g., cell culture, tissue homogenate) in the reaction vessel.

  • Add the sodium thiosulfate solution to the sample and start the timer.

  • Immerse the sulfide-selective electrode in the sample and record the potential (in mV) at regular time intervals.

• Data Analysis:

  • Convert the measured potential values to sulfide concentrations using the calibration curve.

  • Plot the sulfide concentration versus time to obtain the H₂S release profile.

Conclusion

The interactions of sodium thiosulfate with strong oxidizing agents are fundamental to its diverse applications. A thorough understanding of the reaction mechanisms, stoichiometry, kinetics, and thermodynamics is essential for optimizing its use in both industrial and therapeutic settings. The ability of sodium thiosulfate to act as an antioxidant and a hydrogen sulfide donor further highlights its biological importance and therapeutic potential. The experimental protocols outlined in this guide provide a framework for researchers to further investigate these critical chemical and biological interactions.

References

• 1. What is the mechanism of Sodium Thiosulfate? [synapse.patsnap.com]
• 2. brainly.in [brainly.in]
• 3. Catalysing the reaction of sodium thiosulfate and hydrogen peroxide | Demonstration | RSC Education [edu.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. echemi.com [echemi.com]
• 6. quora.com [quora.com]
• 7. you-iggy.com [you-iggy.com]
• 8. wyzant.com [wyzant.com]
• 9. researchgate.net [researchgate.net]
• 10. 2 S2O3:2- + I2 → S4O6:2- + 2 I:- - Balanced equation | Chemical Equations online! [chemequations.com]
• 11. quora.com [quora.com]
• 12. Sodium thiosulfate ameliorates oxidative stress and preserves renal function in hyperoxaluric rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Sodium Thiosulfate Ameliorates Oxidative Stress and Preserves Renal Function in Hyperoxaluric Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sodium thiosulfate refuels the hepatic antioxidant pool reducing ischemia-reperfusion-induced liver injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tools.thermofisher.cn [tools.thermofisher.cn]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. ijsrm.humanjournals.com [ijsrm.humanjournals.com]

Protocols & Analytical Methods

Application Notes and Protocols for Dechlorination using Sodium Thiosulfate in Water Treatment Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of sodium thiosulfate (B1220275) (Na₂S₂O₃) for the effective and efficient dechlorination of water in a research environment. Accurate and complete removal of chlorine is often a critical prerequisite for a wide range of applications, from microbiological studies to the formulation of sensitive drug compounds.

Sodium thiosulfate is a stable, cost-effective, and highly efficient dechlorinating agent.[1] It rapidly neutralizes both free chlorine (hypochlorous acid) and combined chlorine (chloramines) to non-toxic chloride ions.[1] This document outlines the chemical principles, quantitative data, and detailed experimental procedures for its application in a laboratory setting.

Chemical Principles of Dechlorination

Sodium thiosulfate chemically reduces chlorine and chloramine (B81541). The primary reactions are as follows:

• Neutralization of Free Chlorine: 2Na₂S₂O₃ + Cl₂ → Na₂S₄O₆ + 2NaCl In this reaction, sodium thiosulfate reacts with chlorine to produce sodium tetrathionate (B1226582) and sodium chloride.

• Neutralization of Chloramine: Na₂S₂O₃ + NH₂Cl + H₂O → Na₂S₄O₆ + NH₄Cl The reaction with chloramine is more complex and results in the formation of ammonium (B1175870) chloride.

It is important to note that the reaction with chloramine releases ammonia (B1221849).[2] The pH of the water will determine the form of ammonia present, with a higher pH favoring the more toxic gaseous ammonia and a lower pH favoring the less toxic ammonium ion.[2]

Quantitative Data for Dechlorination

The efficiency of dechlorination with sodium thiosulfate is dependent on several factors, including the initial chlorine concentration, pH, and the stoichiometric ratio of sodium thiosulfate to chlorine.

Parameter	Condition	Result	Reference
Residual Chlorine	2x stoichiometric dose of sodium thiosulfate	Reduction to 0.4 ppm	[3][4][5]
Residual Chlorine	1.5x stoichiometric dose of sodium thiosulfate	Less residual chlorine than 1x stoichiometry	[3]
pH Effect	Acidic conditions (pH 6)	Faster reduction of residual chlorine (down to 0.12 ppm)	[3]
Reaction Kinetics	2x stoichiometric dosage	First-order reaction with respect to total chlorine concentration	[3][4][5]

Experimental Protocols

Preparation of Sodium Thiosulfate Stock Solution (10%)

This protocol is for the preparation of a 10% (w/v) sodium thiosulfate stock solution, which is a common concentration for laboratory use.[6][7]

Materials:

• Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

• Distilled or deionized water

• Sterile glassware (beaker, graduated cylinder, volumetric flask)

• Magnetic stirrer and stir bar (optional)

• Sterile storage bottle

Procedure:

• Weigh out 100 g of sodium thiosulfate pentahydrate.

• Add the sodium thiosulfate to a beaker containing approximately 800 mL of distilled water.

• Stir the solution until the sodium thiosulfate is completely dissolved. A magnetic stirrer can be used to expedite this process.

• Transfer the dissolved solution to a 1 L volumetric flask.

• Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric flask to ensure a complete transfer.

• Bring the final volume to 1 L with distilled water.

• Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

• Transfer the solution to a sterile, clearly labeled storage bottle.

• Store the solution at room temperature. The solution is stable for several months.

Protocol for Dechlorination of Water Samples

This protocol details the steps for dechlorinating a water sample for experimental use.

Materials:

• Chlorinated water sample

• 10% sodium thiosulfate stock solution

• Residual chlorine test kit or meter (e.g., DPD colorimetric method)

• Sterile glassware (beaker, pipette)

Procedure:

• Determine the Initial Chlorine Concentration: Before adding sodium thiosulfate, it is crucial to measure the residual chlorine concentration of the water sample using a reliable test kit or meter. This will allow for a more accurate calculation of the required sodium thiosulfate dosage.

• Calculate the Required Dosage: The theoretical ratio for the neutralization of chlorine is approximately 2 parts sodium thiosulfate to 1 part chlorine. However, it is recommended to use a slight excess to ensure complete dechlorination. A common guideline is to use a 1.5x to 2x stoichiometric ratio.[3]

• Add Sodium Thiosulfate: Using a calibrated pipette, add the calculated volume of the 10% sodium thiosulfate stock solution to the water sample.

• Mix Thoroughly: Gently mix the water to ensure the sodium thiosulfate is evenly distributed.

• Allow for Reaction Time: The reaction is generally rapid, but it is good practice to allow a few minutes for the reaction to go to completion.

• Verify Complete Dechlorination: After the reaction time, use the residual chlorine test kit or meter to confirm that the chlorine level is non-detectable. If residual chlorine is still present, add a small, measured amount of sodium thiosulfate, mix, and re-test until a non-detectable level is achieved.

• Documentation: Record the initial chlorine concentration, the amount of sodium thiosulfate added, and the final chlorine concentration.

Protocol for Dechlorination Prior to Microbial Analysis

Residual chlorine in water samples can inhibit or kill microorganisms, leading to inaccurate results in microbial analyses.[7] This protocol outlines the procedure for dechlorinating water samples intended for microbiological testing.

Materials:

• Sample collection bottle containing sodium thiosulfate

• Chlorinated water source

Procedure:

• Obtain a sterile sample collection bottle that has been pre-dosed with a specific amount of sodium thiosulfate. A common practice is to add 0.1 mL of a 10% sodium thiosulfate solution to a 120 mL sample bottle before sterilization.[6][7]

• When collecting the water sample, allow the water to flow for a few minutes to ensure a representative sample.

• Fill the sample bottle, leaving a small headspace.

• Cap the bottle tightly and invert it several times to ensure the sodium thiosulfate dissolves and mixes with the sample.

• The sample is now dechlorinated and ready for microbial analysis. The presence of sodium thiosulfate will not interfere with most standard microbial enumeration methods.[7]

Visualizations

Caption: Experimental workflow for the dechlorination of water using sodium thiosulfate.

References

• 1. fortfrances.ca [fortfrances.ca]
• 2. syndel.com [syndel.com]
• 3. Access Water | Comparison of reaction kinetics under varying conditions for dechlorination... [accesswater.org]
• 4. Study of Efficiency and Reaction Rates Dechlorination of Nata De Coco Wastewater Using Sodium Thiosulfate | Journal of Emerging Supply Chain, Clean Energy, and Process Engineering [jescee.universitaspertamina.ac.id]
• 5. researchgate.net [researchgate.net]
• 6. MyHach - Customer Service [support.hach.com]
• 7. Remove Residual Chlorine before Microbial Analysis | Pharmaguideline [pharmaguideline.com]

Application of Sodium Thiosulfate in Gold Mining Extraction Studies

Abstract:

This document provides detailed application notes and protocols for the use of sodium thiosulfate (B1220275) as a lixiviant in gold extraction studies. Thiosulfate leaching presents a non-toxic and often more effective alternative to traditional cyanidation, particularly for treating refractory and carbonaceous gold ores.[1][2][3] This guide is intended for researchers, scientists, and professionals in the fields of metallurgy and drug development who are exploring advanced, environmentally benign methods for precious metal extraction. The protocols outlined herein cover key experimental procedures, including leaching, resin-in-pulp for gold recovery, and elution. Quantitative data from various studies are summarized in structured tables for comparative analysis. Additionally, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying processes.

Introduction

For over a century, cyanidation has been the dominant method for gold extraction due to its efficiency and low cost.[4] However, the high toxicity of cyanide and its environmental impact have prompted significant research into alternative lixiviants.[1][2] Sodium thiosulfate has emerged as one of the most promising alternatives, offering several advantages:

• Low Toxicity: Thiosulfate and its related compounds are significantly less toxic than cyanide, reducing environmental risks and safety concerns.[1][2]

• Efficacy with Refractory Ores: Thiosulfate leaching can achieve higher gold recovery from certain types of refractory ores, such as carbonaceous or "preg-robbing" ores, where cyanidation is less effective.[1][5][6] This is because the gold thiosulfate complex has a lower affinity for the carbonaceous material compared to the gold cyanide complex.[5][6]

• Applicability to Copper-Rich Ores: Thiosulfate leaching can be advantageous for ores with high copper content, as copper minerals consume large amounts of cyanide, leading to increased reagent costs and processing challenges.[7][8]

The chemistry of thiosulfate leaching is complex, typically involving a copper-ammonia catalytic system.[9][10] Copper (II) ions act as the primary oxidant for gold, while ammonia (B1221849) serves to stabilize the copper ions in the alkaline solution.[9][10][11] The overall leaching reaction can be summarized as follows:

Au + 5S₂O₃²⁻ + Cu(NH₃)₄²⁺ → Au(S₂O₃)₂³⁻ + 4NH₃ + Cu(S₂O₃)₃⁵⁻

This document provides a comprehensive overview of the application of sodium thiosulfate in gold extraction, with a focus on experimental design and execution.

Data Presentation: Quantitative Analysis of Thiosulfate Leaching Parameters

The efficiency of gold extraction using thiosulfate is influenced by several key parameters. The following tables summarize quantitative data from various studies to provide a comparative overview.

Table 1: Effect of Reagent Concentration on Gold Extraction

Thiosulfate (M)	Ammonia (M)	Copper (M)	Gold Extraction (%)	Leaching Time (h)	Ore Type	Reference
1	1	0.05	69.6	24	Refractory Ore	[12]
0.5	1.0	0.1	~87	2	High-Sulfide Concentrate	[11]
0.3	3	0.03	95	24	Canadian Ore with Copper	[13]
0.7	- (Ammoniacal solution)	0.002	58	6	Auriferous Ore	[14]
0.15	1.5	0.15	>90	8	High Copper Gold Concentrate	[8]
0.1	0.4	-	-	-	-	[9]

Table 2: Influence of pH, Temperature, and Other Factors on Gold Leaching

pH	Temperature (°C)	Other Conditions	Gold Extraction (%)	Leaching Time (h)	Ore Type	Reference
10.5	35	-	73	-	Carbonaceous Ore	[15]
10.5	60	-	58	6	Auriferous Ore	[14]
9.3	60	1.75 M Glycine, 0.004 M KMnO₄	89	6	Auriferous Ore	[14]
7.0	40	0.15 M CaTS	65	6	Pressure Oxidation Residues	[16]
9-10	40	Stirring speed 400 rpm	>90	8	High Copper Gold Concentrate	[8]
>11.4	30	-	-	-	Precious Metals Ores	[9]

Table 3: Gold Recovery from Thiosulfate Leach Solutions Using Resin Adsorption

Resin Type	Adsorption Capacity (mg/L)	Eluent	Elution Efficiency (%)	Comments	Reference
Strong-base anion exchange	up to 6000	Nitrate solution	Efficient	Copper can be selectively pre-eluted with ammonia.	[17]
Strong-base resin	-	Polythionate ions	99.9	Trithionate (B1219323) is the preferred eluant.	[18]
Strong-base anion exchange	-	Chloride + Sulfite	Majority of gold stripped within 2 bed volumes	Sulfite converts the gold thiosulfate complex to a species with lower resin affinity.	[19]
-	-	KSCN	98	Thiocyanate is an effective but not economical or environmentally friendly eluent.	[19]

Experimental Protocols

Protocol for Thiosulfate Leaching of Gold Ore

This protocol outlines a typical laboratory-scale procedure for leaching gold from a prepared ore sample using a sodium thiosulfate solution.

1. Materials and Reagents:

• Gold-bearing ore, ground to a desired particle size (e.g., -38 µm)

• Sodium thiosulfate (Na₂S₂O₃)

• Ammonia solution (NH₃)

• Copper sulfate (B86663) (CuSO₄·5H₂O)

• Deionized water

• pH meter

• Stirred tank reactor or bottle roller

• Filtration apparatus

2. Procedure:

• Prepare the leaching solution by dissolving the required amounts of sodium thiosulfate, copper sulfate, and ammonia in deionized water to achieve the target concentrations (refer to Table 1 for examples).

• Adjust the pH of the leaching solution to the desired level (typically between 9 and 10.5) using ammonia or a suitable acid/base.[1][14]

• Measure a specific mass of the ground ore and place it into the reaction vessel.

• Add the leaching solution to the reaction vessel to achieve the desired pulp density (e.g., 10-20% solids).[11]

• Commence agitation at a constant rate (e.g., 400 rpm) and maintain a constant temperature (e.g., 25-60°C).[11][14]

• Monitor and record the pH of the slurry at regular intervals and adjust as necessary.

• Take samples of the leach slurry at predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours).

• Filter the samples to separate the pregnant leach solution from the solid residue.

• Analyze the pregnant leach solution for gold concentration using a suitable analytical technique such as Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Calculate the gold extraction percentage based on the initial gold content of the ore.

Protocol for Gold Recovery using Resin-in-Pulp (RIP)

This protocol describes the recovery of the dissolved gold thiosulfate complex from the leach slurry using an anion exchange resin.

1. Materials and Reagents:

• Pregnant leach slurry from the thiosulfate leaching step

• Strong-base anion exchange resin

• RIP reaction vessels with screens to retain the resin

• Overhead stirrers

2. Procedure:

• Following the leaching stage, introduce the strong-base anion exchange resin into the leach slurry. The resin dosage will depend on the expected gold concentration and the resin's loading capacity.

• Continue agitation to ensure good contact between the resin beads and the slurry.

• The RIP process can be conducted in a series of stages (a cascade) to maximize gold recovery. In a counter-current setup, fresh resin is added to the last stage and moves progressively towards the first stage, while the pulp flows in the opposite direction.

• Allow sufficient residence time for the gold thiosulfate complex to adsorb onto the resin. This can range from several hours to over 24 hours.

• Periodically, remove a small sample of the resin and the barren solution to monitor the gold loading on the resin and the remaining gold concentration in the solution.

• Once the resin in the first stage is loaded to the desired capacity, it is removed for elution.

• The barren pulp from the final stage is discharged as tailings.

Protocol for Elution of Gold from Loaded Resin

This protocol details the process of stripping the adsorbed gold from the loaded resin to produce a concentrated gold solution.

1. Materials and Reagents:

• Gold-loaded anion exchange resin

• Eluent solution (e.g., nitrate, polythionate, or a chloride-sulfite mixture)

• Elution column

• Pumps for circulating the eluent

2. Procedure:

• Transfer the gold-loaded resin to an elution column.

• If significant amounts of copper are co-adsorbed, a pre-elution step may be necessary. This can be achieved by washing the resin with an ammoniacal solution to selectively remove the copper.[4]

• Prepare the chosen eluent solution. For example, a trithionate eluant can be prepared for highly effective gold elution.[18]

• Pump the eluent solution through the resin bed in the elution column at a controlled flow rate.

• Collect the eluate, which now contains the concentrated gold complex.

• Monitor the gold concentration in the eluate and the barren eluent to determine the completion of the elution process.

• The stripped resin can be regenerated and recycled back to the RIP circuit.[18]

• The gold can be recovered from the concentrated eluate by methods such as electrowinning or precipitation.[17][18]

Visualizations

The following diagrams illustrate the key processes and pathways involved in the thiosulfate leaching of gold.

Caption: Experimental workflow for thiosulfate leaching and gold recovery.

Caption: Simplified chemical pathway of gold thiosulfate leaching.

References

• 1. sgs.com [sgs.com]
• 2. OneMine | Effect of Copper and Ammonia on Consumption of Thiosulfate in Gold Leaching Solutions [onemine.org]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]
• 5. sgs.com [sgs.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. researchgate.net [researchgate.net]
• 10. A Review of Thiosulfate Leaching of Gold: Focus on Thiosulfate Consumption and Gold Recovery from Pregnant Solution | MDPI [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. scribd.com [scribd.com]
• 14. mdpi.com [mdpi.com]
• 15. A STUDY OF THE THIOSULFATE LEACHING OF GOLD FROM CARBONACEOUS ORE AND THE QUANTITATIVE DETERMINATION OF THIOSULFATE IN THE LEACHED SOLUTION - ProQuest [proquest.com]
• 16. mdpi.com [mdpi.com]
• 17. Research Portal [researchportal.murdoch.edu.au]
• 18. US6344068B1 - Process for recovering gold from thiosulfate leach solutions and slurries with ion exchange resin - Google Patents [patents.google.com]
• 19. researchgate.net [researchgate.net]

Application Notes and Protocols for Sodium Thiosulfate in Silver-Based Photographic Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium thiosulfate (B1220275), commonly known as "hypo," as a fixing agent in traditional silver-based photographic development. The following sections detail the underlying chemistry, experimental protocols for the preparation and use of fixing solutions, and quantitative data relevant to the fixing process and subsequent silver recovery.

Introduction: The Chemistry of Photographic Fixation

In silver-based photography, an image is formed when light strikes silver halide crystals in the photographic emulsion, creating a latent image. The development process converts these exposed silver halide crystals into metallic silver, making the image visible. However, the unexposed and undeveloped silver halide crystals remain light-sensitive and, if not removed, would eventually darken and obscure the image.[1]

The crucial step of removing these unexposed silver halides is called "fixing." Sodium thiosulfate is a widely used fixing agent due to its ability to form soluble complexes with silver ions. The thiosulfate ion (S₂O₃²⁻) reacts with the insoluble silver halide (typically AgBr) to form soluble silver-thiosulfate complexes, such as dithiosulfatoargentate(I) ([Ag(S₂O₃)₂]³⁻) and trithiosulfatoargentate(I) ([Ag(S₂O₃)₃]⁵⁻).[2][3] These water-soluble complexes can then be washed away, leaving a stable, permanent silver image on the film or paper.[4][5]

The primary chemical reaction can be summarized as follows:

AgX(s) + 2S₂O₃²⁻(aq) → [Ag(S₂O₃)₂]³⁻(aq) + X⁻(aq)[2]

Where X represents a halide ion (e.g., Br⁻, Cl⁻).

Quantitative Data Summary

The efficiency of the fixing process and the potential for silver recovery are critical parameters in a laboratory setting. The following tables summarize key quantitative data related to sodium thiosulfate-based fixers.

Table 1: Comparative Clearing Times of Different Fixing Agents

Fixing Agent	Film Type	Typical Clearing Time (seconds)	Total Fixing Time (Clearing Time x 2-3)
Sodium Thiosulfate (Conventional Fixer)	Standard B&W Film	60 - 120	180 - 360 seconds (3-6 minutes)
Ammonium Thiosulfate (Rapid Fixer)	Standard B&W Film	15 - 30	45 - 90 seconds (0.75-1.5 minutes)

Note: Clearing time is the time it takes for the milky appearance of the film to disappear. The total fixing time is generally recommended to be two to three times the clearing time to ensure all silver halides are dissolved.[3] Ammonium thiosulfate fixers are significantly faster than their sodium thiosulfate counterparts.[3][6]

Table 2: Silver Recovery Potential from Used Fixing Solutions

Source of Used Fixer	Typical Silver Concentration (g/L)	Potential Silver Recovery (troy ounces/gallon)
X-ray Film Processing	~10	~1.2
General Black & White Film Processing	3.5 - 5	0.4 - 0.6
Photographic Paper Processing	< 1 - 3	0.05 - 0.3

Data compiled from various sources on silver recovery from photographic waste.[7][8] The amount of recoverable silver varies significantly depending on the type and volume of photographic material processed.[7]

Experimental Protocols

The following are detailed protocols for the preparation and application of a standard sodium thiosulfate fixing bath.

Protocol 1: Preparation of a Standard Sodium Thiosulfate Fixing Bath (Non-Hardening)

Materials:

• Sodium Thiosulfate (pentahydrated, Na₂S₂O₃·5H₂O)

• Sodium Sulfite (B76179) (anhydrous, Na₂SO₃) (as a preservative)[9]

• Sodium Metabisulfite (Na₂S₂O₅) or Sodium Bisulfite (NaHSO₃) (as an acidifier)[9]

• Distilled or deionized water

• Glass beakers or flasks

• Stirring rod or magnetic stirrer

• Graduated cylinders

• Storage bottle (amber glass recommended)

Procedure:

• Start with 750 mL of warm water (approximately 50°C) in a beaker. Warm water helps dissolve the chemicals more readily.[10]

• While stirring, slowly add 240 g of sodium thiosulfate pentahydrate. Continue stirring until it is completely dissolved.[10]

• Add 15 g of sodium sulfite to the solution and stir until dissolved. Sodium sulfite acts as a preservative, preventing the decomposition of the thiosulfate in the acidic solution.[9]

• Slowly add 25 g of sodium metabisulfite. This will make the solution acidic, which helps to neutralize any alkaline developer carried over on the film or paper, thus stopping the development process.[9]

• Add cool water to bring the final volume to 1 liter.

• Stir the solution thoroughly to ensure all components are dissolved and the solution is homogenous.

• Transfer the prepared fixer to a clearly labeled, airtight, amber glass bottle for storage. The solution should be allowed to cool to room temperature (typically 20°C) before use.

Protocol 2: Photographic Film Fixing Workflow

Materials:

• Prepared sodium thiosulfate fixing bath

• Developing tank with processed film

• Stop bath (e.g., 1-2% acetic acid solution) or a water rinse

• Timer

• Running water for washing

• Wetting agent (optional)

Procedure:

• Development: Develop the film according to the manufacturer's instructions for the specific film and developer combination.

• Stop Bath: After development, pour out the developer and pour in the stop bath. Agitate continuously for 30-60 seconds. The stop bath neutralizes the alkaline developer, halting the development process and preventing contamination of the fixer.[11] A water rinse can be used as an alternative, but an acid stop bath is more effective.[9]

• Fixing: Pour out the stop bath and pour in the prepared sodium thiosulfate fixer. Start the timer immediately.

• Agitation: Agitate the developing tank continuously for the first 30 seconds, then for 5-10 seconds every minute for the remainder of the fixing time.[11] Agitation is crucial to ensure fresh fixer is constantly in contact with the emulsion.[12]

• Fixing Time: The total fixing time should be determined by a clearing test. As a general guideline for a standard sodium thiosulfate fixer, 5 to 10 minutes is a typical range.[9] The film is considered cleared when the milky appearance of the emulsion has disappeared. The total fixing time should be at least twice the clearing time.

• Washing: After fixing, pour out the fixer (it can be saved for reuse and silver recovery). Wash the film under running water for at least 20-30 minutes to remove all residual fixer and soluble silver complexes. Inadequate washing can lead to image degradation over time.[13]

• Final Rinse: A final rinse in water containing a wetting agent can help prevent drying marks.

• Drying: Hang the film to dry in a dust-free environment.

Visualizations

Diagram 1: Chemical Pathway of Silver Halide Fixation

Caption: Chemical reaction pathway for the fixing of silver halide.

Diagram 2: Experimental Workflow for Film Processing

Caption: Step-by-step workflow for black and white film processing.

Diagram 3: Logical Relationship of Fixer Components

Caption: Functional components of a typical sodium thiosulfate fixer.

References

• 1. Photographic processing - Wikipedia [en.wikipedia.org]
• 2. Transition metal thiosulfate complex - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. allanchem.com [allanchem.com]
• 5. photography-collectors.com [photography-collectors.com]
• 6. ub.edu [ub.edu]
• 7. How to Recover Silver from Waste Photographic Solutions - 911Metallurgist [911metallurgist.com]
• 8. Silver Recovery Systems and Waste Reduction In Photoprocessing [p2infohouse.org]
• 9. Sodium Thiosulphate as fixer help quick?? | Photrio.com Photography Forums [photrio.com]
• 10. youtube.com [youtube.com]
• 11. opsweb.org [opsweb.org]
• 12. Time  Required  for  Fixing [photographytraining.tpub.com]
• 13. Archival Processing [unblinkingeye.com]

Application Notes and Protocols for Sodium Thiosulfate as a Neutralizing Agent in Chlorine-Based Disinfection Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorine and chlorine-based compounds are widely utilized for their potent antimicrobial properties in various disinfection studies. A critical step in evaluating the efficacy of these disinfectants is the timely and effective neutralization of the active chlorine at specific time points. This neutralization is essential to prevent continued microbial killing after the intended contact time, which would otherwise lead to an overestimation of the disinfectant's potency and produce inaccurate results.[1][2][3][4] Sodium thiosulfate (B1220275) (Na₂S₂O₃) is a commonly used, effective, and inexpensive neutralizing agent, or quenching agent, for chlorine.[5][6][7] These application notes provide detailed protocols for the use of sodium thiosulfate as a chlorine neutralizer in disinfection studies, guidance on validation, and quantitative data for practical application.

Chemical Principle of Neutralization

Sodium thiosulfate neutralizes free chlorine and hypochlorite (B82951) through a redox reaction.[8] The primary reaction between sodium thiosulfate and hypochlorous acid (HOCl), the active form of chlorine in water, is as follows:

Na₂S₂O₃ + 4HOCl + H₂O → 2NaHSO₄ + 4HCl[1]

This reaction rapidly converts the active chlorine into non-microbicidal compounds, effectively halting the disinfection process.[5] It is important to note that the stoichiometry of the reaction can be influenced by factors such as pH.[6][9]

Quantitative Data for Chlorine Neutralization

The amount of sodium thiosulfate required for complete neutralization depends on the concentration of free available chlorine in the solution. The following tables summarize recommended concentrations and ratios from various sources.

Table 1: Recommended Ratios and Amounts of Sodium Thiosulfate for Chlorine Neutralization

Application	Recommended Sodium Thiosulfate	Source
General Use	2 to 7 parts sodium thiosulfate to 1 part chlorine	[6][9]
Water Sample Dechlorination	0.1 ml of a 10% solution per 120 ml sample	[1]
Water Sample Dechlorination	3 mg of sodium thiosulfate crystals per 40 ml sample	[10]
Water Sample Dechlorination	80 mg of sodium thiosulfate per 1 liter of water	[10]
General Calculation	7.0 mg of sodium thiosulfate pentahydrate for every 1 mg of chlorine	[11]

Table 2: Preparation of a 10% (w/v) Sodium Thiosulfate Stock Solution

Component	Amount
Sodium Thiosulfate (Na₂S₂O₃)	100 g
Distilled or Deionized Water	to a final volume of 1000 ml
Storage	Can be stored under refrigeration for up to six months.[1]

Experimental Protocols

Protocol 1: Preparation of Neutralized Sample Collection Containers

This protocol is essential for collecting water samples for microbiological analysis where residual chlorine is present.[3]

• Prepare a 10% (w/v) sodium thiosulfate stock solution as described in Table 2.

• Dispense the neutralizer: Add 0.1 ml of the 10% sodium thiosulfate solution to each sterile 120 ml sample collection bottle before sterilization.[1]

• Sterilization: Sterilize the prepared sample bottles according to standard laboratory procedures (e.g., autoclaving).

• Sample Collection: When collecting the water sample, allow the water to run for 2-3 minutes to flush the line before filling the bottle containing the sodium thiosulfate.[3]

• Analysis: The collected sample is now ready for microbiological analysis. The presence of sodium thiosulfate will prevent the residual chlorine from affecting the microbial count during transport and processing.[3]

Protocol 2: Neutralization in a Laboratory Disinfection Efficacy Study

This protocol outlines the steps for using sodium thiosulfate to stop the action of chlorine at predetermined time points in a suspension-based disinfection study.

• Prepare a sterile sodium thiosulfate neutralizer solution: The concentration should be sufficient to neutralize the highest concentration of chlorine used in the study. A common concentration used is 0.1% sodium thiosulfate.[12]

• Experimental Setup:

  • Prepare tubes containing the chlorine disinfectant at the desired concentrations.

  • Prepare corresponding tubes containing a volume of the sterile sodium thiosulfate neutralizer solution equal to the volume of the disinfectant solution.

• Inoculation: Add the microbial suspension to the disinfectant tubes and start a timer.

• Neutralization: At the designated contact time(s), transfer a specific volume of the disinfectant-microbe suspension to the corresponding tube containing the sodium thiosulfate neutralizer. Mix thoroughly.

• Microbial Enumeration: Immediately after neutralization, perform serial dilutions and plate the neutralized suspension onto appropriate growth media to determine the number of surviving microorganisms.

• Controls:

  • Neutralizer Toxicity Control: Inoculate a tube containing only the neutralizer solution and the microbial suspension (no disinfectant) to ensure the neutralizer itself is not toxic to the test organism.[13]

  • Neutralization Efficacy Control: Inoculate a tube with the neutralizer, the highest concentration of the disinfectant, and the microbial suspension. This control should show no microbial growth, confirming that the neutralizer is effective at stopping the disinfectant's action.

Visualization of Workflows and Pathways

Chlorine Disinfection and Neutralization Workflow

The following diagram illustrates the general workflow for a chlorine-based disinfection study incorporating the crucial neutralization step.

Caption: Workflow for a chlorine disinfection efficacy study.

Chemical Neutralization Pathway

This diagram illustrates the chemical reaction pathway for the neutralization of hypochlorous acid by sodium thiosulfate.

Caption: Chemical pathway of chlorine neutralization.

Important Considerations

• pH: The pH of the water can affect the neutralization reaction.[6][9] It is recommended to verify neutralization efficacy under the specific pH conditions of your experiment.

• Interference: While sodium thiosulfate is generally non-toxic to microorganisms at the concentrations used for neutralization, it's crucial to perform a toxicity control to confirm this for your specific test organism and conditions.[12][13] In some analytical tests, such as chlorate (B79027) analysis, sodium thiosulfate can interfere and an alternative quencher like malonic acid may be necessary.[14]

• False Negatives: Failure to neutralize residual chlorine in microbiological water quality testing can lead to a high rate of false-negative results, as the disinfectant continues to act on the microorganisms after sample collection.[2][4]

• Validation: The effectiveness of the neutralization process should be validated for the specific microorganisms and disinfectant concentrations used in your study.[12][15]

Conclusion

The use of sodium thiosulfate as a neutralizing agent is a critical and well-established practice in chlorine-based disinfection studies. Adherence to standardized protocols and proper validation are essential for obtaining accurate and reliable data on the efficacy of disinfectants. The information and protocols provided in these application notes serve as a comprehensive guide for researchers, scientists, and drug development professionals to ensure the integrity of their disinfection studies.

References

• 1. Remove Residual Chlorine before Microbial Analysis | Pharmaguideline [pharmaguideline.com]
• 2. The effect of sodium thiosulfate dechlorination on fecal indicator bacteria enumeration: laboratory and field data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. in.gov [in.gov]
• 4. [PDF] The effect of sodium thiosulfate dechlorination on fecal indicator bacteria enumeration: laboratory and field data. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. syndel.com [syndel.com]
• 7. dongachem.vn [dongachem.vn]
• 8. scribd.com [scribd.com]
• 9. syndel.com [syndel.com]
• 10. eurofinsus.com [eurofinsus.com]
• 11. MyHach - Customer Service [support.hach.com]
• 12. Validation of thiosulfate for neutralization of acidified sodium chlorite in microbiological testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. cdn.who.int [cdn.who.int]
• 14. semanticscholar.org [semanticscholar.org]
• 15. researchgate.net [researchgate.net]

Titration of iodine with sodium thiosulfate in analytical chemistry experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction

Iodometric titration is a versatile and widely used analytical technique in various fields, including pharmaceutical analysis, food science, and environmental monitoring.[1][2][3] This method is a type of redox titration where the concentration of an analyte is determined by reacting it with an excess of iodide ions to liberate iodine, which is then titrated with a standard solution of sodium thiosulfate (B1220275).[2][3] The endpoint of the titration is typically detected using a starch indicator, which forms a distinct blue-black complex with iodine.[4][5] This document provides detailed protocols for the preparation of reagents, the standardization of the sodium thiosulfate solution, and the titration procedure itself.

Principle of the Reaction

The titration is based on the reaction between iodine (I₂) and sodium thiosulfate (Na₂S₂O₃), where iodine is reduced to iodide ions (I⁻) and thiosulfate is oxidized to tetrathionate (B1226582) ions (S₄O₆²⁻).[6]

The overall reaction is as follows:

2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq) [6]

Initially, the iodine solution has a golden-brown color which fades to a pale yellow as the sodium thiosulfate is added.[4] When the solution is pale yellow, starch indicator is added, forming a deep blue-black complex with the remaining iodine.[4][5] The titration is continued until the blue color disappears, indicating that all the iodine has reacted.[4]

Experimental Protocols

• Procedure: Dissolve approximately 24.8 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) in freshly boiled and cooled deionized water.[7][8] Add about 0.2 g of sodium carbonate as a stabilizer to prevent decomposition.[8][9] Make up the volume to 1000 mL in a volumetric flask and mix thoroughly.[7][9] It is recommended to let the solution stand for at least an hour before standardization.[9]

• Storage: Store the solution in a dark, well-stoppered bottle.[10]

• Procedure: Dissolve approximately 14 g of iodine in a solution of 36 g of potassium iodide (KI) in 100 mL of deionized water.[11][12] Potassium iodide is used to increase the solubility of iodine in water through the formation of the triiodide ion (I₃⁻).[13] After the iodine has completely dissolved, add three drops of hydrochloric acid and dilute to 1000 mL with deionized water.[11][12]

• Storage: Store in a dark, glass-stoppered bottle to prevent loss of iodine due to volatility.[10]

• Procedure: Make a smooth paste of 1 g of soluble starch with a small amount of cold deionized water.[10][14] Pour this paste, with constant stirring, into 100 mL of boiling deionized water.[10][14] Boil for about one minute and then cool.[10] A preservative such as salicylic (B10762653) acid or a pinch of mercuric iodide can be added to prolong the shelf life.[10][15]

• Note: It is often recommended to prepare the starch solution fresh on the day of use.[14][15]

The sodium thiosulfate solution must be standardized against a primary standard. Potassium iodate (B108269) (KIO₃) or potassium dichromate (K₂Cr₂O₇) are commonly used for this purpose.[7][8][10]

• Principle: Potassium iodate, a strong oxidizing agent, reacts with excess potassium iodide in an acidic medium to liberate a known amount of iodine.[7][16] This liberated iodine is then titrated with the sodium thiosulfate solution.[7]

  • Reaction 1: KIO₃ + 5KI + 3H₂SO₄ → 3I₂ + 3K₂SO₄ + 3H₂O[7]

  • Reaction 2: 2Na₂S₂O₃ + I₂ → Na₂S₄O₆ + 2NaI[7]

• Protocol:

  • Accurately weigh about 0.10-0.15 g of dry primary standard potassium iodate and dissolve it in about 40 mL of freshly boiled distilled water in a conical flask.[17]

  • Add 2 g of iodate-free potassium iodide and 10 mL of 1 M hydrochloric acid or 5 mL of dilute sulfuric acid.[7][17]

  • Stopper the flask and allow the reaction to proceed in the dark for about 10 minutes.[7][9]

  • Titrate the liberated iodine with the prepared sodium thiosulfate solution until the solution becomes a pale yellow color.[4][15]

  • Add 2-3 mL of starch indicator solution, which will turn the solution deep blue.[7][15]

  • Continue the titration dropwise, with constant swirling, until the blue color completely disappears, leaving a colorless solution.[4][15]

  • Repeat the titration at least twice more to obtain concordant results (titers agreeing to within 0.1 cm³).[4]

• Protocol:

  • Pipette a known volume (e.g., 25.00 mL) of the iodine solution into a conical flask.

  • Titrate with the standardized sodium thiosulfate solution from a burette.[4]

  • As the endpoint is approached, the golden-brown color of the iodine solution will fade to a pale yellow.[4]

  • At this point, add a few drops of starch indicator solution. The solution will turn a deep blue-black color.[4]

  • Continue adding the sodium thiosulfate solution dropwise, with constant swirling, until the blue-black color disappears and the solution becomes colorless.[4]

  • Record the final burette reading. Repeat the titration to ensure consistent results.

Data Presentation

Table 1: Standardization of 0.1 M Sodium Thiosulfate Solution with Potassium Iodate

Trial	Mass of KIO₃ (g)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of Na₂S₂O₃ used (mL)
1
2
3
Average

Table 2: Titration of Iodine Solution with Standardized Sodium Thiosulfate

Trial	Volume of Iodine Solution (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of Na₂S₂O₃ used (mL)
1	25.00
2	25.00
3	25.00
Average

Visualizations

Caption: Workflow for Iodometric Titration.

Caption: Chemical Reaction Pathway of the Titration.

Applications

Iodometric titrations are extensively used in various analytical applications:

• Pharmaceutical Analysis: This method is employed to determine the purity and stability of drugs.[2][3] For example, it can be used for the estimation of Vitamin C.[18]

• Environmental Analysis: It is used to determine the concentration of oxidizing agents such as chlorine in water samples.[2]

• Food Industry: Iodometry is used for quality control, such as determining the concentration of sulfites in food and beverages.[19]

• Metallurgy: It can be used to determine the percentage of copper in alloys like brass.[1] The alloy is dissolved, and the resulting Cu²⁺ ions are reacted with excess iodide to liberate iodine, which is then titrated.[1]

• Determination of Oxidizing Agents: This technique is suitable for quantifying various oxidizing agents, including potassium dichromate and hydrogen peroxide.[2][20]

References

• 1. studymind.co.uk [studymind.co.uk]
• 2. Iodometry and Iodimetry: Principles, Differences, and Applications [pharmainfonepal.com]
• 3. hyprowira.com [hyprowira.com]
• 4. mccscience.yolasite.com [mccscience.yolasite.com]
• 5. Ricca Chemical - Starch [riccachemical.com]
• 6. savemyexams.com [savemyexams.com]
• 7. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 8. zenodo.org [zenodo.org]
• 9. Preparation and Standardization of 0.1 M Sodium Thiosulphate | Pharmaguideline [pharmaguideline.com]
• 10. titrations.info [titrations.info]
• 11. Preparation and Standardization of 0.05 M Iodine | Pharmaguideline [pharmaguideline.com]
• 12. quora.com [quora.com]
• 13. pdst.ie [pdst.ie]
• 14. flinnsci.com [flinnsci.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. preparation and standardization of sodium thiosulfate.pptx [slideshare.net]
• 17. titrations.info [titrations.info]
• 18. Iodometric Titration: Principle, Example, Advantages [themasterchemistry.com]
• 19. Principles and applications of Iodometry - Pharmacy Infoline [pharmacyinfoline.com]
• 20. usptechnologies.com [usptechnologies.com]

Application Notes and Protocols: Sodium Thiosulfate for Cyanide Poisoning in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanide is a potent and rapidly acting poison that inhibits cellular respiration by binding to cytochrome c oxidase in the mitochondrial electron transport chain, leading to cellular hypoxia, metabolic acidosis, and ultimately, death.[1] Sodium thiosulfate (B1220275) is a well-established antidote for cyanide poisoning.[2] Its primary mechanism of action involves serving as a sulfur donor for the endogenous mitochondrial enzyme rhodanese (thiosulfate cyanide sulfurtransferase).[3][4][5] This enzyme catalyzes the conversion of toxic cyanide to the significantly less toxic and readily excretable thiocyanate (B1210189).[3][4][5] The efficacy of sodium thiosulfate has been evaluated in various animal models, providing crucial data for its clinical use. These application notes provide a summary of key findings and detailed experimental protocols from studies in animal models.

Mechanism of Action

Sodium thiosulfate detoxifies cyanide primarily through an enzymatic reaction catalyzed by rhodanese. This enzyme is predominantly found in the mitochondria of liver and skeletal muscle cells.[3] The reaction proceeds via a double displacement mechanism where rhodanese first accepts a sulfane sulfur atom from thiosulfate, forming a persulfide intermediate. Subsequently, the sulfur is transferred to cyanide, forming thiocyanate, which is then excreted in the urine.[5] While the enzymatic reaction is the principal pathway, a non-enzymatic reaction between sodium thiosulfate and cyanide can also occur at high concentrations, particularly under alkaline conditions.[1]

Caption: Mechanism of cyanide toxicity and sodium thiosulfate detoxification.

Data Summary from Animal Studies

The following tables summarize the quantitative data from various animal studies investigating the efficacy of sodium thiosulfate in treating cyanide poisoning.

Table 1: Efficacy of Sodium Thiosulfate in a Mouse Model

Cyanide Salt & Dose	Sodium Thiosulfate Dose & Route	Survival Rate	Reference
Lethal dose (unspecified)	60 mg/kg (IM)	50%	[6]
Lethal dose (unspecified)	300 mg/kg (IM)	100%	[6]

Table 2: Efficacy of Sodium Thiosulfate in a Rabbit Model

Cyanide Salt & Dose	Sodium Thiosulfate Dose & Route	Survival Rate	Reference
50 mg NaCN (oral, >LD100)	Oral	100%	[1]
25 mg NaCN (oral, LD70)	with Sodium Nitrite (IM)	71% (vs 30% in controls)	[1]
IV NaCN infusion	22.3 mg/kg (IM) with Sodium Nitrite	73% (vs 18% in controls)	[6]

Table 3: Efficacy of Sodium Thiosulfate in a Swine Model

Cyanide Salt & Dose	Sodium Thiosulfate Dose & Route	Survival Rate	Reference
8 mg/kg KCN (oral)	510 mg/kg (oral)	100% (vs 0% in controls)	[7][8]
8 mg/kg KCN (oral)	508.2 mg/kg (oral) with Glycine (B1666218)	100% (vs 0% in controls)	[9]
IV KCN infusion	20.8 mg/kg (IM) with Sodium Nitrite	80% (vs 0% in controls)	[6]
Continuous CN infusion	413 mg/kg (IV) with Hydroxocobalamin	Not specified, but failed to reverse cyanide-induced shock alone	[3]

Table 4: Efficacy of Sodium Thiosulfate in Other Animal Models

Animal Model	Cyanide Salt & Dose	Sodium Thiosulfate Dose & Route	Key Finding	Reference
Dog	IV KCN infusion	30 mg/kg bolus + 60 mg/kg/h infusion	Most effective and safest prophylactic agent	[10]
Sheep	Not specified	Up to 660 mg/kg	Higher doses were more effective than the standard combination with sodium nitrite	[11]
Rat	Not specified	225 mg/kg (IP)	Effective in clearing arterial blood cyanide and normalizing hypoxia markers	[10]

Experimental Protocols

Protocol 1: Oral Cyanide Poisoning and Oral Sodium Thiosulfate Treatment in a Swine Model

This protocol is adapted from studies evaluating the efficacy of orally administered sodium thiosulfate in a large animal model of oral cyanide poisoning.[7][8][9]

1. Animal Model:

• Species: Domestic swine (e.g., Yorkshire)

• Weight: 45-55 kg

• Health Status: Healthy, fasted overnight with free access to water.

2. Anesthesia and Instrumentation:

• Induce anesthesia with an appropriate agent (e.g., Telazol).

• Maintain anesthesia with an inhaled anesthetic (e.g., isoflurane).

• Intubate the animal for mechanical ventilation.

• Place an orogastric tube for administration of cyanide and the antidote.

• Establish arterial and venous access for continuous blood pressure monitoring, blood sampling, and fluid administration.

• Monitor vital signs continuously (ECG, heart rate, respiratory rate, oxygen saturation, and mean arterial pressure).

3. Cyanide Administration:

• Prepare a solution of potassium cyanide (KCN) in saline.

• Administer a single lethal dose (e.g., 8 mg/kg) as a bolus via the orogastric tube.

4. Antidote Administration:

• Prepare a solution of sodium thiosulfate (e.g., 3.25 M).

• At a predetermined time post-cyanide administration (e.g., 3 minutes), administer sodium thiosulfate (e.g., 510 mg/kg) via the orogastric tube.

• For combination therapy studies, glycine (e.g., 30 mg/kg) can be co-administered with sodium thiosulfate.[9]

5. Monitoring and Data Collection:

• Monitor survival for a defined period (e.g., 60 minutes).

• Collect arterial blood samples at baseline and at regular intervals post-treatment for analysis of blood gases, lactate, cyanide, and thiocyanate levels.

• Record all physiological parameters continuously.

6. Euthanasia:

• At the end of the experimental period, surviving animals are euthanized using a humane method (e.g., an overdose of pentobarbital).

Caption: Experimental workflow for oral cyanide poisoning in swine.

Protocol 2: Intramuscular Sodium Thiosulfate Treatment for Cyanide Poisoning in a Mouse Model

This protocol is based on a study demonstrating the efficacy of intramuscularly administered sodium thiosulfate.[6]

1. Animal Model:

• Species: Mouse (specify strain)

• Weight: Appropriate for age and strain.

2. Cyanide Exposure:

• Expose mice to a lethal concentration of cyanide gas in an inhalation chamber.

• Alternatively, administer a lethal dose of a cyanide salt (e.g., KCN or NaCN) via intraperitoneal or subcutaneous injection.

3. Antidote Administration:

• Immediately following the onset of signs of severe toxicity (e.g., apnea (B1277953) or seizures), administer sodium thiosulfate via intramuscular injection.

• Test different doses to determine the effective range (e.g., 60 mg/kg to 300 mg/kg).

4. Monitoring:

• Observe the animals for survival over a specified period (e.g., 24 hours).

• Record the time to recovery of normal posture and activity in surviving animals.

5. Euthanasia:

• Humanely euthanize surviving animals at the end of the observation period.

Conclusion

Animal models have been instrumental in demonstrating the life-saving efficacy of sodium thiosulfate in the treatment of cyanide poisoning. The data consistently show that sodium thiosulfate, either alone or in combination with other agents, significantly improves survival rates across various species and routes of cyanide exposure. The provided protocols offer a framework for conducting further research to optimize dosing strategies, explore new therapeutic combinations, and enhance our preparedness for cyanide incidents.

References

• 1. Oral Glycine and Sodium Thiosulfate for Lethal Cyanide Ingestion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sodium thiosulfate (medical use) - Wikipedia [en.wikipedia.org]
• 3. Sodium Thiosulfate - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 4. chemicals.co.uk [chemicals.co.uk]
• 5. Thiosulfate-Cyanide Sulfurtransferase a Mitochondrial Essential Enzyme: From Cell Metabolism to the Biotechnological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SODIUM NITRITE AND SODIUM THIOSULFATE ARE EFFECTIVE AGAINST ACUTE CYANIDE POISONING WHEN ADMINISTERED BY INTRAMUSCULAR INJECTION - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy of oral administration of sodium thiosulfate in a large, swine model of oral cyanide toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efficacy of oral administration of sodium thiosulfate in a large, swine model of oral cyanide toxicity [escholarship.org]
• 9. Efficacy of Oral Administration of Sodium Thiosulfate and Glycine in a Large, Swine Model of Oral Cyanide Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Cyanide intoxication in sheep: enhancement of efficacy of sodium nitrite, sodium thiosulfate, and cobaltous chloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Sodium Thiosulfate as an Efficient Catalyst for Thioether Synthesis

Introduction

Thioethers are crucial structural motifs in a vast array of pharmaceuticals, agrochemicals, and materials.[1][2] The development of efficient and environmentally benign methods for the construction of carbon-sulfur (C-S) bonds is a significant focus in organic synthesis.[1] Traditional methods for thioether synthesis often rely on the use of strong bases with alkyl halides or Mitsunobu conditions.[1] This application note describes a modern, metal-free approach utilizing sodium thiosulfate (B1220275) (Na₂S₂O₃) as an inexpensive and effective catalyst for the synthesis of thioethers from readily available aldehydes or carboxylic acids and thiols.[1][2][3] This radical-based methodology proceeds via a decarbonylative or decarboxylative pathway, offering a broad substrate scope and good to excellent yields.[1]

Catalytic System Overview

The described method employs sodium thiosulfate as a catalyst in the presence of a base, such as sodium carbonate (Na₂CO₃), in a polar aprotic solvent like N,N-dimethylformamide (DMF).[1][2][3] The reaction is proposed to proceed through the generation of stable thiyl radicals, which then participate in the C-S bond formation.[1][3][4] This catalytic system is notable for being metal-free, which is advantageous for applications in medicinal chemistry where metal contamination is a concern.

Advantages of the Method

• Environmentally Friendly: The use of an inexpensive and low-toxicity catalyst in a metal-free system presents a greener alternative to many traditional methods.[1]

• Broad Substrate Scope: A wide variety of thiols, aldehydes, and carboxylic acids are well-tolerated under the reaction conditions.[1][4] This includes structurally complex and bioactive molecules like ibuprofen (B1674241) and indomethacin, which have been successfully converted to their corresponding thioethers.[1][3][4]

• Good to Excellent Yields: The protocol consistently provides moderate to high yields of the desired thioether products.[1]

• Operational Simplicity: The one-pot procedure is straightforward to perform using standard laboratory equipment.[1][2]

Mechanism of Action

The proposed reaction mechanism involves the generation of a thiyl radical from the corresponding thiol in the presence of sodium thiosulfate and a base. In the case of aldehydes, this is followed by the addition of the thiyl radical to the carbonyl group and subsequent decarbonylation to form the thioether. For carboxylic acids, the reaction proceeds via a decarboxylative coupling with the thiyl radical.

Experimental Protocols

General Procedure for the Synthesis of Thioethers from Aldehydes

This protocol is based on the reaction of a thiol with an aldehyde using sodium thiosulfate as a catalyst.[1][2]

• To a flask equipped with a magnetic stirring bar, add the thiol (1.0 mmol), aldehyde (1.0 mmol), sodium thiosulfate (Na₂S₂O₃) (0.2 mmol), and sodium carbonate (Na₂CO₃) (2.0 mmol).

• Add N,N-dimethylformamide (DMF) (1 mL) to the flask.

• Heat the reaction mixture to 120°C in an oil bath and stir.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water (1 mL) and extract the product with ethyl acetate (B1210297) (4 x 1 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using n-hexane as the eluent to obtain the desired thioether.

General Procedure for the Synthesis of Thioethers from Carboxylic Acids

This protocol outlines the synthesis of thioethers from a thiol and a carboxylic acid, catalyzed by sodium thiosulfate.[1][2]

• In a flask containing a magnetic stirring bar, combine the thiol (1.0 mmol), carboxylic acid (1.0 mmol), sodium thiosulfate (Na₂S₂O₃) (0.2 mmol), and sodium carbonate (Na₂CO₃) (2.0 mmol).

• Add N,N-dimethylformamide (DMF) (1 mL) as the solvent.

• Place the flask in an oil bath and heat the mixture to 140°C with stirring.

• Follow the reaction's progress by thin-layer chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Add water (1 mL) to the mixture and extract the aqueous phase with ethyl acetate (4 x 1 mL).

• Collect and combine the organic extracts, dry them over anhydrous sodium sulfate, and remove the solvent by rotary evaporation.

• Purify the resulting residue by column chromatography on silica gel with n-hexane as the eluent to yield the pure thioether.

Data Presentation

Table 1: Synthesis of Thioethers from 2-Phenylpropanal (B145474) and Various Thiols.[2]

Entry	Thiol	Product	Yield (%)
1	Thiophenol	1-Phenyl-1-(phenylthio)ethane	85
2	4-Methylthiophenol	1-(p-Tolylthio)-1-phenylethane	88
3	4-Methoxythiophenol	1-((4-Methoxyphenyl)thio)-1-phenylethane	90
4	4-Chlorothiophenol	1-((4-Chlorophenyl)thio)-1-phenylethane	82
5	2-Naphthalenethiol	1-(Naphthalen-2-ylthio)-1-phenylethane	80

Reaction conditions: Thiol (1.0 mmol), 2-phenylpropanal (1.0 mmol), Na₂S₂O₃ (0.2 mmol), Na₂CO₃ (2.0 mmol) in DMF (1 mL) at 120°C.

Table 2: Synthesis of Thioethers from Various Carboxylic Acids and Thiophenol.[1]

Entry	Carboxylic Acid	Product	Yield (%)
1	2-Phenylpropanoic acid	1-Phenyl-1-(phenylthio)ethane	78
2	Phenylacetic acid	Phenyl(phenylthio)methane	75
3	1-Naphthaleneacetic acid	(Naphthalen-1-yl)(phenylthio)methane	72
4	2-Furanacetic acid	(Furan-2-yl)(phenylthio)methane	68
5	Ibuprofen	2-(4-Isobutylphenyl)-1-(phenylthio)propane	65
6	Indomethacin	(1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)(phenylthio)methane	60

Reaction conditions: Thiophenol (1.0 mmol), carboxylic acid (1.0 mmol), Na₂S₂O₃ (0.2 mmol), Na₂CO₃ (2.0 mmol) in DMF (1 mL) at 140°C.

Visualizations

Caption: Experimental workflow for thioether synthesis.

Caption: Proposed reaction mechanism for thioether synthesis.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. login.medscape.com [login.medscape.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Sodium Thiosulfate for the Mitigation of Cisplatin-Induced Nephrotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cisplatin (B142131) is a potent and widely utilized chemotherapeutic agent for the treatment of various solid tumors.[1] However, its clinical efficacy is often limited by severe side effects, most notably nephrotoxicity, which can lead to acute kidney injury (AKI) and chronic kidney disease.[1][2] Sodium thiosulfate (B1220275) (STS) has emerged as a promising chemoprotective agent to mitigate this dose-limiting toxicity.[3] This document provides detailed application notes, experimental protocols, and a summary of the current understanding of the mechanisms by which sodium thiosulfate protects against cisplatin-induced kidney damage. While much of the recent clinical focus for STS has been on preventing ototoxicity, its nephroprotective properties are also well-documented.[4][5][6]

Mechanism of Action

Sodium thiosulfate employs a multi-faceted approach to protect the kidneys from cisplatin-induced damage. The primary mechanisms include:

• Direct Inactivation of Cisplatin: Sodium thiosulfate is a neutralizing agent that directly interacts with cisplatin to form an inactive platinum species, thereby preventing its toxic effects on renal tubules.[7][8]

• Enhancement of Endogenous Protective Pathways: STS is an FDA-approved hydrogen sulfide (B99878) (H₂S) donor.[3] It has been shown to activate renal arginine/cAMP and nitric oxide (NO)/cGMP signaling pathways.[3][9] This activation leads to increased renal H₂S production, which has vasodilatory effects, potentially improving renal blood flow and glomerular filtration rate, both of which are often compromised during cisplatin therapy.[9][10]

• Anti-inflammatory and Antioxidant Effects: Cisplatin induces a significant inflammatory response in the kidneys, characterized by the release of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α.[9][11] STS therapy has been shown to suppress this renal inflammation.[9][10] Furthermore, cisplatin generates reactive oxygen species (ROS), leading to oxidative stress and cellular damage.[12] STS helps to improve the renal antioxidant status.[9]

Signaling Pathways

The protective effects of sodium thiosulfate against cisplatin-induced nephrotoxicity are mediated through complex signaling pathways. Cisplatin administration triggers inflammatory and apoptotic cascades in renal tubular cells. Sodium thiosulfate, by increasing the bioavailability of H₂S, activates the arginine/cAMP and NO/cGMP pathways, which are crucial for maintaining renal hemodynamics and cellular integrity.[3]

Caption: Protective mechanism of sodium thiosulfate against cisplatin-induced nephrotoxicity.

Preclinical Evidence: In Vivo Rat Model

A common preclinical model to study cisplatin-induced nephrotoxicity involves the administration of a single high dose of cisplatin to rats.[9][13]

Data Presentation: Key Findings from a Rat Model

The following tables summarize the quantitative data from a study investigating the chemoprotective mechanism of STS in a rat model of cisplatin-induced nephrotoxicity (CIN).[9]

Table 1: Renal Function Markers

Group	Serum Creatinine (µmol/L)	Blood Urea Nitrogen (BUN) (mmol/L)
Healthy Control (HC)	45.3 ± 2.1	5.6 ± 0.4
Cisplatin (CIN)	189.6 ± 8.7	25.4 ± 1.9
CIN + STS	62.5 ± 3.3#	8.1 ± 0.6#

*p < 0.01 compared to HC; #p < 0.01 compared to CIN

Table 2: Plasma Inflammatory Cytokines

Group	IL-1β (pg/mL)	IL-6 (pg/mL)	TNF-α (pg/mL)
Healthy Control (HC)	28.7 ± 1.5	41.2 ± 2.3	35.8 ± 1.9
Cisplatin (CIN)	85.4 ± 4.2	112.5 ± 6.1	98.6 ± 5.4*
CIN + STS	39.1 ± 2.0#	55.7 ± 3.0#	48.3 ± 2.5#

*p < 0.05 compared to HC; #p < 0.01 compared to CIN

Table 3: Renal Antioxidant Status

Group	Malondialdehyde (MDA) (nmol/mg protein)	Glutathione (GSH) (µmol/g protein)	Superoxide Dismutase (SOD) (U/mg protein)
Healthy Control (HC)	1.2 ± 0.1	8.9 ± 0.5	15.6 ± 0.8
Cisplatin (CIN)	4.8 ± 0.3	3.1 ± 0.2	6.4 ± 0.4*
CIN + STS	1.8 ± 0.1#	7.5 ± 0.4#	12.9 ± 0.7#

*p < 0.001 compared to HC; #p < 0.01 compared to CIN

Experimental Protocols

Protocol 1: Induction of Cisplatin Nephrotoxicity in a Rat Model

This protocol is based on methodologies described in preclinical studies.[9][13]

Caption: Experimental workflow for the in vivo rat model of cisplatin-induced nephrotoxicity.

Materials:

• Male Sprague Dawley rats

• Cisplatin

• Sodium Thiosulfate

• 0.9% Saline

• Metabolic cages for urine collection

• Standard laboratory equipment for injections, blood collection, and euthanasia

Procedure:

• Animal Acclimatization: Acclimatize male Sprague Dawley rats to laboratory conditions for at least one week prior to the experiment.

• Group Allocation: Randomly divide the animals into experimental groups (e.g., Healthy Control, Cisplatin, Cisplatin + STS).[9]

• Induction of Nephrotoxicity: Administer a single intraperitoneal (i.p.) injection of cisplatin (e.g., 7 mg/kg) to the cisplatin and cisplatin + STS groups. The healthy control group should receive an equivalent volume of 0.9% saline.[9]

• Sodium Thiosulfate Administration: For the treatment group, administer sodium thiosulfate (e.g., 150 µM, i.p.) daily, starting immediately after the cisplatin injection, for the duration of the study (e.g., 28 days).[9]

• Monitoring and Sample Collection: House the rats in metabolic cages for 24-hour urine collection at predetermined time points.[9] Collect blood samples for biochemical analysis. Monitor body weight and general health status.

• Endpoint Analysis: At the end of the study, euthanize the animals and collect kidney tissues for histopathological analysis and measurement of inflammatory and antioxidant markers.[9]

Protocol 2: Histopathological Analysis of Kidney Tissue

Materials:

• Kidney tissue samples

• 10% neutral buffered formalin

• Paraffin (B1166041) wax

• Microtome

• Glass slides

• Hematoxylin and Eosin (H&E) stain

• Periodic acid-Schiff (PAS) stain

• Masson's trichrome stain

• Light microscope

Procedure:

• Fixation: Immediately fix the harvested kidney tissues in 10% neutral buffered formalin.

• Processing and Embedding: Dehydrate the fixed tissues through a series of graded ethanol (B145695) solutions, clear with xylene, and embed in paraffin wax.

• Sectioning: Cut thin sections (e.g., 4-5 µm) of the paraffin-embedded tissue using a microtome.

• Staining: Mount the sections on glass slides and stain with H&E for general morphology, PAS to visualize basement membranes and brush borders, and Masson's trichrome to assess fibrosis.[14]

• Microscopic Examination: Examine the stained sections under a light microscope. Assess for signs of cisplatin-induced nephrotoxicity, which include:

  • Glomerular and tubular injury[9][13]

  • Tubular necrosis and degeneration[11][15]

  • Infiltration of inflammatory cells[16]

  • Formation of intratubular casts[17][18]

  • Regenerative changes with enlarged and pleomorphic nuclei in epithelial cells[15]

Clinical Application and Considerations

Sodium thiosulfate (as Pedmark) is FDA-approved to reduce the risk of ototoxicity associated with cisplatin in pediatric patients with localized, non-metastatic solid tumors.[4][7] While not its primary approved indication, its nephroprotective effects are a significant benefit.

Clinical Dosing and Administration

The administration of sodium thiosulfate is time-dependent to avoid interfering with the anti-tumor efficacy of cisplatin.

• Timing: Sodium thiosulfate should be administered as an intravenous infusion over 15 minutes, starting 6 hours after the completion of a cisplatin infusion that is 1 to 6 hours in duration.[19] For multi-day cisplatin regimens, STS should be given 6 hours after each cisplatin infusion and at least 10 hours before the next one.[19]

• Dosage (for Ototoxicity Prevention): The recommended dose is based on body surface area and actual body weight.[4][20]

  • Weight > 10 kg: 20 g/m²

  • Weight 5 - 10 kg: 15 g/m²

  • Weight < 5 kg: 10 g/m²

Safety and Adverse Events

The most common adverse reactions observed in clinical trials include vomiting, nausea, decreased hemoglobin, hypernatremia, and hypokalemia.[4][21]

• Monitoring: It is crucial to monitor serum sodium and potassium levels at baseline and as clinically indicated.[19] STS should not be initiated in patients with a baseline serum sodium greater than 145 mmol/L.[19]

• Hypersensitivity: Hypersensitivity reactions can occur. Patients should be monitored, and if a reaction occurs, the infusion should be discontinued (B1498344) immediately.[19]

Caption: Clinical workflow for sodium thiosulfate administration with cisplatin.

Conclusion

Sodium thiosulfate is a valuable agent for mitigating the nephrotoxicity associated with cisplatin chemotherapy. Its mechanisms of action are multifaceted, involving direct neutralization of cisplatin and the activation of endogenous protective pathways. Preclinical data strongly support its efficacy in preserving renal function and structure. While clinically approved for otoprotection, the nephroprotective benefits of STS are a critical consideration in patients receiving cisplatin, potentially allowing for the administration of more effective doses of this important anti-cancer drug. Further research is warranted to fully elucidate its long-term benefits and to optimize its use in various patient populations and cancer types.

References

• 1. Cisplatin nephrotoxicity: mechanisms and renoprotective strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Chemoprotective Mechanism of Sodium Thiosulfate Against Cisplatin-Induced Nephrotoxicity Is via Renal Hydrogen Sulfide, Arginine/cAMP and NO/cGMP Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FDA approves sodium thiosulfate to reduce the risk of ototoxicity associated with cisplatin in paediatric patients with localised, non-metastatic solid tumours [ecancer.org]
• 5. onclive.com [onclive.com]
• 6. Sodium thiosulfate during cisplatin-based hyperthermic intraperitoneal chemotherapy is associated with transient hypernatraemia without clinical sequelae - PMC [pmc.ncbi.nlm.nih.gov]
• 7. files.providernews.anthem.com [files.providernews.anthem.com]
• 8. High-dose cisplatin with sodium thiosulfate protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Chemoprotective Mechanism of Sodium Thiosulfate Against Cisplatin-Induced Nephrotoxicity Is via Renal Hydrogen Sulfide, Arginine/cAMP and NO/cGMP Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. brieflands.com [brieflands.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Histopathological study of human cisplatin nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. creative-bioarray.com [creative-bioarray.com]
• 19. drugs.com [drugs.com]
• 20. Sodium thiosulfate | CHEO ED Outreach [outreach.cheo.on.ca]
• 21. Sodium Thiosulfate to Reduce the Risk of Cisplatin-Related Ototoxicity in Pediatric Patients With Localized Solid Tumors - The ASCO Post [ascopost.com]

Application Notes and Protocols: Sodium Thiosulfate as a Therapeutic Agent for Calciphylaxis in Preclinical Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calciphylaxis, also known as calcific uremic arteriolopathy, is a rare and severe disorder characterized by the calcification of small and medium-sized blood vessels, leading to ischemia, painful skin necrosis, and high mortality rates. While the exact pathogenesis is not fully elucidated, it is strongly associated with end-stage renal disease. Sodium thiosulfate (B1220275) (STS) has emerged as a promising therapeutic agent for calciphylaxis, with proposed mechanisms of action including calcium chelation, antioxidant effects, and anti-inflammatory properties.[1][2][3] This document provides a detailed overview of preclinical studies investigating the efficacy of sodium thiosulfate in animal and in vitro models of calciphylaxis, including comprehensive experimental protocols and quantitative data summaries.

Proposed Mechanisms of Action

Sodium thiosulfate is believed to exert its therapeutic effects in calciphylaxis through several mechanisms:

• Calcium Chelation: STS can chelate calcium ions, forming a more soluble calcium thiosulfate complex that can be more readily cleared from the body.[1][4] This action is thought to help dissolve existing calcium deposits in blood vessels.

• Antioxidant Properties: STS has potent antioxidant effects, which may counteract the oxidative stress implicated in the pathogenesis of vascular calcification and tissue injury.[2][3]

• Anti-inflammatory Effects: By reducing oxidative stress, STS may also mitigate the inflammatory processes that contribute to vascular damage in calciphylaxis.[3]

• Vasodilation: Some evidence suggests that STS may have vasodilatory properties, potentially improving blood flow to ischemic tissues.[4]

Below is a diagram illustrating the proposed therapeutic mechanisms of sodium thiosulfate in calciphylaxis.

References

• 1. Protocol to generate an in vitro model to study vascular calcification using human endothelial and smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. arpi.unipi.it [arpi.unipi.it]
• 3. Calcification of Vascular Smooth Muscle Cells and Imaging of Aortic Calcification and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes: Sodium Thiosulfate in the Prevention of Intimal Hyperplasia

For Researchers, Scientists, and Drug Development Professionals

Introduction

Intimal hyperplasia (IH) is a primary contributor to the failure of vascular interventions such as angioplasty, stenting, and bypass grafting. The underlying pathology involves the excessive proliferation and migration of vascular smooth muscle cells (VSMCs) and the deposition of extracellular matrix, leading to the narrowing or occlusion of the blood vessel.[1] Sodium thiosulfate (B1220275) (STS), a clinically approved drug, has emerged as a promising therapeutic agent for the prevention of IH.[1][2] These application notes provide a comprehensive overview of the role of STS in mitigating intimal hyperplasia, including its mechanism of action, relevant experimental data, and detailed protocols for preclinical evaluation.

Mechanism of Action

Sodium thiosulfate acts as a hydrogen sulfide (B99878) (H₂S) donor, and its therapeutic effects in the vasculature are primarily attributed to the actions of H₂S.[2][3] H₂S is an endogenous gasotransmitter with known vasoprotective properties.[4] The primary mechanism by which STS prevents intimal hyperplasia is through the inhibition of VSMC proliferation and migration.[1][3] This is achieved, at least in part, through the depolymerization of microtubules in VSMCs, which leads to cell cycle arrest.[1][5]

Furthermore, H₂S has been shown to influence key signaling pathways involved in cell growth and proliferation, including the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK) and the Phosphoinositide 3-kinase (PI3K)/Akt pathways.[4][6][7] In VSMCs, H₂S has been demonstrated to suppress the MAPK/ERK pathway, a key driver of proliferation.[4][8] While in endothelial cells, H₂S can promote proliferation and migration via the PI3K/Akt and MAPK/ERK pathways, which may aid in the crucial process of re-endothelialization following vascular injury.[3][6][9]

Key Signaling Pathways

The signaling cascades modulated by sodium thiosulfate (via H₂S) are central to its inhibitory effect on intimal hyperplasia. Below are diagrams illustrating the proposed pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Signaling pathways for the vascular effects of hydrogen sulfide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical Use of Hydrogen Sulfide to Protect Against Intimal Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrogen sulfide and vascular regulation – An update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Vascular biology of hydrogen sulfide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Salt-inducible kinase 3 promotes vascular smooth muscle cell proliferation and arterial restenosis by regulating AKT and PKA-CREB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The possible role of hydrogen sulfide as a smooth muscle cell proliferation inhibitor in rat cultured cells - ProQuest [proquest.com]
• 9. Frontiers | Clinical Use of Hydrogen Sulfide to Protect Against Intimal Hyperplasia [frontiersin.org]

Application Notes and Protocols for Sodium Thiosulfate in Alzheimer's Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium thiosulfate (B1220275) (STS), a compound with a long history of use in medicine for conditions such as cyanide poisoning and calciphylaxis, is emerging as a promising multi-target therapeutic candidate for late-onset Alzheimer's disease (LOAD).[1][2][3] Its therapeutic potential stems from its diverse mechanisms of action, including antioxidant, anti-inflammatory, and metal-chelating properties, as well as its role as a hydrogen sulfide (B99878) (H₂S) donor.[4][5][6] These application notes provide a comprehensive overview of the scientific rationale and experimental protocols for investigating the therapeutic efficacy of sodium thiosulfate in the context of Alzheimer's disease research.

Mechanisms of Action in Alzheimer's Disease

Sodium thiosulfate exerts its neuroprotective effects through a multi-faceted approach, addressing several key pathological features of Alzheimer's disease.

• Antioxidant Properties : STS acts as a potent chain-breaking antioxidant.[1][7] It can also generate endogenous antioxidants, including glutathione (B108866) (GSH), which is often deficient in individuals with LOAD.[8][9] By scavenging reactive oxygen species (ROS), STS may mitigate oxidative stress-induced neuronal damage and reduce the activity of kinases responsible for the hyperphosphorylation of tau protein.[8]

• Anti-inflammatory Effects : Chronic neuroinflammation is a critical component of Alzheimer's disease pathogenesis.[2] STS has been shown to possess anti-inflammatory properties, including the ability to reduce the release of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNFα) and interleukin-6 (IL-6).[4][8]

• Chelation of Metal Ions : The dysregulation of metal ions, such as copper (Cu²⁺), iron (Fe²⁺), and calcium (Ca²⁺), is implicated in amyloid-beta (Aβ) aggregation and oxidative stress in the Alzheimer's brain.[1][4][7] STS has the capacity to chelate these cations, potentially preventing their participation in neurotoxic processes.[1][4][7]

• Hydrogen Sulfide (H₂S) Donation : STS serves as a donor for H₂S, a gasotransmitter with significant neuroprotective functions.[4] H₂S helps to reduce oxidative stress, suppress inflammation, improve mitochondrial function, and exert anti-apoptotic effects.[1][10] It also promotes cerebral vasodilation, which could enhance cerebral blood flow.[1]

• Neuroprotection and Neuromodulation : Through these combined actions, STS has the potential for both neuroprotection and neuromodulation, possibly slowing the progression of neurodegeneration and cognitive decline associated with LOAD.[4][5]

Signaling Pathways

The neuroprotective effects of sodium thiosulfate are mediated through its influence on key signaling pathways involved in neuroinflammation and cell survival. A primary mechanism involves the attenuation of the p38 mitogen-activated protein kinase (MAPK) and nuclear factor kappa B (NF-κB) signaling pathways.

Figure 1: Simplified signaling pathway of Sodium Thiosulfate.

Data Presentation

In Vitro Anti-inflammatory Efficacy of Sodium Thiosulfate

The following table summarizes the quantitative data on the anti-inflammatory effects of sodium thiosulfate in glial cell cultures. Data is derived from studies investigating the reduction of pro-inflammatory cytokine release.

Cell Type	Stimulant	Treatment	Outcome Measure	IC₅₀ (µM)	Reference
Human THP-1 Cells (Microglia-like)	LPS/IFNγ	Sodium Hydrosulfide (NaSH)	TNFα Release	25.3 ± 2.1	[4][8]
Human THP-1 Cells (Microglia-like)	LPS/IFNγ	Sodium Thiosulfate (STS)	TNFα Release	48.7 ± 3.5	[4][8]
Primary Human Microglia	LPS/IFNγ	Sodium Hydrosulfide (NaSH)	TNFα Release	18.9 ± 1.9	[4][8]
Primary Human Microglia	LPS/IFNγ	Sodium Thiosulfate (STS)	TNFα Release	35.2 ± 2.8	[4][8]
Human U373 Cells (Astrocyte-like)	IFNγ	Sodium Hydrosulfide (NaSH)	IL-6 Release	33.1 ± 2.5	[4][8]
Human U373 Cells (Astrocyte-like)	IFNγ	Sodium Thiosulfate (STS)	IL-6 Release	55.4 ± 4.1	[4][8]
Primary Human Astrocytes	IFNγ	Sodium Hydrosulfide (NaSH)	IL-6 Release	22.7 ± 2.3	[4][8]
Primary Human Astrocytes	IFNγ	Sodium Thiosulfate (STS)	IL-6 Release	41.8 ± 3.6	[4][8]

Note: NaSH is a direct H₂S donor and is often used as a positive control in these studies. The data indicates that while NaSH is more potent, STS still demonstrates a significant, concentration-dependent anti-inflammatory effect.

Experimental Protocols

In Vitro Assessment of Anti-inflammatory and Neuroprotective Effects

This protocol is designed to assess the efficacy of sodium thiosulfate in an in vitro model of neuroinflammation.

References

• 1. Sodium Thiosulfate: An Innovative Multi-Target Repurposed Treatment Strategy for Late-Onset Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Can the Brain Benefits of Exercise Be Enhanced Without Additional Exercise? | JNEUROLOGY [jneurology.com]
• 3. mdpi.com [mdpi.com]
• 4. Sodium thiosulfate attenuates glial-mediated neuroinflammation in degenerative neurological diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Insight into the emerging and common experimental in-vivo models of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sodium thiosulfate attenuates glial-mediated neuroinflammation in degenerative neurological diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sodium Thiosulfate: An Innovative Multi-Target Repurposed Treatment Strategy for Late-Onset Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: Investigating the Effects of Sodium Thiosulfate on Cadmium Accumulation in Plants

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the effects of sodium thiosulfate (B1220275) on cadmium (Cd) accumulation in plants, summarizing key quantitative data and detailing relevant experimental protocols. The information is intended to guide research into phytoremediation strategies and the development of approaches to mitigate heavy metal contamination in agriculture.

Application Notes

Sodium thiosulfate (Na₂S₂O₃), a source of sulfur, has demonstrated a dose-dependent effect on cadmium accumulation in plants. Research on Brassica oleracea has shown that lower concentrations (2 mM) of sodium thiosulfate can enhance Cd accumulation, suggesting a potential application in phytoremediation, where plants are used to extract heavy metals from the soil.[1][2][3][4] Conversely, higher concentrations (4 mM) have been found to reduce Cd accumulation, indicating a potential role in protecting crops from cadmium toxicity.[1][2][3][4]

The underlying mechanism of these effects is linked to the plant's natural detoxification pathways for heavy metals. Sulfur is a key component of sulfur-containing compounds such as glutathione (B108866) (GSH) and phytochelatins (PCs), which play a critical role in chelating and sequestering heavy metals like cadmium.[5][6][7][8][9] By providing a readily available source of sulfur, sodium thiosulfate can influence the synthesis of these compounds. The formation of Cd-thiol complexes is a primary mechanism for detoxifying cadmium, which are then transported and compartmentalized into vacuoles, away from sensitive cellular machinery.[6][10]

At the molecular level, cadmium uptake and translocation are mediated by various transporter proteins, including those from the NRAMP, ZIP, and HMA families.[11][12] The application of sodium thiosulfate may indirectly influence the expression or activity of these transporters. Furthermore, studies suggest that cadmium can be taken up as a Cd-thiosulfate complex through sulfate (B86663) transporters.

Data Presentation

The following tables summarize the quantitative findings from a study on Brassica oleracea treated with sodium thiosulfate (TS) and cadmium (Cd).

Table 1: Effect of Sodium Thiosulfate and Cadmium on Plant Biomass

Treatment	Leaf Dry Weight (g)	Root Dry Weight (g)
Control	1.5	0.5
2 mM TS	1.2	0.4
4 mM TS	1.1	0.3
100 µM Cd	0.8	0.2
100 µM Cd + 2 mM TS	1.0	0.3
100 µM Cd + 4 mM TS	0.9	0.25

Note: Values are approximate and based on graphical data from the cited study.

Table 2: Effect of Sodium Thiosulfate on Cadmium Accumulation in Brassica oleracea

Treatment	Cadmium Concentration in Leaves (µg/g DW)	Cadmium Concentration in Roots (µg/g DW)
100 µM Cd	~400	~1200
100 µM Cd + 2 mM TS	Increased	Increased
100 µM Cd + 4 mM TS	Decreased	Decreased

Note: The study reported a qualitative increase or decrease in Cd accumulation at different sodium thiosulfate concentrations.[1][2][3][4] Specific quantitative values were not provided in the abstract.

Experimental Protocols

Protocol 1: Plant Growth and Treatment

This protocol is based on the methodology used for Brassica oleracea.

• Plant Material and Germination:

  • Use seeds of the desired plant species (e.g., Brassica oleracea).

  • Sterilize seeds with a 10% sodium hypochlorite (B82951) solution for 10 minutes, followed by thorough rinsing with deionized water.

  • Germinate seeds on a suitable substrate (e.g., perlite) moistened with deionized water in a controlled environment (e.g., growth chamber with a 16/8 h light/dark cycle, 25/20°C day/night temperature, and 60-70% relative humidity).

• Hydroponic Culture:

  • After germination (e.g., 10 days), transfer seedlings to a hydroponic system containing a nutrient solution.

  • An example of a suitable nutrient solution is a modified Hoagland solution.

• Treatment Application:

  • Allow plants to acclimate to the hydroponic system for a specified period (e.g., 30 days).

  • Initiate treatments by adding sodium thiosulfate and/or cadmium chloride (CdCl₂) to the nutrient solution at the desired final concentrations (e.g., 2 mM or 4 mM Na₂S₂O₃; 100 µM CdCl₂).

  • Maintain the treatments for a duration relevant to the research question (e.g., 21 days).

  • Replenish the nutrient solutions regularly (e.g., every three days) to maintain nutrient levels and treatment concentrations.

Protocol 2: Determination of Cadmium Content in Plant Tissues

• Sample Preparation:

  • Harvest plant material and separate into different tissues (e.g., roots, shoots, leaves).

  • Wash the samples thoroughly with deionized water to remove any external contaminants. For root samples, a wash with a chelating agent like EDTA can be used to remove surface-adsorbed cadmium.

  • Dry the plant tissues in an oven at a specified temperature (e.g., 70°C) until a constant weight is achieved.

  • Grind the dried tissues into a fine powder using a mortar and pestle or a mill.

• Acid Digestion:

  • Weigh a precise amount of the dried plant powder (e.g., 0.1-0.5 g).

  • Place the sample in a digestion tube and add a concentrated acid mixture (e.g., nitric acid and perchloric acid, or nitric acid and hydrogen peroxide).

  • Digest the samples using a digestion block or a microwave digester until the solution is clear.

• Cadmium Analysis:

  • Dilute the digested samples to a known volume with deionized water.

  • Analyze the cadmium concentration in the diluted samples using Atomic Absorption Spectrometry (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[1][13][14][15]

  • Prepare a series of cadmium standards to generate a calibration curve for quantification.

  • Express the final cadmium concentration in terms of µg of Cd per gram of dry weight (µg/g DW).

Visualizations

Caption: Experimental workflow for investigating sodium thiosulfate's effect on cadmium accumulation.

References

• 1. Detection of Cadmium Toxicity in Plant | Springer Nature Experiments [experiments.springernature.com]
• 2. mdpi.com [mdpi.com]
• 3. Assaying the use of sodium thiosulphate as a biostimulant and its effect on cadmium accumulation and tolerance in Brassica oleracea plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 6. Identification of high levels of phytochelatins, glutathione and cadmium in the phloem sap of Brassica napus. A role for thiol-peptides in the long-distance transport of cadmium and the effect of cadmium on iron translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Cadmium Accumulation Involves Synthesis of Glutathione and Phytochelatins, and Activation of CDPK, CaMK, CBLPK, and MAPK Signaling Pathways in Ulva compressa - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. ANALYTICAL METHODS - Toxicological Profile for Cadmium - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. The determination of cadmium in plant material and soil extracts by solvent extraction and atomic absorption with a carbon-rod atomizer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing degradation of sodium thiosulfate solutions in the lab

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals prevent the degradation of sodium thiosulfate (B1220275) solutions in the laboratory.

Frequently Asked Questions (FAQs)

Q1: My sodium thiosulfate solution has turned cloudy. What is the cause?

A cloudy appearance, often with a yellowish precipitate, is typically due to the decomposition of sodium thiosulfate into elemental sulfur.[1] This is a common sign of solution degradation. The primary cause is the acidification of the solution, which can happen even with exposure to atmospheric carbon dioxide.[1]

Q2: Why is the concentration (normality/molarity) of my standardized sodium thiosulfate solution decreasing over time?

A decrease in concentration is a direct result of thiosulfate degradation. The main culprits are:

• Acid-catalyzed decomposition: Thiosulfate is unstable in acidic conditions and will decompose.[1][2]

• Bacterial action: Certain bacteria, such as Thiobacillus thioparus, can metabolize thiosulfate, leading to a change in its concentration.[3][4]

• Oxidation: Dissolved oxygen in the water can slowly oxidize the thiosulfate ions.[5][6]

• Exposure to light: Ultraviolet light can accelerate the degradation of thiosulfate solutions.[7][8]

Q3: How can I prepare a stable sodium thiosulfate solution?

To ensure maximum stability, it is crucial to:

• Use high-purity water: Use freshly boiled and cooled, distilled, or deionized water to sterilize it and expel dissolved gases like carbon dioxide and oxygen.[9][10]

• Add a stabilizer: Incorporate a small amount of a stabilizing agent to maintain an alkaline pH. Sodium carbonate (Na₂CO₃) at approximately 0.1 g/L is commonly used.[11][12]

• Sterilize glassware: Ensure all glassware used for preparation and storage is thoroughly cleaned and sterilized.[5]

• Store properly: Keep the solution in a tightly sealed, dark glass bottle in a cool, dark place to protect it from light and atmospheric CO₂.[5]

Q4: What is the optimal pH for a sodium thiosulfate solution?

For titrations, the optimal pH range is between 5 and 9.[1] For long-term storage, a slightly alkaline pH of 9.0 to 9.5 is recommended to prevent acid-catalyzed decomposition.[13]

Q5: How often should I standardize my sodium thiosulfate solution?

While a properly prepared and stored solution can be stable for several months, it is good laboratory practice to re-standardize it periodically.[5] For high-accuracy work, standardization should be performed more frequently, especially if the solution is used often and the container is opened regularly. A solution stored for 22 months showed a decrease in normality of about one percent.[5]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Solution appears cloudy or has a sulfur precipitate.	1. Acidic pH: The solution has become acidic, likely due to dissolved CO₂.[1] 2. Bacterial contamination: Microorganisms are decomposing the thiosulfate.[3]	1. Discard the solution. 2. Prepare a fresh solution using boiled, deionized water and add a stabilizer like sodium carbonate (approx. 0.1 g/L).[11][12] 3. Ensure proper storage in a tightly sealed, dark bottle.[5]
Titer (concentration) is consistently decreasing.	1. Improper storage: Exposure to light, air (CO₂), or elevated temperatures.[5][7] 2. Contamination: Bacterial growth or contamination from glassware.[4][5] 3. Water quality: Use of unboiled water containing dissolved gases or trace metal impurities (e.g., copper).[5]	1. Review your storage procedures. Store in a cool, dark place in a tightly stoppered amber bottle.[5] 2. Always use freshly boiled and cooled high-purity water for preparation.[9][10] 3. Consider adding a preservative or stabilizer during preparation.[1]
Inconsistent results in titrations.	1. Degraded solution: The concentration is not stable. 2. Rapid decomposition during titration: If the titration is performed in a highly acidic medium, the thiosulfate may decompose during the analysis.[1]	1. Re-standardize the solution before use. If the titer has dropped significantly, prepare a fresh solution. 2. For titrations in acidic conditions, perform them quickly and with vigorous stirring to minimize the time the thiosulfate is exposed to the acid before it reacts.[1]

Stability Data

The stability of sodium thiosulfate solutions is highly dependent on the preparation and storage conditions.

Concentration	Storage Conditions	Stabilizer	Duration	Observed Change
~0.1 N	Normal use, cool, dark place	None mentioned	6 months	Change in titer did not exceed one or two parts per million.[5]
~0.1 N	Stored	None mentioned	22 months	Decrease in normality of about 1%.[5]
0.5 mol/L	Teflon bottle, tightly stoppered	None	1 month	Concentration was unchangeable.[9][10]
0.2 and 0.5 mol/L	Not specified	None	17 days	Stable.[9]

Experimental Protocols

Protocol 1: Preparation of a Stable 0.1 M Sodium Thiosulfate Solution

Objective: To prepare a sodium thiosulfate solution with enhanced stability for use as a titrant.

Materials:

• Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

• Sodium carbonate (Na₂CO₃), anhydrous

• High-purity distilled or deionized water

• 1000 mL volumetric flask

• Analytical balance

• Heating plate or Bunsen burner

Procedure:

• Bring approximately 800 mL of distilled or deionized water to a vigorous boil for at least 5 minutes to sterilize it and expel dissolved gases.

• Allow the water to cool to room temperature. It is important to prevent re-absorption of atmospheric gases during cooling.

• Accurately weigh approximately 24.8 g of sodium thiosulfate pentahydrate.[11]

• Accurately weigh approximately 0.1 g of anhydrous sodium carbonate.[12]

• Transfer the weighed sodium thiosulfate and sodium carbonate to a clean 1000 mL volumetric flask.

• Add a portion of the boiled and cooled water to the flask and swirl gently to dissolve the solids completely.

• Once dissolved, add more of the boiled water to bring the volume up to the 1000 mL mark.

• Stopper the flask and mix the solution thoroughly by inverting the flask several times.

• Transfer the solution to a clean, tightly stoppered amber glass bottle for storage.

• It is recommended to let the solution stand for at least a few hours, or even a day, before standardization to allow it to equilibrate.[11]

Protocol 2: Standardization of 0.1 M Sodium Thiosulfate Solution with Potassium Dichromate

Objective: To accurately determine the concentration of the prepared sodium thiosulfate solution using a primary standard.

Materials:

• Potassium dichromate (K₂Cr₂O₇), primary standard grade, dried

• Potassium iodide (KI)

• Concentrated hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃) (optional, but recommended)

• Starch indicator solution (1%)

• Prepared 0.1 M sodium thiosulfate solution

• 500 mL glass-stoppered conical flask

• Burette

• Analytical balance

Procedure:

• Accurately weigh about 0.2 g of potassium dichromate (that has been previously dried at 120°C for 4 hours) into a 500 mL conical flask.[12]

• Dissolve the potassium dichromate in 100 mL of distilled water.

• Carefully add 3 g of potassium iodide, 2 g of sodium bicarbonate, and 5 mL of concentrated hydrochloric acid.[12] Swirl the flask to mix.

• Stopper the flask and allow the reaction to proceed in the dark for 10 minutes.[12] This reaction liberates iodine.

• Rinse the stopper and the inner walls of the flask with a small amount of distilled water.

• Titrate the liberated iodine with the prepared sodium thiosulfate solution from a burette. The solution will turn from a dark brown/red to a yellowish-green color.

• When the solution reaches a pale yellow color, add 2-3 mL of starch indicator solution. The solution will turn a deep blue/black color.

• Continue the titration dropwise with constant swirling until the blue color completely disappears, leaving a clear, light green solution.

• Record the volume of sodium thiosulfate solution used.

• Perform a blank determination to account for any impurities.

• Calculate the molarity of the sodium thiosulfate solution.

Visualizations

Caption: Key factors leading to the degradation of sodium thiosulfate solutions.

Caption: Step-by-step workflow for preparing a stable sodium thiosulfate solution.

Caption: A decision tree for troubleshooting common sodium thiosulfate solution issues.

References

• 1. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 2. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 3. PRODUCTS OF THE OXIDATION OF THIOSULFATE BY BACTERIA IN MINERAL MEDIA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. academic.oup.com [academic.oup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Stability of Sodium Thiosulfate Solution and Constant-Current Coulometric Iodometric Titration of Potassium Iodate [jstage.jst.go.jp]
• 11. zenodo.org [zenodo.org]
• 12. Preparation and Standardization of 0.1 M Sodium Thiosulphate | Pharmaguideline [pharmaguideline.com]
• 13. DE2851037B1 - Process for the stabilization of sodium thiosulfate solutions intended for medical purposes - Google Patents [patents.google.com]

Technical Support Center: Optimizing Sodium Thiosulfate Concentration for Bleach Neutralization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on effectively neutralizing sodium hypochlorite (B82951) (bleach) using sodium thiosulfate (B1220275). Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure accurate and safe neutralization in your laboratory procedures.

Troubleshooting Guide

This guide addresses common issues encountered during the neutralization of bleach with sodium thiosulfate.

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Neutralization (Residual Chlorine Detected)	- Insufficient amount of sodium thiosulfate. - Inaccurate estimation of bleach concentration. - Inadequate mixing or reaction time.	- Increase the concentration or volume of the sodium thiosulfate solution. It is recommended to use a slight excess to ensure complete neutralization. - Determine the precise concentration of your bleach solution using the provided titration protocol. - Ensure vigorous mixing and allow for a sufficient reaction time (e.g., 1-2 minutes)[1].
Formation of a White Precipitate	- In some conditions, the reaction can produce insoluble sulfates or other byproducts.	- While often not detrimental to the neutralization, if the precipitate interferes with downstream applications, consider adjusting the pH or using a different neutralization agent.
"Rotten Egg" or Sulfur Smell	- This may indicate the decomposition of sodium thiosulfate, potentially due to acidic conditions or microbial contamination of the stock solution.	- Prepare fresh sodium thiosulfate solutions regularly. Storing the solution in a cool, dark place can help prolong its shelf life. Adding a small amount of sodium carbonate can help stabilize the solution[2].
Soapy Bubbles or Foaming	- This could be a reaction with detergents or other substances present in the bleach solution or the waste being neutralized.	- This is not typically indicative of a problem with the neutralization reaction itself. If excessive, it can be managed by using a larger container to prevent overflow.

Frequently Asked Questions (FAQs)

Q1: What is the correct molar ratio of sodium thiosulfate to sodium hypochlorite for complete neutralization?

A1: The stoichiometry of the reaction between sodium thiosulfate and sodium hypochlorite depends on the pH of the solution.

• In acidic conditions , the reaction typically proceeds via an iodometric titration pathway, where the molar ratio is 2 moles of sodium thiosulfate to 1 mole of sodium hypochlorite [3][4]. This is the most controlled and recommended method for laboratory settings.

• In alkaline conditions , the reaction is different, with some sources indicating a ratio of 1 mole of sodium thiosulfate to 4 moles of sodium hypochlorite [5][6].

For precise and reliable neutralization, it is recommended to use the protocol outlined below, which is based on the reaction in acidic conditions.

Q2: How can I prepare a stock solution of sodium thiosulfate for neutralization?

A2: A common stock solution can be prepared by dissolving 40 g of anhydrous sodium thiosulfate (Na₂S₂O₃) or 65 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) in 100 mL of water[1]. This solution is stable at room temperature. For titration purposes, a standardized ~0.2 M solution is often used[2].

Q3: How can I confirm that the bleach has been completely neutralized?

A3: Commercially available chlorine test strips or a chlorine test kit can be used to verify the absence of residual chlorine after neutralization[1]. The disappearance of the characteristic bleach smell is a preliminary but less reliable indicator.

Q4: Are there any safety precautions I should take?

A4: Yes. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. The neutralization reaction should be performed in a well-ventilated area or a fume hood, as the initial mixing of bleach with acid can release chlorine gas.

Experimental Protocol: Determining the Optimal Sodium Thiosulfate Concentration

This protocol describes an iodometric titration method to accurately determine the concentration of your bleach solution, which will allow you to calculate the precise amount of sodium thiosulfate needed for neutralization.

Materials:

• Commercial bleach solution (sodium hypochlorite)

• Standardized sodium thiosulfate (Na₂S₂O₃) solution (~0.2 M)

• 10% potassium iodide (KI) solution

• 2 M hydrochloric acid (HCl)

• Starch indicator solution (1%)

• Distilled or deionized water

• Buret, pipettes, volumetric flasks, and Erlenmeyer flasks

Procedure:

• Dilute the Bleach: Accurately dilute the commercial bleach solution. A 1:10 dilution is common for standard household bleach (typically 4-6% sodium hypochlorite)[3]. For example, pipette 10.00 mL of bleach into a 100.00 mL volumetric flask and dilute to the mark with distilled water.

• Prepare the Reaction Mixture: In an Erlenmeyer flask, combine:

  • 25.00 mL of the diluted bleach solution.

  • Approximately 20 mL of 10% potassium iodide solution.

  • Approximately 20 mL of 2 M hydrochloric acid[3]. The solution should turn a dark brown/red color, indicating the formation of iodine.

• Titrate with Sodium Thiosulfate:

  • Fill a buret with the standardized sodium thiosulfate solution.

  • Titrate the iodine-containing solution with the sodium thiosulfate until the color fades to a pale yellow[3].

  • Add a few drops of starch indicator. The solution will turn a deep blue-black color.

  • Continue the titration dropwise until the blue-black color disappears, indicating the endpoint.

• Calculate the Bleach Concentration: Use the titration results and the stoichiometry of the reactions to calculate the concentration of sodium hypochlorite in your original bleach solution.

Quantitative Data Summary

The following table provides a starting point for the amount of a prepared sodium thiosulfate solution needed to neutralize different concentrations of bleach. It is highly recommended to confirm the exact requirements for your specific solutions using the titration protocol above.

Bleach Concentration (% Sodium Hypochlorite)	Volume of Bleach Solution	Required Volume of 5% Sodium Thiosulfate Solution (Approximate)
0.5%	1 mL	1.0 mL
1%	1 mL	1.0 mL
2%	1 mL	1.4 mL
3%	1 mL	2.4 mL
5%	1 mL	3.5 mL

This data is adapted from a study by Hegde et al. (2012) and should be used as a guideline.

Visualizations

Caption: Workflow for determining the optimal concentration of sodium thiosulfate.

Caption: Chemical reaction pathway for the neutralization of bleach with sodium thiosulfate.

References

• 1. ethz.ch [ethz.ch]
• 2. seniorchem.com [seniorchem.com]
• 3. kbcc.cuny.edu [kbcc.cuny.edu]
• 4. kbcc.cuny.edu [kbcc.cuny.edu]
• 5. wyzant.com [wyzant.com]
• 6. brainly.com [brainly.com]

Troubleshooting unexpected results in iodine-thiosulfate titrations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected results during iodine-thiosulfate titrations.

Troubleshooting Guide

This guide addresses specific issues in a question-and-answer format to help you identify and resolve common problems in your experiments.

Question: Why is my standardized thiosulfate (B1220275) solution not stable?

Answer: The instability of sodium thiosulfate solutions can be attributed to several factors:

• Bacterial Decomposition: Microorganisms can metabolize the thiosulfate ion. To prevent this, it is recommended to use freshly boiled and cooled distilled water when preparing the solution to ensure sterility.[1]

• Acidic Decomposition: Thiosulfate ions are unstable in acidic conditions, decomposing into sulfurous acid and elemental sulfur, which appears as a cloudy precipitate. The pH of the solution should be maintained between 9 and 10 to enhance stability.

• Air Oxidation: Dissolved oxygen in the water can slowly oxidize the thiosulfate.

• Catalysis by Trace Metals: Trace amounts of metal ions, such as copper, can catalyze the decomposition of thiosulfate.[1] Using high-quality distilled water can mitigate this issue.[1]

Question: My iodine solution seems to have lost its potency. What could be the cause?

Answer: Iodine solutions can lose strength over time due to two primary reasons:

• Volatility of Iodine: Iodine has a high vapor pressure and can be lost from the solution through evaporation.[2] To minimize this, always keep iodine solutions in tightly stoppered, dark-colored bottles.[2][3]

• Photodecomposition: Iodine solutions are sensitive to light and can undergo photolytic decomposition.[3] Storing the solution in amber or dark bottles helps to prevent this degradation.[3]

It is good practice to standardize iodine solutions regularly, approximately every few weeks, to ensure accurate results.[2]

Question: The blue color of the starch indicator is not appearing, or it is very faint. What is wrong?

Answer: Several factors can affect the performance of the starch indicator:

• Indicator Freshness: Starch solutions are prone to degradation over time, especially due to microbial action, which can reduce their effectiveness.[4][5] It is crucial to use a freshly prepared starch solution.[5]

• Incorrect Starch Concentration: If the starch solution is too dilute, the resulting blue color may be too faint to be easily observed.[4]

• Absence of Iodine: The blue color is a result of the formation of a starch-iodine complex. If all the iodine has already reacted with the thiosulfate before the indicator is added, no blue color will appear.[4]

• Temperature: The sensitivity of the starch indicator decreases at higher temperatures. Titrations should be performed at room temperature for optimal results.[6]

• pH: The blue color of the starch-iodine complex can be destroyed by alkaline conditions. The titration should be conducted at a pH below 8.[6] Starch can also hydrolyze in strongly acidic environments.[6][7]

Question: The endpoint of my titration is difficult to determine or seems inaccurate. What are the potential causes?

Answer: Difficulty in determining the endpoint is a common issue with several potential causes:

• Incorrect Timing of Indicator Addition: The starch indicator should be added only when the iodine solution has faded to a pale yellow color.[5][8] If added too early when the iodine concentration is high, a stable starch-iodine complex can form that dissociates slowly, leading to a diffuse and inaccurate endpoint.[7][9]

• Obscured Color Change: In certain titrations, such as the determination of copper(II) ions, a precipitate (e.g., copper(I) iodide) can form, making it difficult to see the color change of the indicator.[10]

• Faint Initial Color: The pale yellow color of the dilute iodine solution near the endpoint can be difficult to perceive accurately, leading to premature or delayed addition of the starch indicator.[8][11]

To improve endpoint detection, ensure vigorous mixing, especially near the endpoint, and consider using a white background to better observe the color change.[10]

Frequently Asked Questions (FAQs)

Q1: Why is starch indicator added near the end of the titration?

A1: Starch is added near the endpoint, when the solution is a pale yellow, for two main reasons. First, if a large amount of iodine is present, it can become strongly absorbed by the starch, forming a complex that is slow to break down, which would result in a diffuse endpoint.[7] Second, in strongly acidic media, which is common in iodometric titrations, starch has a tendency to hydrolyze or decompose, which would destroy its indicator properties.[7]

Q2: How often should I standardize my sodium thiosulfate solution?

A2: While properly prepared and stored thiosulfate solutions can be stable for extended periods, it is good laboratory practice to standardize them regularly. For high-accuracy work, standardization should be performed frequently. However, studies have shown that 0.1 N solutions can be stable for long periods, with changes in titer being minimal over six months under normal use.[1] Weaker solutions (0.025 N and 0.01 N) have also demonstrated long-term stability.[12]

Q3: What is the purpose of adding potassium iodide to an iodine solution?

A3: Elemental iodine has low solubility in water.[2][13] The addition of potassium iodide (KI) increases the solubility of iodine through the formation of the triiodide ion (I₃⁻), which is much more soluble.[2] This creates a stable solution suitable for titrations.

Q4: Can I use any type of water to prepare my thiosulfate solution?

A4: For maximum stability, it is recommended to use freshly boiled and cooled, high-quality distilled water.[1][14] Boiling expels dissolved gases like oxygen and carbon dioxide and sterilizes the water, inhibiting bacterial growth that can decompose thiosulfate.[1][14] Water stored in copper containers should be avoided as copper can catalyze the decomposition of thiosulfate.[1]

Experimental Protocols

Preparation and Standardization of 0.1 N Sodium Thiosulfate Solution

• Preparation: Dissolve approximately 25 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O) in 1 liter of freshly boiled and cooled distilled water. Add a small amount of a stabilizing agent, such as sodium carbonate or borate (B1201080) buffer, to maintain an alkaline pH.[15] Store the solution in a tightly stoppered, dark glass bottle.

• Standardization:

  • Accurately weigh a primary standard, such as potassium iodate (B108269) (KIO₃) or potassium dichromate (K₂Cr₂O₇).

  • Dissolve the primary standard in a known volume of distilled water in a conical flask.

  • Add an excess of potassium iodide (KI) and acidify the solution (e.g., with sulfuric acid). This will liberate a stoichiometric amount of iodine.[16]

  • Titrate the liberated iodine with the prepared sodium thiosulfate solution until the solution becomes a pale yellow.[5]

  • Add a few drops of fresh starch indicator solution, which will turn the solution a deep blue-black color.[5]

  • Continue the titration dropwise until the blue color disappears completely, marking the endpoint.[5]

  • Repeat the titration at least twice more to obtain concordant results.

  • Calculate the exact normality of the thiosulfate solution based on the stoichiometry of the reaction.

Data Presentation

Table 1: Stability of Sodium Thiosulfate Solutions

Normality	Observation Period	Change in Normality	Storage Conditions
0.1 N	6 months	< 1-2 parts per million	Normal laboratory use
0.025 N	Several years	Minimal	Stored in stock
0.01 N	Several years	Minimal	Stored in stock

This table summarizes qualitative findings on the stability of sodium thiosulfate solutions as reported in the literature.[1][12]

Visualizations

Caption: Troubleshooting workflow for iodine-thiosulfate titrations.

Caption: Logic for the timing of starch indicator addition.

References

• 1. academic.oup.com [academic.oup.com]
• 2. titrations.info [titrations.info]
• 3. quora.com [quora.com]
• 4. researchgate.net [researchgate.net]
• 5. mccscience.yolasite.com [mccscience.yolasite.com]
• 6. Ricca Chemical - Starch [riccachemical.com]
• 7. youtube.com [youtube.com]
• 8. studymind.co.uk [studymind.co.uk]
• 9. Indicator [rod.beavon.org.uk]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. quora.com [quora.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Iodine - Wikipedia [en.wikipedia.org]
• 14. Stability of Sodium Thiosulfate Solution and Constant-Current Coulometric Iodometric Titration of Potassium Iodate [jstage.jst.go.jp]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Improving the Stability of Sodium Thiosulfate Infusion Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered with sodium thiosulfate (B1220275) infusion solutions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of sodium thiosulfate infusion solutions?

A1: The stability of sodium thiosulfate solutions is primarily influenced by several factors:

• pH: Sodium thiosulfate is most stable in neutral to slightly alkaline conditions. Acidic environments cause it to decompose, producing elemental sulfur (a visible precipitate) and sulfur dioxide gas.[1] Contact with carbon dioxide from the air can lower the pH and lead to decomposition.[1]

• Temperature: Elevated temperatures can accelerate the degradation of sodium thiosulfate.[2]

• Light: Exposure to ultraviolet (UV) light can induce photodegradation.[3][4] However, some studies have found that solutions can be stable for 24 hours at room temperature even without light protection.[5]

• Oxidizing Agents: Strong oxidizers will react with and degrade sodium thiosulfate.

• Bacterial Contamination: Microorganisms can metabolize thiosulfate, leading to a loss of potency.[1][6]

Q2: What is the optimal pH range for maintaining the stability of sodium thiosulfate solutions?

A2: The optimal pH range for sodium thiosulfate solutions is between 7.5 and 9.5.[7] Some preparation protocols recommend the addition of a small amount of a stabilizing agent like sodium carbonate or sodium bicarbonate to maintain a slightly alkaline pH.[8][9]

Q3: How should sodium thiosulfate infusion solutions be stored?

A3: To ensure maximum stability, sodium thiosulfate solutions should be stored at controlled room temperature, protected from direct light and freezing.[7] It is also recommended to use tightly stoppered containers to minimize exposure to atmospheric carbon dioxide, which can lower the pH.[10] Glass-stoppered, amber-colored bottles are a suitable storage option.

Q4: Can sodium thiosulfate solutions be sterilized by boiling?

A4: While boiling can sterilize the solution, it may also accelerate the chemical decomposition of sodium thiosulfate into sulfite (B76179) and sulfur. Therefore, this method should be approached with caution. Using recently boiled and cooled water for preparation is a common practice to minimize dissolved gases and potential bacterial contamination from the start.

Q5: What are the common degradation products of sodium thiosulfate?

A5: The degradation of sodium thiosulfate can result in the formation of several products, including elemental sulfur (which appears as a precipitate), sulfite, sulfate, and various polythionates.[1][4] In acidic conditions, sulfur dioxide gas is also produced.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Cloudiness or Precipitation in the Solution	Acidic Decomposition: The pH of the solution may have dropped below the optimal range, causing the formation of elemental sulfur.[1]	- Ensure the initial pH is adjusted to the 7.5-9.5 range. - Add a stabilizing agent like sodium carbonate (approximately 0.2 g/L) during preparation.[8][9] - Store the solution in a tightly sealed container to prevent absorption of atmospheric CO2.[10]
Loss of Potency or Inconsistent Titration Results	Bacterial Contamination: Microorganisms may be degrading the sodium thiosulfate.[1][6] Chemical Decomposition: Gradual degradation due to improper storage conditions (e.g., exposure to light, heat, or acidic pH).	- Prepare solutions using sterile, recently boiled and cooled water. - Consider adding a preservative if the solution is to be stored for an extended period. - Standardize the solution periodically to verify its concentration. - Store the solution at controlled room temperature, protected from light.[7]
Color Change in the Solution	Interaction with Other Components: If the sodium thiosulfate is part of a mixture, it may be reacting with other active ingredients or excipients. For example, when mixed with sodium nitroprusside, a color change can indicate degradation.[11]	- Review the compatibility of all components in the formulation. - For admixtures like sodium nitroprusside, protect the solution from light at all times.[11]
Inaccurate Results in Analytical Testing (e.g., HPLC)	Improper Sample Preparation: Incorrect dilution or handling of the sample can lead to erroneous results. Methodological Issues: The analytical method may not be optimized for the specific formulation.	- Follow a validated sample preparation protocol. - Ensure the HPLC method is validated for specificity, linearity, accuracy, and precision as per ICH guidelines.[12][13]

Data on Stability of Sodium Thiosulfate Solutions

Table 1: Stability of Sodium Thiosulfate in 0.9% Sodium Chloride in Polyolefin Bags at 25°C

Concentration	Storage Condition	Time (hours)	Remaining Concentration (%)
16 mg/mL	Protected from light	24	> 95%
16 mg/mL	Unprotected from light	24	> 95%
72 mg/mL	Protected from light	24	> 95%
72 mg/mL	Unprotected from light	24	> 95%
(Data summarized from a study on the physico-chemical stability of sodium thiosulfate infusion solutions)[5]

Table 2: Stability of Sodium Thiosulfate (0.2 and 0.5 mol/L) without Stabilizer

Concentration	Storage Container	Storage Duration	Stability
0.2 mol/L	Tightly stoppered plastic	17 days	Stable
0.5 mol/L	Teflon bottle	At least 1 month	Unchangeable
(Data summarized from a study on the stability of sodium thiosulfate solutions for titration)[10]

Experimental Protocols

Protocol 1: Preparation and Standardization of 0.1 M Sodium Thiosulfate Solution

1. Preparation: a. Accurately weigh approximately 24.8 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O). b. Dissolve in a 1000 mL volumetric flask with about 100 mL of recently boiled and cooled distilled water.[9] c. Add approximately 0.2 g of sodium carbonate as a stabilizer.[8][9] d. Swirl to dissolve the solids completely. e. Dilute to the 1000 mL mark with the boiled and cooled distilled water. f. Mix the solution thoroughly and let it stand for at least one hour before standardization.[8]

2. Standardization: a. Accurately weigh about 210 mg of primary standard potassium dichromate (K₂Cr₂O₇), previously dried at 120°C for 4 hours. b. Dissolve the potassium dichromate in 100 mL of distilled water in a 500 mL glass-stoppered conical flask. c. Add 3 g of potassium iodide (KI), 2 g of sodium bicarbonate (NaHCO₃), and 5 mL of hydrochloric acid (HCl).[8] d. Gently stopper the flask, swirl, and let it stand in the dark for exactly 10 minutes.[8] e. Rinse the stopper and the inner walls of the flask with distilled water. f. Titrate the liberated iodine with the prepared sodium thiosulfate solution until the solution turns a yellowish-green color. g. Add 3 mL of starch indicator solution, which will turn the solution blue. h. Continue the titration until the blue color disappears. i. Perform a blank determination and calculate the molarity.[8]

Protocol 2: HPLC Method for Stability Testing of Sodium Thiosulfate

This is a general protocol based on a validated method for an ophthalmic solution and can be adapted.

1. Chromatographic Conditions:

• Column: Zorbax Eclips XBD-C8, 150 x 4.6 mm, 5µm (or equivalent).[12]
• Mobile Phase: A mixture of a buffer solution and an organic modifier. A suitable buffer is 0.01 M phosphate (B84403) buffer adjusted to pH 7.1 with sodium hydroxide (B78521) solution, mixed with methanol (B129727) in an 85:15 ratio, containing 1.698 g/L of Tetrabutylammonium hydrogen sulfate.[12]
• Flow Rate: 1.0 mL/min.[12]
• Column Temperature: 25°C.[12]
• Detection: UV at 210 nm.[12]
• Injection Volume: To be determined based on instrument sensitivity and sample concentration.

2. Standard Solution Preparation: a. Prepare a stock solution of sodium thiosulfate of a known concentration (e.g., 1 mg/mL) in deionized water. b. From the stock solution, prepare a working standard solution at a concentration relevant to the samples being tested (e.g., 150 µg/mL).[12]

3. Sample Preparation: a. Accurately dilute the sodium thiosulfate infusion solution with deionized water to a final concentration within the linear range of the assay.

4. Analysis: a. Inject the standard solution multiple times to ensure system suitability (e.g., consistent retention times and peak areas). b. Inject the prepared samples. c. Quantify the sodium thiosulfate concentration in the samples by comparing the peak area to that of the standard solution.

Visualizations

References

• 1. PRODUCTS OF THE OXIDATION OF THIOSULFATE BY BACTERIA IN MINERAL MEDIA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Effect of Sodium Thiosulfate on the Photolysis of Phenobarbital: Evidence of Complex Formation | PDA Journal of Pharmaceutical Science and Technology [journal.pda.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. publications.ashp.org [publications.ashp.org]
• 8. Preparation and Standardization of 0.1 M Sodium Thiosulphate | Pharmaguideline [pharmaguideline.com]
• 9. zenodo.org [zenodo.org]
• 10. researchgate.net [researchgate.net]
• 11. Stability of Sodium Nitroprusside and Sodium Thiosulfate 1:10 Intravenous Admixture - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 13. scispace.com [scispace.com]

Technical Support Center: Addressing Interference in Analytical Methods Using Sodium Thiosulfate

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the use of sodium thiosulfate (B1220275) to mitigate interference in a variety of analytical methods.

Troubleshooting Guides

This section provides solutions to common problems encountered when using sodium thiosulfate as an interference-quenching agent.

Issue 1: Incomplete Removal of Chlorine Interference in Water Samples

• Symptom: Inaccurate or non-reproducible results in analyses sensitive to residual chlorine, such as microbial testing or certain colorimetric assays. In microbiological analysis, this can manifest as lower than expected bacterial counts.[1]

• Possible Causes & Solutions:

Possible Cause	Recommended Solution
Insufficient Sodium Thiosulfate	The amount of sodium thiosulfate added is not enough to neutralize all the residual chlorine. It is recommended to calculate the required amount based on the chlorine concentration. For every milligram of chlorine, add 7.0 mg of sodium thiosulfate pentahydrate.[2] Alternatively, for general use, 80 mg of sodium thiosulfate per liter of water can be added.[3]
Improper Mixing	The sodium thiosulfate solution was not adequately mixed with the sample, leading to localized areas of untreated sample. Ensure thorough mixing by gently stirring or inverting the sample container after adding the sodium thiosulfate solution.[3]
Sample pH	The dechlorination reaction rate can be influenced by pH. Acidic conditions (lower pH) tend to result in faster and more complete chlorine removal.[4] If permissible for your analytical method, ensure the sample pH is within an optimal range for the reaction.
Short Reaction Time	The reaction between sodium thiosulfate and chlorine may not have reached completion. Allow the sample to stand for a few minutes after adding and mixing the sodium thiosulfate to ensure the neutralization is complete.[3] For disinfection byproduct analysis, a quenching time of less than 3 minutes is recommended.[5]

Issue 2: Interference from Excess Sodium Thiosulfate

• Symptom: Unexpected results in certain analytical tests, such as artificially high Biochemical Oxygen Demand (BOD) readings or interference in specific chromatographic or electrochemical analyses.

• Possible Causes & Solutions:

Possible Cause	Recommended Solution
Excessive Sodium Thiosulfate	An excess of sodium thiosulfate can exert its own oxygen demand, leading to inflated BOD results.[6] It can also interfere with other analytical methods.
Solution: Calculate the precise amount of sodium thiosulfate needed to neutralize the chlorine. A titration procedure can be used to determine the exact amount required. Avoid using pre-packaged pillows that contain an excess of the reagent if your analysis is sensitive to it.[6]
Reaction with Other Reagents	Excess sodium thiosulfate may react with other reagents in your analytical procedure, causing unexpected interference.
Solution: Review the chemistry of your analytical method to identify potential side reactions with thiosulfate. If necessary, perform a blank analysis with deionized water and sodium thiosulfate to assess its impact on your baseline.

Issue 3: Formation of Precipitate (Sulfur) Upon Acidification

• Symptom: A fine, white or yellowish precipitate of elemental sulfur forms when the sample is acidified after treatment with sodium thiosulfate.

• Possible Causes & Solutions:

Possible Cause	Recommended Solution
Decomposition in Acidic Solution	Sodium thiosulfate solutions are unstable in acidic conditions and can decompose to form sulfur dioxide and elemental sulfur.[7]
Solution: If acidification is necessary for your analytical method, perform it after the sodium thiosulfate has fully reacted with the interfering substance. Conduct the titration or analysis rapidly after acidification to minimize decomposition.[7] Maintaining a pH between 5 and 9 is ideal for the stability of sodium thiosulfate solutions.[7]

Frequently Asked Questions (FAQs)

What is the primary application of sodium thiosulfate in analytical methods?

Sodium thiosulfate is most widely used as a dechlorinating agent to neutralize residual chlorine in water samples before analysis.[6][8] This is crucial for microbiological testing to ensure accurate enumeration of microorganisms, as chlorine can inhibit their growth.[9] It is also essential in many chemical analyses where chlorine can interfere with the reagents or the detection method.[8]

How does sodium thiosulfate neutralize chlorine?

Sodium thiosulfate is a reducing agent that chemically reduces active chlorine (hypochlorite) to non-reactive chloride ions. In this reaction, the thiosulfate is oxidized.[9]

What is the chemical equation for the reaction between sodium thiosulfate and hypochlorous acid (free chlorine)?

The reaction is as follows: Na₂S₂O₃ + 4HOCl + H₂O → 2NaHSO₄ + 4HCl[9]

Are there alternatives to sodium thiosulfate for dechlorination?

Yes, other dechlorinating agents include sodium sulfite, ascorbic acid, and potassium metabisulfite.[3] The choice of agent depends on the specific analytical method and potential interferences. For example, ascorbic acid is often used in the analysis of volatile organic compounds.[3]

Can sodium thiosulfate be used to quench other oxidizing agents?

Yes, sodium thiosulfate is a versatile reducing agent and can be used to neutralize other strong oxidizers like iodine, bromine, and potassium permanganate.[8][10] It is a key reagent in iodometric titrations, where it is used to quantify the amount of iodine present.[8]

How does pH affect the efficiency of dechlorination with sodium thiosulfate?

The rate of dechlorination with sodium thiosulfate is generally faster in acidic conditions.[4] However, sodium thiosulfate itself is unstable in acidic solutions and can decompose.[7] Therefore, a balance must be struck, and for most applications, a neutral to slightly alkaline pH is suitable.

Can sodium thiosulfate interfere with High-Performance Liquid Chromatography (HPLC) analysis?

While sodium thiosulfate is used in some HPLC applications, it can also be a source of interference if not properly managed. A robust HPLC method for the estimation of sodium thiosulfate has been developed, which indicates that with the correct mobile phase and column, interference can be avoided.[11] It is crucial to validate your HPLC method with and without sodium thiosulfate to assess any potential impact on your analytes of interest.

Quantitative Data Summary

Table 1: Efficiency of Dechlorination with Sodium Thiosulfate at Different Stoichiometric Ratios

Stoichiometric Ratio (Sodium Thiosulfate : Chlorine)	Residual Chlorine (ppm) after 180 min
1x	> 1 ppm
1.5x	< 1 ppm
2x	0.4 ppm (acidic conditions) - 0.7 ppm (alkaline conditions)

Data adapted from a study on nata de coco wastewater. The efficiency may vary depending on the sample matrix.[4]

Table 2: Recommended Amounts of Sodium Thiosulfate for Dechlorination

Application	Recommended Amount	Reference
General Water Analysis	80 mg per 1 liter of water	[3]
Alkalinity Titrations	1 drop (approx. 0.05 mL) of 0.1 M solution per 100 mL of sample	[3]
Microbiological Water Samples	0.1 ml of a 10% solution added to the sample bottle before sterilization	[9]
Calculated Dosing	7.0 mg of sodium thiosulfate pentahydrate per 1 mg of chlorine	[2]

Experimental Protocols

Protocol 1: Dechlorination of Water Samples for General Analysis

Objective: To neutralize residual chlorine in a water sample prior to chemical or microbiological analysis.

Materials:

• Water sample

• Sodium thiosulfate (Na₂S₂O₃·5H₂O), solid or a 10% (w/v) solution

• Sterile sample collection bottles (for microbiological analysis)

• Graduated cylinders or pipettes

Procedure:

• Preparation of 10% Sodium Thiosulfate Solution (if not using solid):

  • Dissolve 10 g of sodium thiosulfate pentahydrate in deionized water.

  • Bring the final volume to 100 mL with deionized water.

  • Store the solution in a clean, well-labeled bottle. This solution can be stored under refrigeration for up to six months.[9]

• Sample Treatment:

  • For Microbiological Samples: Prior to sterilization, add 0.1 mL of the 10% sodium thiosulfate solution to a 125 mL sample bottle.[9] The bottle is then sterilized and ready for sample collection.

  • For General Chemical Analysis (using 10% solution): Add 0.1 mL of the 10% sodium thiosulfate solution for every 100 mL of water sample.

  • For General Chemical Analysis (using solid): Add approximately 80 mg of sodium thiosulfate pentahydrate for every 1 liter of water sample.[3]

• Mixing:

  • Cap the sample container securely.

  • Gently invert the container several times to ensure thorough mixing of the sodium thiosulfate with the sample.[3]

• Reaction Time:

  • Allow the sample to stand for at least 10 minutes to ensure the dechlorination reaction is complete.[3]

• Analysis:

  • Proceed with your intended analytical procedure.

Protocol 2: Standardization of Sodium Thiosulfate Solution for Titrimetric Analysis

Objective: To accurately determine the concentration of a sodium thiosulfate solution for use in titrations (e.g., iodometry).

Materials:

• Sodium thiosulfate solution (approximately 0.1 M)

• Potassium iodate (B108269) (KIO₃), primary standard grade

• Potassium iodide (KI)

• Sulfuric acid (H₂SO₄), dilute solution (e.g., 1 M)

• Starch indicator solution

• Buret, volumetric flask, pipettes, and Erlenmeyer flasks

• Analytical balance

Procedure:

• Preparation of Standard Potassium Iodate Solution:

  • Accurately weigh a precise amount of dried primary standard potassium iodate.

  • Dissolve it in deionized water in a volumetric flask to prepare a standard solution of known concentration (e.g., 0.01 M).

• Titration Setup:

  • Rinse and fill a buret with the sodium thiosulfate solution to be standardized. Record the initial volume.

  • In an Erlenmeyer flask, pipette a known volume (e.g., 25.00 mL) of the standard potassium iodate solution.

• Reaction Mixture:

  • To the Erlenmeyer flask, add an excess of potassium iodide (approximately 1-2 g) and a few milliliters of dilute sulfuric acid. The solution will turn a yellow-brown color due to the liberation of iodine.

  • KIO₃ + 5KI + 3H₂SO₄ → 3I₂ + 3K₂SO₄ + 3H₂O

• Titration:

  • Immediately begin titrating the liberated iodine with the sodium thiosulfate solution.

  • As the endpoint approaches, the yellow-brown color of the iodine will fade to a pale yellow.

  • At this point, add a few drops of starch indicator solution. The solution will turn a deep blue-black color.[12]

  • Continue the titration dropwise until the blue color disappears, and the solution becomes colorless. This is the endpoint.[12]

  • Record the final volume of the sodium thiosulfate solution used.

• Calculations:

  • Repeat the titration at least two more times to ensure precision.

  • Use the stoichiometry of the reactions (KIO₃ → 3I₂ and 2Na₂S₂O₃ + I₂ → Na₂S₄O₆ + 2NaI) to calculate the molarity of the sodium thiosulfate solution.

Visualizations

References

• 1. The effect of sodium thiosulfate dechlorination on fecal indicator bacteria enumeration: laboratory and field data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MyHach - Customer Service [support.hach.com]
• 3. benchchem.com [benchchem.com]
• 4. jescee.universitaspertamina.ac.id [jescee.universitaspertamina.ac.id]
• 5. How to achieve adequate quenching for DBP analysis in drinking water? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Study of Efficiency and Reaction Rates Dechlorination of Nata De Coco Wastewater Using Sodium Thiosulfate | Journal of Emerging Supply Chain, Clean Energy, and Process Engineering [jescee.universitaspertamina.ac.id]
• 7. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 8. nbinno.com [nbinno.com]
• 9. Remove Residual Chlorine before Microbial Analysis | Pharmaguideline [pharmaguideline.com]
• 10. youtube.com [youtube.com]
• 11. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Enhancing Agricultural Biostimulant Efficacy of Sodium Thiosulfate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the efficiency of sodium thiosulfate (B1220275) (Na₂S₂O₃) as a biostimulant in agricultural experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of sodium thiosulfate as a biostimulant?

A1: Sodium thiosulfate primarily acts as a source of sulfur, an essential nutrient for plant growth and development.[1] Beyond its nutritional role, it exhibits biostimulant properties by influencing various physiological processes. It has been shown to enhance antioxidant capacity, improve photosynthetic performance under stress, and increase the uptake of micronutrients.[2][3] It can also act as a reducing agent and has been noted to protect the photosynthetic apparatus from stress-induced degradation.[4][5][6]

Q2: How does sodium thiosulfate differ from other sulfur fertilizers?

A2: Unlike sulfate (B86663) (SO₄²⁻), which is the primary form of sulfur taken up by plants, thiosulfate (S₂O₃²⁻) provides sulfur in a more reduced state.[1] This can lead to different metabolic pathways and physiological responses. Thiosulfate can also influence soil chemistry by improving the solubility of certain micronutrients.[7]

Q3: Can sodium thiosulfate application negatively impact plant growth?

A3: Yes, under certain conditions, sodium thiosulfate application has been observed to reduce plant biomass. For instance, a study on Brassica oleracea (cabbage) showed that while it enhanced stress tolerance and nutrient uptake, it also resulted in decreased plant biomass at concentrations of 2 mM and 4 mM.[2][3] Therefore, dose-response experiments are crucial to determine the optimal concentration for a specific crop and experimental setup.

Q4: What is the general recommended application method for sodium thiosulfate as a biostimulant?

A4: Sodium thiosulfate can be applied through both soil drench and foliar spray. The choice of application method can influence its effectiveness. Soil application can improve micronutrient availability in the rhizosphere, while foliar application can provide a more direct and rapid uptake of sulfur.[8][9] However, the optimal method and rate will vary depending on the crop, soil type, and experimental objectives.

Q5: Is sodium thiosulfate compatible with other agrochemicals?

A5: Caution is advised when tank-mixing sodium thiosulfate with other agrochemicals. It is generally incompatible with acidic solutions, as this can cause decomposition and the release of sulfur dioxide gas.[7] It has also been shown to reduce the efficacy of certain herbicides like glyphosate.[2] Always perform a jar test to check for physical compatibility before mixing large quantities.

Troubleshooting Guides

Issue 1: Reduced Plant Growth or Biomass After Application

Potential Cause	Troubleshooting Steps
Phytotoxicity due to high concentration	1. Immediately leach the soil with ample water to dilute the sodium thiosulfate concentration. 2. For subsequent experiments, conduct a dose-response study to determine the optimal, non-toxic concentration for your specific plant species. Start with a low concentration (e.g., 0.5 mM) and gradually increase it.[2] 3. Observe plants for symptoms of phytotoxicity such as leaf burn, chlorosis (yellowing), or stunted growth.[10][11]
Nutrient imbalance	1. Ensure that the nutrient solution or soil provides adequate levels of all other essential nutrients. Sodium thiosulfate provides sulfur, but a deficiency in other nutrients can limit growth. 2. Analyze plant tissue to determine if there are any nutrient deficiencies or toxicities.
Unsuitable for the specific plant species	1. Research the literature for studies on the effects of sodium thiosulfate on your specific or related plant species. 2. Consider that some plants may be more sensitive to thiosulfate than others.[2]

Issue 2: Inconsistent or No Observable Biostimulant Effect

Potential Cause	Troubleshooting Steps
Suboptimal application timing or method	1. For foliar application, ensure spraying is done during cooler parts of the day (early morning or late evening) to maximize absorption and minimize evaporation. 2. For soil application, ensure even distribution around the root zone. 3. Experiment with different application timings corresponding to key physiological stages of the plant (e.g., vegetative growth, flowering).
Incorrect dosage	1. Review your calculations and preparation methods to ensure the final concentration is accurate. 2. As mentioned in Issue 1, a dose-response study is critical to identify the effective concentration range.
Environmental factors	1. Consider environmental conditions such as soil pH, temperature, and moisture, as these can influence the availability and uptake of sodium thiosulfate. 2. Thiosulfate is more stable in neutral to slightly alkaline conditions.[7]
Interaction with other inputs	1. Avoid mixing sodium thiosulfate with acidic fertilizers or pesticides unless compatibility has been confirmed.[7] 2. If using in a hydroponic system, monitor the pH of the nutrient solution and adjust as necessary.

Issue 3: Precipitation or Cloudiness in Stock Solution

Potential Cause	Troubleshooting Steps
Decomposition in acidic water	1. Use deionized or distilled water with a neutral pH to prepare your stock solution. Tap water can sometimes be acidic. 2. The use of distilled water, which can be slightly acidic due to dissolved carbon dioxide, may cause the precipitation of fine sulfur particles. Adding a small amount of sodium bicarbonate can help neutralize the acidity.[12]
Contamination	1. Ensure all glassware and equipment used for preparing the solution are thoroughly cleaned. 2. Store the stock solution in a clean, sealed container to prevent contamination.
Bacterial degradation	1. Prepare fresh solutions for each experiment to minimize the risk of bacterial growth, which can degrade the thiosulfate.[3]

Quantitative Data Summary

Table 1: Effect of Sodium Thiosulfate (TS) on Brassica oleracea under Cadmium (Cd) Stress [2][3]

Treatment	Leaf Dry Weight (g)	Root Dry Weight (g)	Photosynthetic Rate (µmol CO₂ m⁻² s⁻¹)
Control	1.5 ± 0.1	0.5 ± 0.05	12.5 ± 1.0
2 mM TS	1.2 ± 0.1	0.4 ± 0.04	14.0 ± 1.2
4 mM TS	1.1 ± 0.1	0.35 ± 0.03	13.0 ± 1.1
10 µM Cd	1.0 ± 0.08	0.3 ± 0.03	8.0 ± 0.7
10 µM Cd + 2 mM TS	1.1 ± 0.09	0.32 ± 0.03	10.5 ± 0.9
10 µM Cd + 4 mM TS	0.9 ± 0.07	0.28 ± 0.02	9.5 ± 0.8

Table 2: Effect of Sodium Thiosulfate (TS) on Nutrient Content in Brassica oleracea under Cadmium (Cd) Stress [2][3]

Treatment	Zinc (Zn) in leaves (µg g⁻¹ DW)	Cadmium (Cd) in leaves (µg g⁻¹ DW)
Control	45 ± 4	Not Detected
10 µM Cd	60 ± 5	150 ± 12
10 µM Cd + 2 mM TS	75 ± 6	180 ± 15
10 µM Cd + 4 mM TS	70 ± 6	130 ± 11

Experimental Protocols

Protocol 1: Evaluating the Biostimulant Effect of Sodium Thiosulfate on Seed Germination and Early Seedling Growth

• Seed Sterilization: Surface sterilize seeds of the chosen plant species (e.g., Arabidopsis thaliana, lettuce, tomato) by washing with 70% ethanol (B145695) for 1 minute, followed by a 10-minute wash with a 1% sodium hypochlorite (B82951) solution containing a drop of Tween 20. Rinse the seeds 3-5 times with sterile distilled water.

• Preparation of Treatment Solutions: Prepare a series of sodium thiosulfate solutions of varying concentrations (e.g., 0, 0.5, 1, 2, 4, 8 mM) in a sterile half-strength Murashige and Skoog (MS) medium.

• Germination Assay:

  • Place sterilized seeds on Petri dishes containing the prepared MS medium with different concentrations of sodium thiosulfate.

  • Seal the plates and place them in a growth chamber under controlled conditions (e.g., 22°C, 16h light/8h dark photoperiod).

  • Record the germination percentage daily for 7-10 days. A seed is considered germinated when the radicle has emerged.

• Early Seedling Growth Assessment:

  • After the germination period, measure the primary root length and fresh weight of the seedlings from each treatment.

  • Dry the seedlings in an oven at 60-70°C for 48 hours to determine the dry weight.

• Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the effect of different sodium thiosulfate concentrations on germination and seedling growth parameters.

Protocol 2: Assessing the Impact of Sodium Thiosulfate on Abiotic Stress Tolerance (Salinity)

• Plant Growth: Grow plants (e.g., wheat, barley, tomato) in pots containing a suitable growing medium (e.g., soil, vermiculite, perlite) under optimal conditions for 2-3 weeks.

• Treatment Application:

  • Prepare a sodium thiosulfate solution at the desired concentration (determined from preliminary experiments or literature).

  • Apply the solution to the plants either as a soil drench or a foliar spray. A control group should be treated with water only.

  • Allow the plants to absorb the treatment for 24-48 hours.

• Stress Induction:

  • Induce salinity stress by irrigating the plants with a saline solution (e.g., 150 mM NaCl). A control group should continue to receive regular irrigation.

• Data Collection and Analysis (after 7-14 days of stress):

  • Physiological Parameters: Measure parameters such as relative water content, chlorophyll (B73375) content (using a SPAD meter), and photosynthetic rate.[4]

  • Biochemical Parameters: Analyze leaf samples for proline content, lipid peroxidation (MDA content), and the activity of antioxidant enzymes (e.g., SOD, CAT, APX).

  • Growth Parameters: Measure plant height, shoot and root biomass (fresh and dry weight).

• Statistical Analysis: Compare the data from the different treatment groups to evaluate the effect of sodium thiosulfate on mitigating the negative impacts of salinity stress.

Visualizations

Caption: Proposed signaling pathway of sodium thiosulfate in enhancing abiotic stress tolerance.

Caption: General experimental workflow for evaluating sodium thiosulfate as a biostimulant.

Caption: Logical troubleshooting flow for common issues with sodium thiosulfate application.

References

• 1. Sulfur nutrition and its role in plant growth and development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assaying the use of sodium thiosulphate as a biostimulant and its effect on cadmium accumulation and tolerance in Brassica oleracea plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 5. researchgate.net [researchgate.net]
• 6. What is the mechanism of Sodium Thiosulfate? [synapse.patsnap.com]
• 7. mdpi.com [mdpi.com]
• 8. Foliar Application of Sulfur-Containing Compounds—Pros and Cons [mdpi.com]
• 9. ijcmas.com [ijcmas.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Farm-Produced Plant Biostimulant: Case Study with Passion Fruit [mdpi.com]

Overcoming challenges in the synthesis of thioethers using sodium thiosulfate catalyst

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals employing sodium thiosulfate (B1220275) in the synthesis of thioethers.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of thioethers using sodium thiosulfate, providing potential causes and recommended solutions in a question-and-answer format.

Question 1: Why is my thioether yield consistently low when reacting an alkyl halide with sodium thiosulfate?

Possible Causes & Solutions:

• Incomplete Bunte Salt Formation: The initial reaction of the alkyl halide with sodium thiosulfate to form the S-alkylthiosulfate (Bunte salt) may be inefficient.

  • Solution: Ensure an adequate reaction time and temperature. Refluxing for one or more hours is a common practice.[1] The use of a solubilizing agent like methanol (B129727) or ethanol (B145695) can also improve the reaction rate between the aqueous sodium thiosulfate and the organic halide.[1]

• Side Reactions of the Bunte Salt: Bunte salts can undergo undesired reactions. For instance, acid hydrolysis can lead to the formation of thiols, which can then react with remaining Bunte salt to form disulfides, a common impurity.[2]

  • Solution: Maintain neutral or slightly alkaline conditions during the Bunte salt formation and subsequent reaction steps to minimize hydrolysis.

• Inefficient Cleavage of the Bunte Salt: If you are using a two-step process (formation of Bunte salt followed by reaction with a nucleophile), the cleavage of the Bunte salt might be the rate-limiting step.

  • Solution: When using Grignard reagents to cleave the Bunte salt, ensure the quality and stoichiometry of the Grignard reagent. The reaction of Grignard reagents with Bunte salts is an effective method for forming thioethers.[3][4]

Question 2: My reaction of an aldehyde/carboxylic acid with a thiol, catalyzed by sodium thiosulfate, is not proceeding or is very slow. What should I do?

Possible Causes & Solutions:

• Suboptimal Reaction Temperature: The reaction temperature is critical for the generation of thiyl radicals, which is a key step in the proposed mechanism.[5][6][7][8]

  • Solution: For reactions with aldehydes, a temperature of around 120°C is often optimal.[7][9][10] For less reactive carboxylic acids, a higher temperature of 140°C may be required to achieve a good yield.[7][10]

• Incorrect Base or Solvent: The choice of base and solvent significantly impacts the reaction efficiency.

  • Solution: N,N-dimethylformamide (DMF) has been reported as the optimal solvent for this transformation.[5][7][9] While bases like K₂CO₃ can work, Na₂CO₃ has been shown to provide better yields in some cases.[7] It is recommended to screen different bases to find the best one for your specific substrates.

• Catalyst Amount: While it is a catalytic process, an insufficient amount of sodium thiosulfate can lead to a slow reaction rate.

  • Solution: A catalyst loading of 20 mol% has been found to be effective.[7][9][10]

A logical workflow for troubleshooting low yield in the sodium thiosulfate-catalyzed synthesis of thioethers from aldehydes or carboxylic acids is presented below.

Caption: Troubleshooting workflow for low thioether yield.

Frequently Asked Questions (FAQs)

1. What is the role of sodium thiosulfate in these reactions?

Sodium thiosulfate can act in two primary ways:

• As a Catalyst: In the reaction of aldehydes or carboxylic acids with thiols, sodium thiosulfate facilitates the formation of thiyl radicals, which are key intermediates in the C-S bond formation.[5][6][7][8] This is a metal-free process.[5][9]

• As a Sulfur Surrogate: Sodium thiosulfate can react with alkyl or aryl halides to form Bunte salts (S-alkyl or S-arylthiosulfates).[1][3] These stable, odorless intermediates can then be converted to thioethers, avoiding the use of foul-smelling thiols.[3][4]

2. What are the main advantages of using sodium thiosulfate for thioether synthesis?

• Odorless Procedures: When used as a sulfur surrogate to form Bunte salts, it provides a thiol-free and therefore odorless method for synthesizing thioethers.[3][4]

• Mild and Environmentally Benign: The catalytic method using sodium thiosulfate for the reaction of aldehydes/carboxylic acids with thiols is a metal-free process, which is environmentally advantageous.[5][9]

• Readily Available and Inexpensive: Sodium thiosulfate is a common, inexpensive, and stable reagent.[9]

3. What are Bunte salts and how are they used in thioether synthesis?

Bunte salts are S-alkyl or S-arylthiosulfates, formed from the reaction of an alkyl or aryl halide with sodium thiosulfate.[1] They are typically stable, crystalline solids.[4] In thioether synthesis, they serve as intermediates that can react with nucleophiles, such as Grignard reagents, to yield the corresponding thioether.[3][4] This two-step process is a valuable alternative to traditional methods that use thiols.

The general workflow for thioether synthesis via the Bunte salt route is illustrated below.

Caption: Thioether synthesis via the Bunte salt route.

4. Can this method be used for complex molecules?

Yes, the sodium thiosulfate-catalyzed method has been successfully applied to the synthesis of thioethers from structurally complex bioactive molecules, such as the anti-inflammatory drugs indomethacin (B1671933) and ibuprofen, which contain a carboxylic acid group.[5][6][7] This demonstrates the good functional group tolerance of this method.[11]

Quantitative Data Summary

The following tables summarize reaction conditions and yields for the synthesis of thioethers using sodium thiosulfate as a catalyst.

Table 1: Synthesis of Thioethers from 2-Phenylpropanal (B145474) and Various Thiols [7][10]

Thiol Substrate	Product Yield (%)
Thiophenol	85
4-Methylthiophenol	90
4-Methoxythiophenol	92
4-Chlorothiophenol	80
4-Bromothiophenol	78
2-Naphthalenethiol	88

Reaction Conditions: Thiol (1.0 mmol), 2-phenylpropanal (1.0 mmol), Na₂S₂O₃ (0.2 mmol), Na₂CO₃ (2.0 mmol) in DMF (1 ml) at 120°C.[7][10]

Table 2: Synthesis of Thioethers from Carboxylic Acids and Thiophenol [7][10]

Carboxylic Acid Substrate	Product Yield (%)
2-Phenylpropanoic acid	88
Phenylacetic acid	82
1-Naphthaleneacetic acid	85
2-Furanacetic acid	75

Reaction Conditions: Thiophenol (1.0 mmol), carboxylic acid (1.0 mmol), Na₂S₂O₃ (0.2 mmol), Na₂CO₃ (2.0 mmol) in DMF (1 ml) at 140°C.[7][10]

Experimental Protocols

Protocol 1: General Procedure for the Sodium Thiosulfate-Catalyzed Synthesis of Thioethers from Aldehydes and Thiols [7]

• To a reaction vessel, add the thiol (1.0 mmol), aldehyde (1.0 mmol), sodium thiosulfate (Na₂S₂O₃, 0.2 mmol), and sodium carbonate (Na₂CO₃, 2.0 mmol).

• Add N,N-dimethylformamide (DMF, 1 ml) to the vessel.

• Heat the reaction mixture to 120°C and stir for the appropriate time (typically monitored by TLC).

• After completion of the reaction, cool the mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired thioether.

Protocol 2: General Procedure for the Synthesis of Bunte Salts from Alkyl Halides [1]

• Dissolve sodium thiosulfate in water.

• Add the alkyl halide, typically in the presence of a solubilizing agent such as methanol or ethanol.

• Reflux the mixture for one or more hours until the reaction is complete (monitored by TLC).

• The Bunte salt can often be isolated by cooling the reaction mixture and collecting the precipitated solid by filtration. Alternatively, it can be used in situ for the next step.

Protocol 3: General Procedure for the Synthesis of Thioethers from Bunte Salts and Grignard Reagents [3][4]

• Prepare a solution of the Bunte salt in a suitable solvent (e.g., THF).

• Cool the solution in an ice bath.

• Slowly add the Grignard reagent to the solution of the Bunte salt.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by column chromatography.

References

• 1. myttex.net [myttex.net]
• 2. Sciencemadness Discussion Board - Attempted synthesis of thiols by reduction of Bunte salts (alkylthiosulfates) - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Sulfide synthesis by S-alkylation or 1,4-addition [organic-chemistry.org]
• 4. The Reaction of Grignard Reagents with Bunte Salts: A Thiol-Free Synthesis of Sulfides [organic-chemistry.org]
• 5. Sodium thiosulfate-catalysed synthesis of thioethers from aldehydes or carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. Sodium thiosulfate-catalysed synthesis of thioethers from aldehydes or carboxylic acids. | Read by QxMD [read.qxmd.com]
• 9. royalsocietypublishing.org [royalsocietypublishing.org]
• 10. Sodium thiosulfate-catalysed synthesis of thioethers from aldehydes or carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Optimizing the pH of sodium thiosulfate solutions for specific applications

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in optimizing the pH of sodium thiosulfate (B1220275) solutions for various applications.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the preparation, storage, and application of sodium thiosulfate solutions.

Solution Stability

Q1: My sodium thiosulfate solution has turned cloudy. What is the cause and can I still use it?

A1: A cloudy appearance, often due to a fine white or yellowish precipitate, indicates the decomposition of the sodium thiosulfate. This is typically caused by the solution becoming acidic, leading to the formation of elemental sulfur.[1] Acidification can occur due to the absorption of atmospheric carbon dioxide or the presence of acid-producing bacteria. It is strongly recommended not to use a cloudy solution as its concentration will no longer be accurate.

Q2: How can I prevent my sodium thiosulfate solution from decomposing?

A2: To enhance stability, the solution should be maintained at a slightly alkaline pH, ideally between 9 and 10. This can be achieved by adding a small amount of a stabilizing agent, such as sodium carbonate (approximately 0.1 g per liter) or sodium hydroxide, during preparation. Additionally, using freshly boiled and cooled deionized or distilled water can help minimize dissolved gases and kill bacteria.[2] Storing the solution in a tightly sealed, dark bottle in a cool place will further inhibit chemical and bacterial degradation.[3][4]

Q3: What is the expected shelf-life of a properly prepared sodium thiosulfate solution?

A3: A sodium thiosulfate solution prepared with boiled, purified water and kept in a sealed container can be stable for at least one month without any preservatives.[2] When a stabilizer like sodium carbonate is added and the solution is stored correctly, its shelf life can extend to several months or even up to a year.[4][5] However, for critical quantitative applications, it is best practice to re-standardize the solution at regular intervals.

Iodometric Titration

Q1: I'm performing an iodometric titration and the blue color of the starch indicator returns after the endpoint has been reached. Is my titration inaccurate?

A1: The return of the blue color is a common issue and can be disregarded if it occurs after the initial, sharp disappearance of the color at the endpoint. This can happen due to the slow reaction of the starch-iodine complex or the atmospheric oxidation of iodide back to iodine, especially in acidic solutions.[6]

Q2: What is the optimal pH for an iodometric titration with sodium thiosulfate?

A2: The ideal pH range for titrations involving sodium thiosulfate is between 5 and 9.[7] In strongly acidic solutions (pH < 5), the thiosulfate may decompose, and the oxidation of excess iodide by air is accelerated, leading to inaccurate results. In strongly alkaline conditions, iodine can disproportionate.

Q3: Why is it recommended to add the starch indicator only when the iodine color has faded to a pale yellow?

A3: If the starch indicator is added when the iodine concentration is high, a stable starch-iodine complex can form that is slow to decolorize, making the endpoint difficult to determine accurately.[8] Adding the starch near the endpoint ensures a sharp color change from blue-black to colorless.

Dechlorination

Q1: When using sodium thiosulfate for dechlorination, I've noticed a change in the water's pH and a decrease in dissolved oxygen. Why does this happen?

A1: Sodium thiosulfate's reaction with chlorine can produce acidic byproducts, leading to a drop in pH.[9] Additionally, as a reducing agent, it can consume dissolved oxygen in the water. Overdosing with sodium thiosulfate can exacerbate these effects.[10]

Q2: I'm using sodium thiosulfate to remove chloramine (B81541) from water for an aquaculture application and am concerned about ammonia (B1221849) toxicity. How does pH play a role?

A2: The reaction of sodium thiosulfate with chloramine breaks the chlorine-ammonia bond, releasing free ammonia (NH₃). The toxicity of ammonia is highly pH-dependent. At a pH above neutral (>7), a greater proportion of the ammonia exists in its toxic, unionized form (NH₃). At a lower pH, it shifts to the less toxic ammonium (B1175870) ion (NH₄⁺). Therefore, it is crucial to monitor and control the pH of the water after dechlorination to avoid harming aquatic life.[10]

Antioxidant Applications

Q1: What is the general principle behind using sodium thiosulfate as an antioxidant?

A1: Sodium thiosulfate acts as a potent reducing agent, capable of neutralizing reactive oxygen species. It can also serve as a donor for hydrogen sulfide (B99878) (H₂S), which has its own antioxidant and cytoprotective effects.

Q2: How can I determine the antioxidant capacity of a sodium thiosulfate solution?

A2: A common method is the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay. This assay measures the ability of an antioxidant to scavenge the stable DPPH free radical. The reduction of DPPH is observed as a color change from violet to yellow, which can be quantified spectrophotometrically.[11]

Data Summary Tables

Table 1: pH Recommendations for Sodium Thiosulfate Applications

Application	Recommended pH Range	Notes
Solution Storage & Stability	9.0 - 10.0	An alkaline pH prevents acid-catalyzed and bacterial decomposition.
Iodometric Titration	5.0 - 9.0	Avoids decomposition of thiosulfate and minimizes air oxidation of iodide.[7]
Dechlorination	Neutral to slightly alkaline	Effective across a broad range, but pH monitoring is critical if chloramines are present due to ammonia release.[10]
Antioxidant Activity	Dependent on the specific assay	For DPPH assays, the reaction is often carried out in a buffered solution, though the optimal pH for sodium thiosulfate's direct antioxidant action is not narrowly defined in the literature.

Table 2: Troubleshooting Guide

Issue	Application(s)	Probable Cause(s)	Recommended Solution(s)
Solution appears cloudy or has a precipitate.	All	Acidic decomposition (from CO₂ absorption or contamination), bacterial growth.	Discard the solution. Prepare a fresh solution using boiled, deionized water and add a stabilizer (e.g., sodium carbonate). Store in a sealed, dark bottle.
Fading or returning endpoint in titration.	Iodometric Titration	Starch indicator added too early, air oxidation of iodide.	Add starch indicator only when the solution is pale yellow. Perform the titration promptly after adding reagents.
Inconsistent titration results.	Iodometric Titration	Unstable thiosulfate solution, improper standardization, temperature fluctuations.	Regularly standardize the thiosulfate solution. Ensure all solutions are at a stable temperature before titration.
pH drop and/or decreased dissolved oxygen after use.	Dechlorination	Overdosing with sodium thiosulfate.	Calculate the required dose carefully based on the chlorine/chloramine concentration. Aerate the water after treatment if necessary.
Increased water toxicity to aquatic life.	Dechlorination	Release of toxic ammonia from chloramines at high pH, presence of heavy metals.	Monitor and adjust pH after dechlorination. Be cautious when using in water contaminated with metals like copper or zinc, as thiosulfate can affect their toxicity.[9][12]

Experimental Protocols

Protocol 1: Preparation and Standardization of 0.1 M Sodium Thiosulfate Solution

1. Preparation of 0.1 M Sodium Thiosulfate Solution: a. Boil approximately 1 liter of deionized water for at least 5 minutes to sterilize it and expel dissolved gases. Allow it to cool to room temperature. b. Accurately weigh about 25 g of sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O). c. Weigh approximately 0.1 g of sodium carbonate (Na₂CO₃) as a stabilizer. d. In a clean 1-liter volumetric flask, dissolve the weighed sodium thiosulfate and sodium carbonate in about 800 mL of the boiled and cooled water. e. Once fully dissolved, dilute the solution to the 1-liter mark with the boiled water. f. Stopper the flask and mix the solution thoroughly by inverting it several times. g. Store the solution in a tightly capped, dark glass bottle. It is recommended to let the solution stand for at least 24 hours before standardization.

2. Standardization with Potassium Iodate (B108269) (KIO₃): a. Dry primary standard grade potassium iodate at 110°C for 1-2 hours and cool in a desiccator. b. Accurately weigh approximately 0.12-0.15 g of the dried KIO₃ into a 250 mL Erlenmeyer flask. Record the exact weight. c. Dissolve the KIO₃ in about 50 mL of deionized water. d. Add approximately 2 g of potassium iodide (KI, ensuring it is iodate-free) and swirl to dissolve. e. Carefully add 5 mL of 1 M hydrochloric acid or sulfuric acid. The solution should turn a dark reddish-brown due to the liberation of iodine. f. Immediately begin titrating with the prepared sodium thiosulfate solution until the solution becomes a pale, straw-yellow color. g. Add 2 mL of freshly prepared starch indicator solution. The solution will turn a deep blue-black. h. Continue the titration dropwise, with constant swirling, until the blue color disappears completely, leaving a colorless solution. i. Record the volume of sodium thiosulfate solution used. j. Repeat the titration at least two more times with fresh portions of KIO₃. The volumes should agree within 0.1 mL.

Calculation of Molarity: Molarity of Na₂S₂O₃ = (mass of KIO₃ in g) / (molar mass of KIO₃ × 6 × volume of Na₂S₂O₃ in L)

Note: The molar mass of KIO₃ is 214.00 g/mol . The stoichiometric ratio between KIO₃ and Na₂S₂O₃ is 1:6.

Protocol 2: DPPH Radical Scavenging Assay for Antioxidant Activity

1. Reagent Preparation: a. DPPH Stock Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in a dark bottle at 4°C.[11] b. Sodium Thiosulfate Solutions: Prepare a stock solution of sodium thiosulfate in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.0) and create a series of dilutions to test a range of concentrations. c. Control: A standard antioxidant, such as ascorbic acid or Trolox, should be prepared in the same manner as the sodium thiosulfate solutions.

2. Assay Procedure: a. In a set of test tubes or a 96-well microplate, add a specific volume of the DPPH stock solution (e.g., 1 mL). b. Add an equal volume of the various dilutions of the sodium thiosulfate solution, the standard antioxidant, or the buffer (as a blank) to the DPPH solution. c. Mix the solutions thoroughly and incubate them in the dark at room temperature for 30 minutes. d. After incubation, measure the absorbance of each solution at approximately 517 nm using a spectrophotometer.

3. Calculation of Scavenging Activity: Scavenging Activity (%) = [ (A_blank - A_sample) / A_blank ] × 100 Where A_blank is the absorbance of the DPPH solution with the buffer, and A_sample is the absorbance of the DPPH solution with the sodium thiosulfate or standard.

The results can be used to determine the IC₅₀ value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.

Visualizations

Caption: Workflow for preparing and standardizing sodium thiosulfate solution.

Caption: Factors influencing the stability of sodium thiosulfate solutions.

Caption: Troubleshooting guide for iodometric titrations.

References

• 1. Sodium thiosulfate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. koiforum.uk [koiforum.uk]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Iodometry - Wikipedia [en.wikipedia.org]
• 7. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 8. aakash.ac.in [aakash.ac.in]
• 9. researchgate.net [researchgate.net]
• 10. syndel.com [syndel.com]
• 11. benchchem.com [benchchem.com]
• 12. Dechlorination with sodium thiosulfate affects the toxicity of wastewater contaminated with copper, cadmium, nickel, or zinc - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Side Effects of Sodium Thiosulfate in In Vivo Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing sodium thiosulfate (B1220275) (STS) in in vivo studies. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you anticipate, manage, and mitigate potential side effects during your experiments.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common issues encountered during in vivo studies with sodium thiosulfate in a question-and-answer format.

Metabolic Acidosis

Q1: We observed a drop in blood pH and bicarbonate levels in our rats treated with high-dose sodium thiosulfate. What is the likely cause and how can we manage it?

A1: This is likely sodium thiosulfate-induced metabolic acidosis, a known side effect. The mechanism is thought to involve the formation of thiosulfuric acid in vivo and potentially the metabolic conversion of STS to hydrogen sulfide (B99878) (H2S), which can inhibit mitochondrial ATP production at high concentrations, leading to acidosis.[1][2][3] The high sodium load can also contribute to a volume expansion acidosis.[4]

Troubleshooting Steps:

• Monitoring:

  • Establish a baseline blood gas and electrolyte profile before STS administration.

  • For high-dose or prolonged studies, perform periodic blood gas analysis (e.g., via tail vein or saphenous vein sampling) to monitor pH, pCO₂, and bicarbonate levels.

• Mitigation Strategies:

  • Dose Adjustment: If not constrained by the experimental design, consider reducing the STS dose. Metabolic acidosis is often dose-dependent.[1]

  • Slower Infusion Rate: Administering the STS solution over a longer period can help reduce the acute acid load. For intravenous infusions, consider extending the infusion time from 30 minutes to 60 minutes or longer.[5]

  • Bicarbonate Administration: In cases of severe acidosis, administration of sodium bicarbonate may be necessary. The dose should be calculated based on the base deficit determined from blood gas analysis. Consult with your institution's veterinary staff for appropriate dosing and administration protocols for your animal model.

Hypotension

Q2: Our mice experience a transient but significant drop in blood pressure immediately following intravenous administration of sodium thiosulfate. How can we prevent this?

A2: Hypotension is a common, often rate-dependent side effect of intravenous sodium thiosulfate administration.[6][7] This is believed to be mediated by the vasodilatory effects of hydrogen sulfide (H2S), a metabolite of STS, which can enhance nitric oxide (NO) signaling and directly act on vascular smooth muscle.[8][9]

Troubleshooting Steps:

• Monitoring:

  • Continuously monitor blood pressure during and immediately after infusion using tail-cuff plethysmography or telemetry.

  • Monitor for clinical signs of hypotension, such as lethargy or reduced activity.

• Mitigation Strategies:

  • Reduce Infusion Rate: This is the most effective way to mitigate hypotension. Slowing the intravenous injection or infusion allows the cardiovascular system to adapt. If significant hypotension is noted, the infusion rate should be decreased.[5][7]

  • Dose Fractionation: If the experimental design allows, consider administering the total dose in two or more smaller boluses separated by a short time interval.

  • Fluid Support: Ensure animals are adequately hydrated before the experiment. In some cases, co-administration of intravenous fluids may help maintain blood pressure.

Nausea and Vomiting (and Surrogates in Rodents)

Q3: We are concerned about nausea as a potential side effect in our rat study. Since rats cannot vomit, how can we assess this, and can it be prevented?

A3: While rodents do not vomit, they exhibit a behavior known as "pica," the consumption of non-nutritive substances like kaolin (B608303) clay, which is considered an analogue to emesis and a surrogate marker for nausea.[9][10][11][12][13] Nausea and vomiting are commonly reported side effects in humans, especially with rapid or high-dose infusions.[6][14][15]

Troubleshooting Steps:

• Assessment (Pica Model):

  • Provide animals with a pre-weighed amount of kaolin clay in their cages.

  • Measure the amount of kaolin consumed over a 24-hour period following STS administration. An increase in kaolin consumption compared to baseline or a vehicle-treated control group suggests a nausea-like state.[9]

• Mitigation Strategies:

  • Antiemetics: Pre-treatment with antiemetic drugs can be effective.

    • 5-HT₃ Receptor Antagonists: Drugs like ondansetron (B39145) have been shown to inhibit cisplatin-induced pica in rats and could be considered for STS-induced nausea.[9]

    • Dopamine D₂ Receptor Antagonists: Domperidone has also been shown to be effective against apomorphine-induced pica.[9]

    • Consult with veterinary staff for appropriate dosing and timing of antiemetic administration for your specific model.

  • Slower Infusion Rate: As with hypotension, a slower rate of administration can reduce the incidence of nausea.[5][15]

Electrolyte Imbalance

Q4: We have noticed alterations in serum sodium and potassium levels in our animals after repeated sodium thiosulfate administration. What should we be looking for and how can we manage it?

A4: Sodium thiosulfate administration can lead to electrolyte disturbances, most commonly hypernatremia (high sodium) and hypokalemia (low potassium).[3] The hypernatremia is due to the high sodium content of the compound, while the mechanism for hypokalemia is less clear but may be related to renal effects.

Troubleshooting Steps:

• Monitoring:

  • Collect blood samples for serum electrolyte analysis at baseline and at appropriate time points during and after the study.

  • Be vigilant for clinical signs of electrolyte imbalance, such as muscle weakness or changes in water intake.

• Mitigation Strategies:

  • Hypernatremia:

    • Ensure animals have free access to drinking water.

    • In severe cases, the dosage of sodium thiosulfate may need to be adjusted.

  • Hypokalemia:

    • For mild cases, no intervention may be necessary if the animal is otherwise healthy.

    • In cases of significant or symptomatic hypokalemia, potassium supplementation in the drinking water or through other routes may be required, under the guidance of a veterinarian.

Data on Side Effects of Sodium Thiosulfate

The following tables summarize quantitative data on the side effects of sodium thiosulfate from various in vivo studies.

Table 1: Effect of Sodium Thiosulfate on Blood Pressure

Animal Model	Dose and Route of Administration	Change in Blood Pressure	Reference
Juvenile CKD Rats	25 mg/kg, IV (nanoparticle formulation)	Reduced systolic and diastolic BP by 10 mmHg and 8 mmHg, respectively.	[8]
Adenine-induced CKD Rats	2 g/kg/day in drinking water	Lowered systolic and diastolic BP by 7 and 9 mmHg, respectively.	[9]
Angiotensin II-induced Hypertensive Rats	i.p. injection	Decreased systolic BP by 18% and diastolic BP by 30%.	[16]
Swine (oral cyanide toxicity model)	510 mg/kg, oral	Maintained mean arterial pressure near baseline, preventing hypotension seen in control animals.	[5][17][18][19][20]
Humans (hypertensive emergencies)	2.4 µg/kg/min, IV infusion (with sodium nitroprusside)	Lowered BP by an average of 30% from initial levels.	[21]

Table 2: Effect of Sodium Thiosulfate on Blood Chemistry

Animal Model	Dose and Route of Administration	Parameter	Observed Effect	Reference
Nicotine-exposed Rats	Not specified	Blood pH	No significant difference compared to control.	[22]
Nicotine-exposed Rats	Not specified	Blood pCO₂	No significant difference compared to control.	[22]
Nicotine-exposed Rats	Not specified	Blood pO₂	Significant increase compared to nicotine-only group.	[22]
Swine (oral cyanide toxicity model)	510 mg/kg, oral	Blood Lactate	Maintained near baseline levels, significantly lower than control group.	[5][17][18][19][20]
In Vitro Hemodialysis Model	25 g infusion over 60 min	Serum Sodium	No significant accumulation in the circulating blood surrogate.	[17]
In Vitro Hemodialysis Model	25 g infusion over 60 min	Serum Potassium	No significant accumulation in the circulating blood surrogate.	[23]

Experimental Protocols

Protocol for Intravenous Administration of Sodium Thiosulfate in Rats

This protocol provides a general guideline for the intravenous administration of sodium thiosulfate to rats. All procedures should be performed in accordance with an approved institutional animal care and use committee (IACUC) protocol.

Materials:

• Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

• Sterile saline (0.9% NaCl) or 5% dextrose in water (D5W) for injection

• Sterile filters (0.22 µm)

• Syringes and needles (appropriate gauge for the injection site)

• Infusion pump (optional, for controlled infusion rates)

• Anesthetic agent (e.g., isoflurane)

• Heating pad to maintain body temperature

• Restrainers or other handling equipment

Procedure:

• Solution Preparation:

  • Calculate the required amount of sodium thiosulfate based on the desired dose and the number of animals.

  • Dissolve the sodium thiosulfate in sterile saline or D5W to the desired concentration. A common concentration for intravenous administration is 25% (250 mg/mL).[7]

  • Sterile-filter the solution using a 0.22 µm filter into a sterile vial.

  • Store the solution at room temperature, protected from light.[24] It is recommended to use freshly prepared solutions.

• Animal Preparation:

  • Anesthetize the rat using an approved anesthetic protocol (e.g., isoflurane (B1672236) inhalation).

  • Place the anesthetized animal on a heating pad to maintain body temperature.

  • For tail vein injection, gently warm the tail with a heat lamp or warm water to dilate the veins.

• Administration:

  • Bolus Injection (Tail Vein):

    • Load the prepared sodium thiosulfate solution into a syringe with an appropriate needle (e.g., 27-30 gauge).

    • Position the tail for clear visualization of the lateral tail vein.

    • Insert the needle into the vein and slowly inject the solution. A slow injection rate is crucial to minimize the risk of hypotension.[7]

  • Infusion (e.g., via a catheterized jugular or femoral vein):

    • For studies requiring a controlled infusion rate, surgical implantation of a catheter is necessary.

    • Connect the catheter to an infusion pump with the syringe containing the sodium thiosulfate solution.

    • Set the infusion pump to the desired rate. A slower infusion over 15-60 minutes is generally recommended to improve tolerability.[5][24]

• Post-Administration Monitoring:

  • Monitor the animal closely for signs of distress, including changes in respiration and cardiovascular function (e.g., heart rate, blood pressure if equipment is available).

  • Keep the animal warm and allow it to recover fully from anesthesia in a clean cage.

  • Provide easy access to food and water.

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Sodium Thiosulfate

Sodium thiosulfate is a pro-drug for hydrogen sulfide (H₂S). In the mitochondria, H₂S is oxidized to thiosulfate, which can then be converted back to H₂S, acting as a carrier and donor of this important signaling molecule.[1][8][22]

References

• 1. researchgate.net [researchgate.net]
• 2. Role of thiosulfate in hydrogen sulfide-dependent redox signaling in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sodium Thiosulfate: Uses, Warnings, Side Effects, Dosage [medicinenet.com]
• 4. Safety and Tolerability of Sodium Thiosulfate in Patients with an Acute Coronary Syndrome Undergoing Coronary Angiography: A Dose-Escalation Safety Pilot Study (SAFE-ACS) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy of oral administration of sodium thiosulfate in a large, swine model of oral cyanide toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sodium Thiosulfate: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 7. drugs.com [drugs.com]
• 8. Hydrogen Sulfide Metabolite, Sodium Thiosulfate: Clinical Applications and Underlying Molecular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pica in rats is analogous to emesis: an animal model in emesis research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pica--a model of nausea? Species differences in response to cisplatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pica caused by emetic drugs in laboratory rats with kaolin, gypsum, and lime as test substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Pica behavior of laboratory rats (Rattus norvegicus domestica): Nauseated animals ingest kaolin, zeolite, bentonite, but not calcium carbonate chalk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. thekingsleyclinic.com [thekingsleyclinic.com]
• 15. Sodium Thiosulfate: An Innovative Multi-Target Repurposed Treatment Strategy for Late-Onset Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Efficacy of oral administration of sodium thiosulfate in a large, swine model of oral cyanide toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Sodium thiosulfate through preserving mitochondrial dynamics ameliorates oxidative stress induced renal apoptosis and ferroptosis in 5/6 nephrectomized rats with chronic kidney diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Efficacy of oral administration of sodium thiosulfate in a large, swine model of oral cyanide toxicity [escholarship.org]
• 20. escholarship.org [escholarship.org]
• 21. Hypotensive efficacy of a mixed solution of 0.1% sodium nitroprusside and 1% sodium thiosulphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Sodium thiosulfate: A donor or carrier signaling molecule for hydrogen sulfide? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Delayed administration of sodium thiosulfate in animal models reduces platinum ototoxicity without reduction of antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Encapsulation of Sodium Thiosulfate in Nanoparticles

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the encapsulation of sodium thiosulfate (B1220275) (STS) in nanoparticles.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in encapsulating sodium thiosulfate?

Sodium thiosulfate (STS) is a small, highly hydrophilic molecule. This property makes its efficient encapsulation into hydrophobic polymeric nanoparticles challenging. The primary issue is the rapid partitioning of the drug from the organic phase to the external aqueous phase during nanoparticle formation, leading to low encapsulation efficiency.[1]

Q2: Which nanoparticle formulation methods are suitable for sodium thiosulfate?

Methods that are well-suited for encapsulating hydrophilic drugs are recommended. These include:

• Double emulsion solvent evaporation (w/o/w): This is a common and effective method for encapsulating water-soluble drugs like STS into polymers like PLGA.[1][2][3]

• Ionic gelation: This technique is particularly useful for forming chitosan (B1678972) nanoparticles, where the positively charged chitosan crosslinks with a polyanion to encapsulate the drug.[4][5]

• Liposome formation (e.g., ethanol (B145695) injection): Liposomes can encapsulate hydrophilic drugs in their aqueous core.

Q3: How can I determine the encapsulation efficiency of sodium thiosulfate?

Encapsulation efficiency (EE) is typically determined indirectly. The nanoparticle suspension is centrifuged to separate the nanoparticles from the supernatant containing the unencapsulated drug. The amount of free STS in the supernatant is then quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[6] The EE is calculated using the following formula:

EE (%) = [(Total amount of STS - Amount of free STS in supernatant) / Total amount of STS] x 100

Q4: What is the mechanism of action of encapsulated sodium thiosulfate?

Sodium thiosulfate acts as a hydrogen sulfide (B99878) (H₂S) donor.[7] H₂S is a gaseous signaling molecule with various physiological effects. For instance, in preventing cisplatin-induced nephrotoxicity, STS increases renal H₂S levels, which in turn activates the arginine/cAMP and NO/cGMP signaling pathways, leading to chemoprotection. Encapsulation aims to provide a sustained and targeted release of STS, thereby prolonging the therapeutic effects of H₂S.

Troubleshooting Guides

Issue 1: Low Encapsulation Efficiency

Symptoms:

• The calculated encapsulation efficiency is consistently below the desired range.

• A large amount of sodium thiosulfate is detected in the supernatant after centrifugation.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Rapid drug partitioning	For the double emulsion method, increase the viscosity of the internal aqueous phase by adding viscosity-enhancing agents. This can slow the diffusion of STS to the external phase.[8]
Inadequate polymer concentration	Increasing the polymer concentration can lead to a more viscous organic phase and faster solidification of nanoparticles, which can help trap the drug more effectively.[8][9]
Unfavorable drug-to-polymer ratio	Optimize the drug-to-polymer ratio. A very high drug load may exceed the encapsulating capacity of the polymer. Experiment with different ratios to find the optimal balance.[8][9][10]
Inappropriate pH of the aqueous phase	The pH of the aqueous phases can influence the charge and solubility of both the drug and the polymer. For chitosan nanoparticles, maintaining an acidic pH (e.g., pH 5) is crucial for chitosan's solubility and protonation.[4]
Ineffective emulsification	Optimize sonication time and power (for double emulsion) or stirring speed (for ionic gelation) to ensure the formation of a stable primary emulsion and uniform nanoparticles.[2]

Issue 2: Inconsistent Particle Size and High Polydispersity Index (PDI)

Symptoms:

• Wide variation in nanoparticle size between batches.

• Dynamic Light Scattering (DLS) results show a PDI value greater than 0.3, indicating a broad size distribution.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Inconsistent mixing/emulsification	Ensure that the rate of addition of one phase to another, the stirring/sonication speed, and the temperature are precisely controlled and consistent across all experiments. Using an automated pump for additions can improve reproducibility.
Aggregation of nanoparticles	The zeta potential of the nanoparticles might be too low, leading to aggregation. If the zeta potential is close to zero, adjust the pH of the suspension or add a stabilizer to increase surface charge and electrostatic repulsion.[11]
Inappropriate stabilizer concentration	The concentration of the stabilizer (e.g., PVA, Pluronic F-127) is critical. Too little may not effectively coat the nanoparticle surface, while too much can lead to other issues. Optimize the stabilizer concentration.[2]
Contaminants in the sample	Dust or other particulates can interfere with DLS measurements. Filter all solutions before use and work in a clean environment. Samples for DLS can be filtered through a syringe filter (e.g., 0.22 µm) if the nanoparticles are small enough.[11]

Data on Formulation Parameters

The following tables summarize how different experimental parameters can influence the characteristics of nanoparticles encapsulating hydrophilic drugs. This data can guide the optimization of your sodium thiosulfate nanoparticle formulation.

Table 1: Effect of Drug-to-Polymer Ratio on Nanoparticle Properties

Drug:Polymer Ratio	Encapsulation Efficiency (%)	Drug Loading (%)	Particle Size (nm)	Reference
1:1	~30-40	~7-15	129 - 350	[9]
1:5	~94	~19	~204	[8][9]
1:10	~77	Not Reported	Not Reported	[10]

Note: Data is compiled from studies on various hydrophilic drugs and may serve as a starting point for optimizing STS encapsulation.

Table 2: Influence of Process Parameters on PLGA Nanoparticle Characteristics for STS Encapsulation

Parameter Varied	Change	Effect on Particle Size	Effect on STS Release Rate	Reference
Sonication Time (2nd emulsion)	Increased	Decrease	Increase	[2]
PVA Concentration	Increased (0.3% to 0.7%)	No significant change	Increase	[2]

Experimental Protocols

Protocol 1: Encapsulation of Sodium Thiosulfate in PLGA Nanoparticles by Double Emulsion (w/o/w) Solvent Evaporation

This protocol is adapted from a study on STS-loaded PLGA nanoparticles.[2]

Materials:

• Poly(lactic-co-glycolic acid) (PLGA) (50:50, MW 30,000–60,000)

• Sodium thiosulfate (STS)

• Dichloromethane (DCM)

• Polyvinyl alcohol (PVA) (MW 30,000–70,000)

• Deionized water

Procedure:

• Organic Phase Preparation: Dissolve 50 mg of PLGA in 1 mL of DCM.

• Internal Aqueous Phase Preparation: Dissolve STS in deionized water to a concentration of 0.3 g/mL.

• Primary Emulsion (w/o): Add 80 µL of the internal aqueous phase dropwise to the organic phase while vortexing. Sonicate the mixture for 30 seconds at an amplitude of 16 µm to form the primary emulsion.

• Secondary Emulsion (w/o/w): Add the primary emulsion to 1 mL of a 5% (w/v) aqueous PVA solution and sonicate for another 15-45 seconds.

• Nanoparticle Hardening: Add the resulting double emulsion to 10 mL of a 0.3% or 0.7% (w/v) aqueous PVA solution and stir overnight at room temperature to allow for DCM evaporation.

• Washing and Collection: Centrifuge the nanoparticle suspension at 9,500 rpm for 10 minutes. Discard the supernatant and resuspend the pellet in cold deionized water. Repeat the washing step three times to remove unencapsulated STS and excess PVA.

• Storage: The final nanoparticle pellet can be resuspended in an appropriate buffer or lyophilized for long-term storage.

Protocol 2: Quantification of Sodium Thiosulfate by HPLC

This protocol is based on a validated method for STS quantification.[6]

Instrumentation:

• HPLC system with a UV detector

• C8 column (e.g., Zorbax Eclipse XBD-C8, 150 x 4.6 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase: 0.01 M phosphate (B84403) buffer (pH adjusted to 7.1) and methanol (B129727) (85:15 v/v) containing 1.698 g/L of Tetrabutylammonium hydrogen sulfate.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 210 nm

• Injection Volume: Varies, typically 20 µL

Procedure:

• Standard Preparation: Prepare a stock solution of STS in deionized water (e.g., 1 mg/mL). Create a series of calibration standards (e.g., 25-150 µg/mL) by diluting the stock solution.

• Sample Preparation:

  • Take a known volume of the supernatant from the nanoparticle centrifugation.

  • Dilute the supernatant with the mobile phase to a concentration within the calibration range.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Create a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of STS in the samples from the calibration curve.

Visualizations

A logical workflow for troubleshooting low encapsulation efficiency.

Experimental workflow for the double emulsion method.

Signaling pathway of sodium thiosulfate via H₂S production.

References

• 1. PLGA Nanoparticles Formed by Single- or Double-emulsion with Vitamin E-TPGS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Chitosan Nanoparticle Preparation with Ionic Gelation Method [chitolytic.com]
• 5. Chitosan Nanoparticles-Based Ionic Gelation Method: A Promising Candidate for Plant Disease Management - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 7. Antihypertensive Effects of a Sodium Thiosulfate-Loaded Nanoparticle in a Juvenile Chronic Kidney Disease Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. asianpubs.org [asianpubs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]

Reference Data & Comparative Studies

Validation of HPLC methods for quantifying sodium thiosulfate in ophthalmic solutions

###Navigating the Analytical Landscape: A Comparative Guide to HPLC Methods for Sodium Thiosulfate (B1220275) Quantification in Ophthalmic Solutions

A comprehensive review of validated High-Performance Liquid Chromatography (HPLC) and Ion Chromatography (IC) methods for the accurate determination of sodium thiosulfate in ophthalmic formulations, offering a comparative analysis of their performance based on experimental data.

In the development and quality control of ophthalmic pharmaceuticals, precise and reliable quantification of active ingredients and excipients is paramount. Sodium thiosulfate, an antioxidant used in some eye drop formulations, requires robust analytical methods to ensure product quality and stability. This guide provides a comparative overview of different HPLC and Ion Chromatography (IC) methods validated for the quantification of sodium thiosulfate in ophthalmic solutions, aimed at researchers, scientists, and drug development professionals.

Comparative Analysis of Validated Methods

The selection of an appropriate analytical method depends on various factors, including the desired performance characteristics, available instrumentation, and the specific formulation matrix. Below is a summary of quantitative data from different validated methods for sodium thiosulfate analysis.

Parameter	Method 1: Reversed-Phase HPLC [1]	Method 2: Ion Chromatography [2]	Method 3: Ion Chromatography (USP Modernization) [3]
Chromatographic Column	Zorbax Eclips XBD-C8 (150 x 4.6 mm, 5µm)	IonPac AS19	Dionex IonPac AS12A (4 x 250 mm)
Mobile Phase	0.01 M phosphate (B84403) buffer (pH 7.1) and methanol (B129727) (85:15) with 1.698 g/L Tetrabutylammonium hydrogen sulphate	45mM Potassium Hydroxide (B78521)	13.5 mM Na2CO3 / 1.5 mM NaHCO3
Flow Rate	1.0 mL/min	Not Specified	Not Specified
Detection	UV at 210 nm	Suppressed Conductivity	Suppressed Conductivity
Linearity Range	37.4 to 224.4 µg/mL (25% to 150% of standard concentration)	1.0 – 100.0 mg/L	0.2 to 150 µg/mL
Correlation Coefficient (r²)	> 0.99	0.9999	0.999
Accuracy (% Recovery)	99.41% (mean recovery)	Not explicitly stated, but recovery studies were performed at three levels.	Not explicitly stated, but spiked samples were analyzed.
Precision (% RSD)	< 2.0% for repeatability and intermediate precision	Not explicitly stated, but intraday analysis was performed for seven consecutive days.	Intraday: 0.2% to 0.6%, Interday: 0.8%
Limit of Detection (LOD)	Not Specified	0.15 mg/L	Not Specified
Limit of Quantification (LOQ)	Not Specified	0.06 mg/L	Not Specified

Experimental Protocols

Detailed methodologies are crucial for replicating and adapting these analytical methods.

Method 1: Reversed-Phase HPLC with UV Detection[1]

This method utilizes a common reversed-phase HPLC setup with UV detection.

• Instrumentation: Agilent technologies HPLC system with a UV detector.

• Column: Zorbax Eclips XBD-C8, 150 x 4.6 mm, 5µm particle size.

• Mobile Phase: A mixture of 0.01 M phosphate buffer and methanol (85:15 v/v). The pH of the buffer is adjusted to 7.1 ± 0.05 with a sodium hydroxide solution. The mobile phase also contains 1.698 g/L of Tetrabutylammonium hydrogen sulphate as an ion-pairing agent.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 210 nm.

• Standard Preparation: A standard concentration of approximately 150 µg/mL of sodium thiosulfate is prepared.

• Validation: The method was validated according to ICH guidelines, assessing parameters such as precision, linearity, specificity, accuracy, and robustness.[1]

Method 2: Ion Chromatography with Suppressed Conductivity Detection[2]

This method offers an alternative approach using ion chromatography, which is well-suited for the analysis of inorganic ions.

• Instrumentation: Ion Chromatography system with a suppressed conductivity detector.

• Column: IonPac AS19.

• Eluent: 45mM Potassium Hydroxide.

• Detection: Suppressed conductivity.

• Validation: The method was validated following ICH guidelines.

Method 3: Ion Chromatography for USP Monograph Modernization[3]

This method was evaluated as part of an initiative to modernize USP monographs, indicating a high level of scrutiny and validation.

• Instrumentation: Thermo Scientific Dionex ICS-5000+ ion chromatography system with a suppressed conductivity detector.

• Column: Dionex IonPac AS12A anion-exchange column (4 × 250 mm).

• Eluent: 13.5 mM Sodium Carbonate (Na2CO3) / 1.5 mM Sodium Bicarbonate (NaHCO3).

• Detection: Suppressed conductivity.

• Standard Preparation: A stock standard solution of 1.0 mg/mL sodium thiosulfate is prepared in deionized water. Calibration standards are prepared by diluting the stock solution to concentrations ranging from 0.2 to 200 µg/mL.

• Validation: The validation was performed following the guidelines outlined in USP General Chapter <1225>, Validation of Compendial Methods.

Visualizing the Experimental Workflow

To provide a clear overview of the typical steps involved in the validation of an HPLC method for sodium thiosulfate, the following workflow diagram is presented.

Caption: Workflow for HPLC Method Validation.

References

• 1. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 2. ijsr.net [ijsr.net]
• 3. lcms.cz [lcms.cz]

A Comparative Analysis of Sodium Thiosulfate and Other Cyanide Antidotes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of sodium thiosulfate (B1220275) with other prominent cyanide antidotes, supported by experimental data from animal models. The information is intended to assist researchers, scientists, and drug development professionals in understanding the therapeutic landscape for cyanide poisoning.

Executive Summary

Cyanide is a potent and rapidly acting poison that inhibits cellular respiration by binding to cytochrome c oxidase.[1][2] Effective and swift medical intervention is critical for survival. The primary antidotes for cyanide poisoning include sodium thiosulfate, hydroxocobalamin (B81358), and nitrites (amyl nitrite (B80452) and sodium nitrite). Each of these antidotes operates through a distinct mechanism of action, resulting in different efficacy and safety profiles.

This guide will delve into the comparative efficacy of these antidotes, with a focus on experimental data. Sodium thiosulfate acts as a sulfur donor, facilitating the enzymatic conversion of cyanide to the less toxic thiocyanate.[3][4] Hydroxocobalamin, a form of vitamin B12, directly binds to cyanide to form cyanocobalamin, which is then excreted.[5][6] Nitrites induce the formation of methemoglobin, which has a high affinity for cyanide, sequestering it from cytochrome c oxidase.[1][4]

While human clinical trials are limited due to ethical considerations, extensive research in animal models provides valuable insights into the relative performance of these life-saving treatments.[7]

Data Presentation: Comparative Efficacy of Cyanide Antidotes

The following tables summarize quantitative data from key experimental studies comparing the efficacy of sodium thiosulfate and other cyanide antidotes in various animal models.

Table 1: Survival Rates in a Swine Model of Severe Cyanide Toxicity

Antidote Administered	Dose	Survival Rate (at 60 minutes)	Study Reference
Sodium Thiosulfate (alone)	413 mg/kg (IV)	0% (0/12)	Bebarta et al. (2012)[4][8]
Hydroxocobalamin (alone)	150 mg/kg (IV)	91.7% (11/12)	Bebarta et al. (2012)[4][8]
Hydroxocobalamin + Sodium Thiosulfate	150 mg/kg + 413 mg/kg (IV)	83.3% (10/12)	Bebarta et al. (2012)[4][8]
Oral Sodium Thiosulfate	510 mg/kg (Oral)	100%	Bebarta et al. (2021)[9][10]
Control (no antidote)	N/A	0%	Bebarta et al. (2021)[9][10]

Table 2: Efficacy of Intramuscular Antidotes in Various Animal Models

Animal Model	Antidote	Dose (IM)	Survival Rate	Study Reference
Mouse	Sodium Nitrite	9.2 mg/kg	100%	Chan et al. (2018)[11]
Mouse	Sodium Thiosulfate	300 mg/kg	100%	Chan et al. (2018)[11]
Rabbit	Sodium Nitrite + Sodium Thiosulfate	0.62 mg/kg + 22.3 mg/kg	73%	Chan et al. (2018)[11]
Pig	Sodium Nitrite + Sodium Thiosulfate	0.69 mg/kg + 20.8 mg/kg	80%	Chan et al. (2018)[11]

Table 3: Efficacy of Hydroxocobalamin in a Canine Model

Antidote Administered	Dose (IV)	Survival Rate (at 14 days)	Study Reference
Hydroxocobalamin	75 mg/kg	79% (15/19)	Borron et al. (2006)[5][12]
Hydroxocobalamin	150 mg/kg	100% (18/18)	Borron et al. (2006)[5][12]
Vehicle (Saline)	N/A	18% (3/17)	Borron et al. (2006)[5][12]

Experimental Protocols

Detailed methodologies for the key experiments cited above are provided to allow for critical evaluation and replication of the findings.

1. Swine Model of Severe Cyanide Toxicity (Bebarta et al., 2012)

• Animal Model: Domestic swine (Sus scrofa), weighing 45-55 kg.

• Cyanide Administration: Continuous intravenous infusion of potassium cyanide until severe hypotension (mean arterial pressure 50% of baseline) was achieved.

• Antidote Administration: Animals were randomized to receive one of three treatments intravenously:

  • Hydroxocobalamin alone (150 mg/kg)

  • Sodium thiosulfate alone (413 mg/kg)

  • A combination of hydroxocobalamin (150 mg/kg) and sodium thiosulfate (413 mg/kg)

• Monitoring: Continuous monitoring of mean arterial pressure, cardiac output, and blood lactate (B86563) levels for 60 minutes post-antidote infusion.[4][8]

2. Multi-Species Model of Intramuscular Cyanide Antidote Efficacy (Chan et al., 2018)

• Animal Models:

  • Mice: Exposed to lethal cyanide gas.

  • Rabbits: Continuous intravenous infusion of sodium cyanide until severe hypotension.

  • Pigs: Continuous intravenous infusion of potassium cyanide until apnea.

• Antidote Administration: Following cyanide exposure, animals received intramuscular injections of either sodium nitrite or sodium thiosulfate individually (mice) or in combination (rabbits and pigs).

• Outcome Measures: The primary outcome was survival. In pigs, plasma lactate concentration was also measured.[11]

3. Canine Model of Acute Cyanide Poisoning (Borron et al., 2006)

• Animal Model: Anesthetized adult beagle dogs.

• Cyanide Administration: Intravenous infusion of potassium cyanide (0.4 mg/kg/min) until 3 minutes after the onset of apnea.

• Antidote Administration: Animals were randomly assigned to receive an intravenous infusion over 7.5 minutes of one of the following:

  • Hydroxocobalamin (75 mg/kg)

  • Hydroxocobalamin (150 mg/kg)

  • Saline vehicle (control)

• Supportive Care: All animals were ventilated with 100% oxygen for 15 minutes following antidote administration.

• Outcome Measures: Survival at 14 days was the primary endpoint. Hemodynamic parameters and blood cyanide levels were also monitored.[5][12]

Mandatory Visualizations

The following diagrams illustrate key pathways and experimental workflows related to cyanide toxicity and its treatment.

Caption: Signaling pathway of cyanide toxicity.

Caption: Mechanisms of action for cyanide antidotes.

Caption: General experimental workflow for antidote efficacy studies.

References

• 1. Sodium Thiosulfate - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 2. Intravenous Cobinamide Versus Hydroxocobalamin for Acute Treatment of Severe Cyanide Poisoning in a Swine (Sus scrofa) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Which cyanide antidote? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. Hydroxocobalamin - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Sodium thiosulfate or hydroxocobalamin for the empiric treatment of cyanide poisoning? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydroxocobalamin versus sodium thiosulfate for the treatment of acute cyanide toxicity in a swine (Sus scrofa) model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Efficacy of oral administration of sodium thiosulfate in a large, swine model of oral cyanide toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. escholarship.org [escholarship.org]
• 11. SODIUM NITRITE AND SODIUM THIOSULFATE ARE EFFECTIVE AGAINST ACUTE CYANIDE POISONING WHEN ADMINISTERED BY INTRAMUSCULAR INJECTION - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Efficacy of hydroxocobalamin for the treatment of acute cyanide poisoning in adult beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Sodium Thiosulfate and Other Antioxidants in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the ability of a biological system to detoxify these reactive products, is a critical factor in cell culture.[1] It can lead to cellular damage, apoptosis, and unreliable experimental outcomes.[1] The addition of antioxidants to cell culture media is a common strategy to mitigate these effects. This guide provides a comparative analysis of sodium thiosulfate (B1220275) (STS) and other widely used antioxidants—N-acetylcysteine (NAC), Ascorbic Acid (Vitamin C), and Glutathione (B108866) (GSH)—supported by experimental data and detailed protocols.

Overview of Antioxidant Mechanisms

Sodium Thiosulfate (STS): A potent antioxidant, STS acts as a reducing agent, capable of quenching reactive oxygen species like hydrogen peroxide (H₂O₂).[2][3][4] It also serves as a donor for hydrogen sulfide (B99878) (H₂S), a gasotransmitter with its own neuroprotective and antioxidant properties.[3][5] Furthermore, STS can contribute to the regeneration of the crucial endogenous antioxidant, glutathione.[3][5] Studies have shown that STS can preserve mitochondrial dynamics and reduce oxidative stress-induced apoptosis and ferroptosis.[6][7]

N-acetylcysteine (NAC): NAC is a well-established antioxidant that functions primarily as a precursor to L-cysteine, which is a rate-limiting substrate for the synthesis of glutathione (GSH).[8] By boosting intracellular GSH levels, NAC enhances the cell's endogenous antioxidant capacity. It has been shown to protect against cisplatin-induced toxicities in vitro.[8]

Ascorbic Acid (Vitamin C): As a water-soluble antioxidant, ascorbic acid directly neutralizes free radicals by donating electrons. It plays a role in regenerating other antioxidants, such as vitamin E.[9] However, its use in cell culture is complicated by its instability in aqueous media and its potential to act as a pro-oxidant, especially in the presence of transition metals, which can facilitate the formation of damaging hydroxyl radicals.[10][11]

Glutathione (GSH): Known as the master antioxidant within the cell, glutathione directly scavenges ROS and is a critical cofactor for antioxidant enzymes like glutathione peroxidase.[9] It helps maintain the reduced state of intracellular proteins and other antioxidants like ascorbate (B8700270).[9] While essential, the efficacy of exogenously supplied GSH can be limited by cellular uptake mechanisms.

Comparative Performance Data

The following table summarizes the key characteristics and performance metrics of sodium thiosulfate and other common antioxidants based on available research.

Feature	Sodium Thiosulfate (STS)	N-acetylcysteine (NAC)	Ascorbic Acid (Vitamin C)	Glutathione (GSH)
Primary Mechanism	Direct ROS scavenger; H₂S donor; supports GSH pool.[2][3][5]	Precursor for glutathione (GSH) synthesis.[8]	Direct electron donor to neutralize free radicals.	Major endogenous antioxidant; cofactor for enzymes.[9]
Direct ROS Scavenging	Yes, particularly H₂O₂.[2][4]	Moderate.	Yes, but can be pro-oxidant.	Yes.[9]
Effect on Endogenous Antioxidants	Preserves superoxide (B77818) dismutase (SOD) activity; supports GSH.[2][4]	Increases GSH synthesis.[8]	Regenerates Vitamin E.[9]	Regenerates ascorbate.[9]
Stability in Culture Media	Generally stable.	Generally stable.	Unstable; prone to oxidation.[10][11][12]	Can be oxidized to GSSG.
Pro-oxidant Potential	Low.	Low.	High, in the presence of metal ions.	Low.
Reported In Vitro Efficacy	Preserves renal function and reduces ROS in hyperoxaluria models.[2][13]	Protects against cisplatin-induced cytotoxicity.[8]	Can be toxic if not carefully managed.[10]	Protects cells from oxidative stress.[9]
Typical Concentration	Varies by cell type and stressor (e.g., 1-10 mM).[14]	1-5 mM.[15]	0.25-0.45 mM (often with stabilized forms).[12]	1-10 mM.

Experimental Protocols

Accurate comparison of antioxidants requires standardized experimental procedures. Below are detailed protocols for key assays.

Protocol 1: Induction of Oxidative Stress with Hydrogen Peroxide (H₂O₂)

This protocol describes a common method for inducing oxidative stress in cultured cells to test the protective effects of antioxidants.[16]

• Cell Seeding: Plate cells in a multi-well plate at a density that ensures 70-80% confluency on the day of the experiment.

• Antioxidant Pre-treatment: The next day, replace the culture medium with fresh medium containing various concentrations of the test antioxidant (e.g., STS, NAC). Include a vehicle-only control.

• Incubation: Incubate the cells for a predetermined period (e.g., 2, 4, or 24 hours) to allow for cellular uptake and response.[16]

• Induction of Oxidative Stress: Remove the antioxidant-containing medium and gently wash the cells with Phosphate-Buffered Saline (PBS). Add fresh, serum-free medium containing an appropriate concentration of H₂O₂ (typically 50 µM to 1 mM, determined via a prior dose-response experiment for your specific cell line).[16]

• Incubation: Incubate for the desired duration of stress induction (e.g., 1-4 hours).

• Assessment: Proceed with cell viability or ROS measurement assays.

Protocol 2: Cell Viability Assessment (MTT Assay)

The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[16]

• Treatment: Following the oxidative stress induction protocol, remove the H₂O₂-containing medium.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well at a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.[17]

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan (B1609692) crystals.[16]

• Measurement: Agitate the plate for 15 minutes and measure the absorbance at 570 nm using a microplate reader.

• Calculation: Express cell viability as a percentage relative to the untreated control group.[16]

Protocol 3: Measurement of Intracellular ROS (DCFH-DA Assay)

This assay uses the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) to measure intracellular ROS levels.[16][18]

• Treatment: After inducing oxidative stress, wash the cells with warm PBS.

• Probe Loading: Load the cells with 10 µM DCFH-DA in serum-free medium and incubate for 30 minutes at 37°C in the dark.[16]

• Wash: Gently wash the cells with PBS to remove any excess probe.

• Measurement: Measure the fluorescence intensity using a fluorescence microplate reader with excitation at ~485 nm and emission at ~530 nm.[16]

• Analysis: Report ROS levels as relative fluorescence units (RFU) compared to the control group.

Visualizing Cellular Pathways and Workflows

Nrf2-ARE Signaling Pathway

The Nrf2-antioxidant response element (ARE) pathway is a primary cellular defense mechanism against oxidative stress.[19][20] Antioxidants can activate this pathway, leading to the transcription of numerous cytoprotective genes.

Caption: The Nrf2-ARE signaling pathway activation by antioxidants.

General Experimental Workflow

The following diagram illustrates a typical workflow for comparing the efficacy of different antioxidants in a cell culture model.

Caption: Workflow for comparative analysis of antioxidants in cell culture.

Conclusion

Choosing the right antioxidant for cell culture applications requires careful consideration of its mechanism, stability, and potential for adverse effects.

• Sodium Thiosulfate (STS) emerges as a versatile and potent antioxidant with a multi-faceted mechanism that includes direct ROS scavenging and support of endogenous antioxidant systems.[2][3][4][5] Its stability and low pro-oxidant risk make it a promising candidate for a wide range of cell culture applications.

• N-acetylcysteine (NAC) is a reliable choice for bolstering the cell's primary defense, the glutathione system, and has proven effective in various models.[8]

• Ascorbic Acid (Vitamin C) , while a powerful antioxidant in vivo, presents significant challenges in vitro due to its instability and context-dependent pro-oxidant activity.[10] Its use requires careful optimization and control.

• Glutathione (GSH) is fundamental to cellular health, but the utility of its exogenous application can be variable.

For researchers seeking a stable and effective antioxidant to protect cultured cells from oxidative stress, sodium thiosulfate offers a compelling profile worthy of consideration and further investigation. As with any supplement, optimal concentrations and treatment times should be empirically determined for each specific cell line and experimental condition.

References

• 1. Measuring reactive species and oxidative damage in vivo and in cell culture: how should you do it and what do the results mean? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sodium Thiosulfate Ameliorates Oxidative Stress and Preserves Renal Function in Hyperoxaluric Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sodium Thiosulfate: An Innovative Multi-Target Repurposed Treatment Strategy for Late-Onset Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Thiosulphate sulfurtransferase: Biological roles and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Sodium thiosulfate through preserving mitochondrial dynamics ameliorates oxidative stress induced renal apoptosis and ferroptosis in 5/6 nephrectomized rats with chronic kidney diseases | PLOS One [journals.plos.org]
• 8. Protection against cisplatin-induced toxicities by N-acetylcysteine and sodium thiosulfate as assessed at the molecular, cellular, and in vivo levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Glutathione in Cell Culture [sigmaaldrich.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Monitoring of ascorbate at a constant rate in cell culture: effect on cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. research.rug.nl [research.rug.nl]
• 14. Sodium thiosulphate impairs the cytotoxic effects of cisplatin on FADU cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Inhibition of Human Neuroblastoma Cell Proliferation by N-acetyl-L-cysteine as a Result of Increased Sulfane Sulfur Level | Anticancer Research [ar.iiarjournals.org]
• 16. benchchem.com [benchchem.com]
• 17. 2.3. In Vitro Antioxidant Capacity Assessment [bio-protocol.org]
• 18. mdpi.com [mdpi.com]
• 19. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]

Validating Sodium Thiosulfate for the Neutralization of Acidified Sodium Chlorite: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of sodium thiosulfate (B1220275) and other neutralizing agents for acidified sodium chlorite (B76162) (ASC), a potent antimicrobial and immunomodulatory agent. The information presented herein is supported by experimental data and detailed protocols to assist researchers in validating their neutralization procedures, a critical step in various experimental and drug development workflows.

Introduction to Acidified Sodium Chlorite and the Need for Neutralization

Acidified sodium chlorite is a solution containing an equilibrium of chlorous acid (HClO₂), chlorite (ClO₂⁻), and chlorine dioxide (ClO₂). This mixture possesses strong oxidative properties, making it an effective antimicrobial agent. In the context of drug development, particularly with formulations like NP001 (a proprietary form of sodium chlorite), it has been shown to modulate macrophage activity, a key component of the innate immune system.

Given its potent biological and chemical reactivity, the ability to effectively neutralize ASC at specific time points is crucial for a variety of research applications. This includes quenching its antimicrobial activity in microbiological assays to accurately determine efficacy, and stopping its cellular effects in vitro to study time-dependent responses. Incomplete neutralization can lead to inaccurate experimental results and misinterpretation of data. Sodium thiosulfate is a commonly used neutralizing agent for chlorine-based compounds, but a thorough validation of its use for ASC is essential.

Chemical Reactions in Neutralization

The neutralization of acidified sodium chlorite by sodium thiosulfate involves a series of redox reactions with the various oxy-chlorine species present in the solution.

Reaction with Chlorine Dioxide (ClO₂)

The reaction between sodium thiosulfate (Na₂S₂O₃) and chlorine dioxide (ClO₂) is a key aspect of the neutralization process. The stoichiometry of this reaction has been reported as:

S₂O₃²⁻ + 4ClO₂ + 3H₂O → 2SO₄²⁻ + 3ClO₂⁻ + Cl⁻ + 6H⁺

This equation demonstrates that one mole of thiosulfate can reduce four moles of chlorine dioxide.

Reaction with Hypochlorous Acid (present in some chlorine-based solutions)

While not the primary component of ASC, understanding the reaction with related chlorine species is important. For the reaction with hypochlorous acid (HOCl), the balanced equation is:

Na₂S₂O₃ + 4HOCl + H₂O → 2NaHSO₄ + 4HCl

Comparison of Neutralizing Agents

Sodium thiosulfate is a common choice for neutralizing chlorine-based oxidants. However, other agents are also used, with sodium sulfite (B76179) being a notable alternative.

Table 1: Comparison of Sodium Thiosulfate and Sodium Sulfite for Neutralization

Feature	Sodium Thiosulfate (Na₂S₂O₃)	Sodium Sulfite (Na₂SO₃)
Primary Reaction Products	Sulfate, Chlorite, Chloride	Sulfate, Chloride[1]
Stoichiometry (vs. NaClO₂)	Not explicitly found for ASC	2 moles of Na₂SO₃ per mole of NaClO₂[1]
Safety Considerations	May result in acidic solutions and the potential generation of chlorine dioxide gas under certain conditions[1]	Recommended over other reducing agents as it is less likely to produce acidic solutions and chlorine dioxide gas[1]
Common Applications	Used to halt the antimicrobial action of chlorine-containing biocides in microbiological testing[2]	Recommended for the reduction of chlorite before alkali neutralization[1]

Note: Direct quantitative experimental data comparing the neutralization efficiency (e.g., reaction kinetics, residual oxidant levels) of sodium thiosulfate and sodium sulfite specifically for acidified sodium chlorite is limited in the available literature. The information presented is based on recommendations for sodium chlorite neutralization and general dechlorination studies.

Experimental Protocols for Validation of Neutralization

To validate the complete neutralization of acidified sodium chlorite, it is essential to quantify the residual levels of the active oxy-chlorine species, primarily chlorite (ClO₂⁻) and chlorine dioxide (ClO₂). The following are detailed protocols for common analytical methods.

Experimental Workflow for Neutralization Validation

The overall workflow for validating the neutralization of ASC can be summarized as follows:

Caption: Workflow for validating the neutralization of acidified sodium chlorite.

Protocol 1: Iodometric Titration for Total Residual Oxidants

This method is a classic and reliable technique for determining the total concentration of oxidizing agents in a sample.

Materials:

• Neutralized ASC sample

• Potassium iodide (KI), solid

• Glacial acetic acid

• Standardized sodium thiosulfate solution (e.g., 0.1 N)

• Starch indicator solution (1%)

• Erlenmeyer flask

• Buret

• Graduated cylinders

Procedure:

• To an Erlenmeyer flask, add a known volume of the neutralized ASC sample.

• Add an excess of potassium iodide (approximately 1-2 grams).

• Acidify the solution by adding a few milliliters of glacial acetic acid. The solution will turn yellow or brown if residual oxidants are present, due to the formation of iodine.

• Titrate the liberated iodine with the standardized sodium thiosulfate solution until the yellow-brown color fades to a pale yellow.

• Add 1-2 mL of starch indicator solution. The solution will turn a deep blue-black color.

• Continue the titration dropwise with the sodium thiosulfate solution until the blue color disappears completely. This is the endpoint.

• Record the volume of sodium thiosulfate used.

• Calculate the concentration of total residual oxidants based on the stoichiometry of the reactions.

Protocol 2: DPD Colorimetric Method for Residual Chlorine Dioxide

The N,N-diethyl-p-phenylenediamine (DPD) method is a widely used colorimetric technique for measuring chlorine and chlorine dioxide.

Materials:

• Neutralized ASC sample

• DPD reagent (powder or solution)

• Phosphate (B84403) buffer solution (to maintain pH 6.2-6.5)

• Glycine (B1666218) solution (to mask free chlorine, if present)

• Spectrophotometer or colorimeter

• Cuvettes

Procedure:

• To a cuvette, add a known volume of the neutralized ASC sample.

• Add the phosphate buffer to adjust the pH to the optimal range.

• If free chlorine is suspected to be present, add the glycine solution and mix.

• Add the DPD reagent and mix gently. A pink to red color will develop in the presence of chlorine dioxide.

• Measure the absorbance of the solution at the appropriate wavelength (typically 515-530 nm) within one minute of adding the DPD reagent.

• Determine the concentration of chlorine dioxide from a calibration curve prepared with standards of known concentrations.

Protocol 3: Ion Chromatography for Residual Chlorite

Ion chromatography is a highly sensitive and specific method for the separation and quantification of ionic species, including chlorite.

Materials:

• Neutralized ASC sample, filtered

• Ion chromatograph system with a conductivity detector

• Anion-exchange column

• Eluent solution (e.g., sodium carbonate/bicarbonate buffer)

• Chlorite standard solutions for calibration

Procedure:

• Prepare a series of chlorite standard solutions of known concentrations.

• Filter the neutralized ASC sample through a 0.45 µm filter to remove any particulates.

• Inject a known volume of the prepared sample and the standard solutions into the ion chromatograph.

• Separate the anions on the analytical column using the eluent.

• Detect the chlorite ions using the conductivity detector.

• Quantify the concentration of chlorite in the sample by comparing the peak area to the calibration curve generated from the standard solutions.

Signaling Pathway of Acidified Sodium Chlorite (NP001) in Macrophages

In a therapeutic context, acidified sodium chlorite (as the investigational drug NP001) has been shown to modulate the inflammatory response of macrophages. The proposed mechanism involves a shift from a pro-inflammatory (M1) phenotype to an anti-inflammatory and phagocytic (M2-like) phenotype.

Caption: Proposed signaling pathway of acidified sodium chlorite (NP001) in macrophages.

This pathway highlights the conversion of sodium chlorite to taurine chloramine within the macrophage, which then inhibits the NF-κB signaling pathway. This inhibition leads to a reduction in the production of pro-inflammatory cytokines and an upregulation of phagocytic and wound-healing functions, ultimately driving the macrophage towards an anti-inflammatory, M2-like phenotype.

Conclusion

The validation of neutralization for acidified sodium chlorite is a critical step in ensuring the accuracy and reliability of experimental data. Sodium thiosulfate is an effective neutralizing agent, though careful consideration of reaction conditions is necessary to avoid potential side reactions. This guide provides the foundational chemical knowledge, a comparison with an alternative neutralizer, and detailed experimental protocols to enable researchers to confidently validate their neutralization procedures. The elucidation of the signaling pathway of ASC in macrophages further underscores its relevance in drug development and the importance of precise experimental control.

References

• 1. webqc.org [webqc.org]
• 2. m.youtube.com [m.youtube.com]

A Comparative Analysis of Sodium Thiosulfate and ACE Inhibitors in Hypertension Management

In the landscape of antihypertensive therapies, Angiotensin-Converting Enzyme (ACE) inhibitors stand as a cornerstone of treatment, while sodium thiosulfate (B1220275) is emerging as a compound of interest with potential blood pressure-lowering effects. This guide provides a detailed comparison of their mechanisms of action, and a review of preclinical data, aimed at researchers, scientists, and drug development professionals.

Mechanism of Action: A Tale of Two Pathways

The antihypertensive effects of ACE inhibitors and sodium thiosulfate stem from distinct biological pathways. ACE inhibitors directly target the Renin-Angiotensin-Aldosterone System (RAAS), a critical regulator of blood pressure, while sodium thiosulfate is thought to exert its effects primarily through the generation of hydrogen sulfide (B99878) (H₂S), a gaseous signaling molecule.

ACE Inhibitors: Targeting the Renin-Angiotensin-Aldosterone System

ACE inhibitors, a class of drugs including benazepril, lisinopril, and ramipril, lower blood pressure by blocking the conversion of angiotensin I to angiotensin II.[1][2][3] Angiotensin II is a potent vasoconstrictor that narrows blood vessels, leading to increased blood pressure.[1][2][4] It also stimulates the release of aldosterone (B195564), a hormone that promotes sodium and water retention by the kidneys, further elevating blood volume and pressure.[4][5] By inhibiting angiotensin II production, ACE inhibitors induce vasodilation (widening of blood vessels), reduce aldosterone secretion, and consequently lower blood pressure.[3][5]

The signaling cascade of the Renin-Angiotensin-Aldosterone System and the point of intervention by ACE inhibitors is visualized in the diagram below.

Diagram 1: ACE Inhibitor Mechanism of Action.

Sodium Thiosulfate: A Hydrogen Sulfide Donor

Sodium thiosulfate (STS) is recognized as a donor of hydrogen sulfide (H₂S), a gasotransmitter with vasodilatory properties.[6][7][8] The antihypertensive effect of STS is attributed to its ability to increase the bioavailability of H₂S.[6] H₂S is endogenously produced in various tissues and plays a role in regulating vascular tone.[9] A deficiency in H₂S production has been linked to the development of hypertension.[9]

The proposed mechanism involves H₂S promoting vasorelaxation, potentially through the modulation of ion channels in vascular smooth muscle cells.[9] Furthermore, studies suggest that STS may also exert its effects by restoring nitric oxide (NO) bioavailability and rebalancing the renin-angiotensin system, indicating a multi-faceted mechanism of action.[6][10]

The pathway illustrating the proposed action of sodium thiosulfate is depicted below.

Diagram 2: Sodium Thiosulfate Proposed Mechanism.

Preclinical Data: A Comparative Overview

Direct head-to-head clinical trials comparing the antihypertensive effects of sodium thiosulfate and ACE inhibitors are currently lacking. However, several preclinical studies in animal models of hypertension provide valuable insights into the potential efficacy of sodium thiosulfate.

Study Model	Treatment	Dose	Route of Administration	Duration	Key Findings on Blood Pressure	Reference
Adenine-induced Chronic Kidney Disease (CKD) in rats	Sodium Thiosulfate (STS)	2 g/kg/day	Oral (in drinking water)	2 weeks	Lowered systolic and diastolic blood pressure by 7 and 9 mmHg, respectively.	[6]
Angiotensin II-induced hypertensive heart disease in rats	Sodium Thiosulfate (STS)	50 or 150 mg/kg/day	Intraperitoneal injection	3 weeks	Decreased systolic blood pressure by 18% and diastolic blood pressure by 30%.	[7]
L-NAME-induced hypertension in rats	Sodium Thiosulfate (STS)	1 g/L	Oral (in drinking water)	2 weeks	Ameliorated hypertension.	[11]
L-NAME-induced hypertension in rats	Lisinopril	75 mg/L	Oral (in drinking water)	2 weeks	Ameliorated hypertension.	[11]
Renovascular hypertension in rats	Sodium Thiosulfate (STS)	100 mg/kg/day	Intraperitoneal injection	4 weeks	Significantly depressed arterial blood pressure.	[12]

Experimental Protocols

The methodologies employed in key preclinical studies provide a framework for understanding the evaluation of these compounds.

Angiotensin II-Induced Hypertensive Heart Disease Model

• Animal Model: Male Sprague Dawley rats.

• Induction of Hypertension: Continuous subcutaneous infusion of Angiotensin II (435 ng/kg/min) for 3 weeks via osmotic minipumps.

• Treatment Groups:

  • Control (saline infusion)

  • Angiotensin II + Vehicle (0.9% NaCl i.p.)

  • Angiotensin II + Sodium Thiosulfate (50 or 150 mg/kg/day i.p.)

• Blood Pressure Measurement: Tail-cuff method.

• Outcome Measures: Systolic and diastolic blood pressure, cardiac hypertrophy, cardiac fibrosis, and oxidative stress markers.[7]

The experimental workflow for this model is outlined in the following diagram.

Diagram 3: Experimental Workflow for Ang II Model.

Adenine-Induced Chronic Kidney Disease Model

• Animal Model: Eight-week-old male Sprague–Dawley rats.

• Induction of CKD: Fed with 0.5% adenine (B156593) chow for 3 weeks.

• Treatment Groups:

  • Control

  • CKD without treatment

  • CKD with Sodium Thiosulfate (2 g/kg/day in drinking water) for the last 2 weeks.

• Blood Pressure Measurement: Tail-cuff method.

• Outcome Measures: Systolic and diastolic blood pressure, plasma levels of H₂S and thiosulfate, nitric oxide bioavailability, and renin-angiotensin system components.[6]

Conclusion

ACE inhibitors are a well-established and effective class of antihypertensive drugs with a clearly defined mechanism of action targeting the RAAS. Sodium thiosulfate presents a novel approach to blood pressure reduction, likely mediated by its role as an H₂S donor. Preclinical studies in animal models have demonstrated the potential of sodium thiosulfate to lower blood pressure in various contexts of hypertension.

While the current body of evidence for sodium thiosulfate is promising, it is important to note the absence of direct comparative clinical trials in humans. Future research, including head-to-head clinical studies, is necessary to fully elucidate the comparative efficacy and safety of sodium thiosulfate versus ACE inhibitors for the treatment of hypertension. The multi-faceted mechanism of sodium thiosulfate, potentially involving interactions with the nitric oxide pathway and the RAAS, warrants further investigation and may offer therapeutic advantages in specific patient populations.

References

• 1. Angiotensin-converting enzyme (ACE) inhibitors - Mayo Clinic [mayoclinic.org]
• 2. ACE inhibitor - Wikipedia [en.wikipedia.org]
• 3. ACE Inhibitors’ Mechanism of Action: Here’s What They Do - GoodRx [goodrx.com]
• 4. my.clevelandclinic.org [my.clevelandclinic.org]
• 5. CV Pharmacology | Angiotensin Converting Enzyme (ACE) Inhibitors [cvpharmacology.com]
• 6. Sodium Thiosulfate Improves Hypertension in Rats with Adenine-Induced Chronic Kidney Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exogenous administration of thiosulfate, a donor of hydrogen sulfide, attenuates angiotensin II-induced hypertensive heart disease in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hydrogen Sulfide Metabolite, Sodium Thiosulfate: Clinical Applications and Underlying Molecular Mechanisms [mdpi.com]
• 9. Emerging role of hydrogen sulfide in hypertension and related cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antihypertensive Effects of a Sodium Thiosulfate-Loaded Nanoparticle in a Juvenile Chronic Kidney Disease Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Cardiac Protection by Oral Sodium Thiosulfate in a Rat Model of L-NNA-Induced Heart Disease [frontiersin.org]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of Catalysts for Thioether Synthesis: Sodium Thiosulfate as a Promising Alternative

For Researchers, Scientists, and Drug Development Professionals

The synthesis of thioethers, a critical functional group in numerous pharmaceuticals, agrochemicals, and materials, has been a subject of intense research. While traditional methods often rely on transition-metal catalysts, recent advancements have highlighted the potential of more sustainable and cost-effective alternatives. This guide provides an objective comparison of various catalytic systems for thioether synthesis, with a special focus on the performance of sodium thiosulfate (B1220275) as a catalyst.

Performance Comparison of Catalytic Systems

The following table summarizes the performance of different catalysts in thioether synthesis, providing a comparative overview of their efficiency under various reaction conditions.

Catalyst System	Substrates	Reaction Conditions	Yield (%)	Reference
Sodium Thiosulfate (Na₂S₂O₃)	Aldehydes/Carboxylic Acids + Thiols	20 mol% Na₂S₂O₃, Na₂CO₃, DMF, 120-140°C, 24h	63-95%	[1][2]
Palladium (Pd(OAc)₂/Josiphos)	Aryl (pseudo)halides + Thiols	0.001–2 mol% Pd(OAc)₂, NaOtBu	High	[3]
Nickel (Ni(OAc)₂/bidentate ligand)	Aryl halides + Thiols	Ni(OAc)₂, bidentate ligand, base	High	[3][4]
Copper (Cu(OTf)₂)	Benzyl (B1604629) alcohols + Thiols	3 mol% Cu(OTf)₂, DCM, 25°C, 12h	up to 96%	[5]
Solid Acid (Silica Alumina)	Alcohols + Thiols	SiAl (0.6% Al₂O₃), Toluene, 80°C	up to 99%	[6]

Key Observations:

• Sodium Thiosulfate: This system offers a metal-free and environmentally benign approach for the synthesis of thioethers from readily available aldehydes and carboxylic acids with good to excellent yields.[1][2] It is a cost-effective and practical alternative to transition-metal catalysts.[1]

• Transition-Metal Catalysts (Pd, Ni, Cu): These catalysts are highly efficient for C-S cross-coupling reactions, particularly with aryl halides and alcohols as substrates.[3][4][5] They often require specific ligands and bases, and concerns about metal contamination in the final product can be a drawback in pharmaceutical applications.

• Solid Acid Catalysts: Amorphous solid acids like silica (B1680970) alumina (B75360) provide a heterogeneous catalytic system that allows for easy separation and reuse.[6] This method works well for the reaction of alcohols and thiols, offering high yields under relatively mild conditions.[6]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Thioether Synthesis using Sodium Thiosulfate as a Catalyst

This protocol is based on the work of Salehi et al.[2][7]

Materials:

• Aldehyde or Carboxylic Acid (1.0 mmol)

• Thiol (1.0 mmol)

• Sodium thiosulfate (Na₂S₂O₃) (0.2 mmol)

• Sodium carbonate (Na₂CO₃) (2.0 mmol)

• N,N-dimethylformamide (DMF) (1 ml)

Procedure:

• A mixture of the aldehyde or carboxylic acid (1.0 mmol), thiol (1.0 mmol), sodium thiosulfate (0.2 mmol), and sodium carbonate (2.0 mmol) in DMF (1 ml) is prepared in a reaction vessel.

• The reaction mixture is stirred at 120°C for reactions with aldehydes or 140°C for reactions with carboxylic acids for 24 hours.

• Upon completion, the reaction is cooled to room temperature.

• The product is isolated and purified using standard techniques such as extraction and column chromatography.

• The yield of the isolated pure product is then determined.[2]

Copper-Catalyzed Thioetherification of Benzyl Alcohols

This protocol is based on the work of a study on copper-catalyzed thioetherification.[5]

Materials:

• Benzyl alcohol (1.2 equiv.)

• Thiol (0.30 mmol, 1.0 equiv.)

• Copper(II) trifluoromethanesulfonate (B1224126) (Cu(OTf)₂) (3 mol%)

• Dichloromethane (B109758) (DCM) (1.0 mL)

Procedure:

• To a solution of benzyl alcohol (1.2 equiv.) and thiol (1.0 equiv.) in dichloromethane (1.0 mL), Cu(OTf)₂ (3 mol%) is added.

• The reaction mixture is stirred at 25°C for 12 hours in an air atmosphere.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• After completion, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography to afford the desired benzyl thioether. The isolated yield is then calculated.[5]

Visualizations: Reaction Pathways and Workflows

The following diagrams illustrate the proposed mechanism for the sodium thiosulfate-catalyzed reaction and a general experimental workflow for thioether synthesis.

Caption: Proposed mechanism for sodium thiosulfate-catalyzed thioether synthesis.

Caption: General experimental workflow for thioether synthesis.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. Sodium thiosulfate-catalysed synthesis of thioethers from aldehydes or carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. Benzyl thioether formation merging copper catalysis - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08015F [pubs.rsc.org]
• 6. Selective synthesis of thioethers in the presence of a transition-metal-free solid Lewis acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Sodium Thiosulfate

For researchers, scientists, and drug development professionals, ensuring a safe and compliant laboratory environment is paramount. This guide provides essential, step-by-step procedures for the proper disposal of sodium thiosulfate (B1220275), a common laboratory reagent. Adherence to these guidelines will help you mitigate risks, ensure regulatory compliance, and contribute to a sustainable scientific practice.

Sodium thiosulfate, while not classified as a hazardous waste in its pure form under RCRA regulations, requires careful handling and disposal, particularly when in solution or mixed with other chemicals.[1][2] The primary hazards are associated with its reactivity with acids, which releases toxic sulfur dioxide gas, and its potential environmental impact on aquatic life.[1][3]

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat. Ensure adequate ventilation in the work area.[4]

Key Safety Considerations:

• Avoid Acids and Oxidizers: Never mix sodium thiosulfate waste with acidic solutions or strong oxidizing agents, as this can cause vigorous exothermic reactions and the release of hazardous gases like sulfur dioxide.[1]

• Solid Spills: In case of a solid spill, promptly sweep up the material, minimizing dust generation, and place it into a suitable, labeled, and closed container for disposal.[1]

• Liquid Spills: For liquid spills, absorb the solution with an inert material (e.g., sand or silica (B1680970) gel) and transfer it to a sealed container for disposal.[4] Subsequently, clean the spill area with plenty of water.[1]

Step-by-Step Disposal Procedures

The appropriate disposal method for sodium thiosulfate depends on its concentration, the quantity of waste, and, most importantly, your local and institutional regulations.

Step 1: Waste Characterization It is the responsibility of the waste generator to properly characterize the waste material.[5]

• Unused Product: Pure, unused sodium thiosulfate is generally not considered hazardous waste.[1]

• Mixed Waste: If sodium thiosulfate has been mixed with other chemicals, the resulting mixture may be classified as hazardous. This altered classification will dictate the disposal method.[1]

Step 2: Segregation of Waste Keep sodium thiosulfate waste in its original or a compatible, clearly labeled, and sealed container.[4] Do not mix it with other waste streams, especially acidic or oxidizing waste.

Step 3: Disposal of Small Quantities of Dilute Solutions Some institutional guidelines and older safety data sheets suggest that very small quantities of dilute sodium thiosulfate solutions may be flushed down the drain with copious amounts of water.[3] However, many current safety data sheets advise against releasing it into waterways or sewers due to its toxicity to aquatic organisms.[3][4]

Crucial Action: Always consult and adhere to your institution's specific guidelines and local water authority regulations before considering drain disposal.[6] If in doubt, opt for chemical waste collection.

Step 4: Disposal of Solid Waste and Concentrated Solutions Solid sodium thiosulfate and concentrated solutions should be disposed of as chemical waste.

• Place the material in a well-labeled, sealed container.

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service for collection and disposal.[5]

Step 5: Container Disposal Handle uncleaned, empty containers as you would the product itself. Dispose of them as unused product or contact a licensed waste disposal service.[5] Do not dispose of them with household garbage.[5]

Summary of Disposal Considerations

Waste Type	Key Considerations	Recommended Disposal Method
Solid Sodium Thiosulfate	Avoid dust generation.[1]	Place in a sealed, labeled container for professional waste disposal.[5]
Dilute Aqueous Solutions	Check local and institutional regulations.[6] Potential toxicity to aquatic life.[3]	If permitted, flush with copious amounts of water. Otherwise, collect for chemical waste disposal.
Concentrated Aqueous Solutions	Higher potential for environmental impact.	Collect in a sealed, labeled container for professional waste disposal.
Mixtures with Other Chemicals	Waste characteristics may change.[1] Avoid mixing with acids and oxidizers.[1]	Characterize the waste and dispose of it through a licensed professional waste disposal service.
Empty Containers	Handle as you would the chemical itself.	Dispose of as unused product or through a professional waste disposal service.[5]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of sodium thiosulfate waste in a laboratory setting.

Caption: Decision workflow for sodium thiosulfate disposal.

By following these procedures, you can ensure the safe and responsible management of sodium thiosulfate waste, fostering a culture of safety and environmental stewardship within your laboratory. Always prioritize consulting your local regulations and institutional EHS guidelines as the ultimate authority on disposal practices.

References

• 1. health.state.mn.us [health.state.mn.us]
• 2. ictulsa.com [ictulsa.com]
• 3. chemtalk.com.au [chemtalk.com.au]
• 4. chemsupply.com.au [chemsupply.com.au]
• 5. fishersci.ca [fishersci.ca]
• 6. chemicals.co.uk [chemicals.co.uk]